(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physical and Chemical Stability of Deuterated Carbamazepine Metabolites

This guide provides a comprehensive technical overview of the physical and chemical stability of deuterated metabolites of carbamazepine. It is intended for researchers, scientists, and drug development professionals engaged in the study and development of deuterated pharmaceuticals. This document delves into the theoretical underpinnings of the kinetic isotope effect on metabolic stability, outlines the known degradation pathways of carbamazepine and its primary metabolites, and provides detailed, field-proven protocols for conducting robust stability assessments.

Introduction: The Rationale for Deuteration in Carbamazepine Drug Development

Carbamazepine, an anticonvulsant and mood-stabilizing drug, undergoes extensive metabolism, leading to the formation of several metabolites, some of which are pharmacologically active and may contribute to the drug's therapeutic and adverse effects.[1] A key metabolic pathway involves the oxidation of the dibenzazepine ring to form carbamazepine-10,11-epoxide (CBZ-E), a stable and pharmacologically active metabolite.[2] This epoxide is subsequently hydrolyzed to the inactive trans-10,11-dihydroxy-10,11-dihydrocarbamazepine, a major urinary metabolite.[2][3]

The strategic replacement of hydrogen with deuterium at specific molecular positions, a process known as deuteration, can significantly alter the pharmacokinetic profile of a drug. This is primarily due to the kinetic isotope effect (KIE), where the increased mass of deuterium leads to a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond.[4] Consequently, the cleavage of a C-D bond is often the rate-limiting step in metabolic reactions, resulting in a slower rate of metabolism and potentially a longer drug half-life, reduced formation of certain metabolites, and an improved safety profile.[5][6] For carbamazepine, deuteration at the metabolically active sites is hypothesized to enhance its metabolic stability.

This guide focuses on the critical next step: evaluating the physical and chemical stability of these deuterated metabolites. Understanding their stability under various stress conditions is paramount for ensuring the safety, efficacy, and shelf-life of a deuterated carbamazepine drug product.[7]

The Impact of Deuteration on the Stability of Carbamazepine Metabolites: A Mechanistic Perspective

While specific experimental data on the forced degradation of deuterated carbamazepine metabolites is not extensively available in the public domain, we can make scientifically sound predictions based on the known degradation pathways of the non-deuterated compounds and the principles of the kinetic isotope effect.

Known Degradation Pathways of Carbamazepine and its Metabolites

Carbamazepine and its metabolites are susceptible to degradation under various conditions:

• Hydrolytic Degradation: The primary route of degradation for the active metabolite, carbamazepine-10,11-epoxide (CBZ-E), is hydrolysis of the epoxide ring to form the trans-10,11-dihydroxy derivative.[3] This reaction can be influenced by pH.

• Oxidative Degradation: The carbamazepine molecule is susceptible to oxidation, which can lead to the formation of various degradation products. Advanced oxidation processes have been shown to degrade carbamazepine through attacks on the electron-rich olefinic double bonds.[8]

• Photolytic Degradation: Carbamazepine is known to be sensitive to light.[9] Photodegradation can lead to the formation of dimers and the 10,11-epoxide.[9]

• Thermal Degradation: Carbamazepine can decompose at elevated temperatures, with decomposition products including iminostilbene.[10][11]

The following diagram illustrates the primary metabolic and degradation pathways of carbamazepine.

Caption: Metabolic and degradation pathways of carbamazepine.

Hypothesized Impact of Deuteration on Metabolite Stability

The kinetic isotope effect is most pronounced when the C-H bond cleavage is the rate-determining step of a reaction. In the context of degradation:

• Hydrolytic Stability of Deuterated CBZ-E: The hydrolysis of the epoxide ring in CBZ-E does not directly involve the cleavage of a C-H (or C-D) bond as the rate-determining step. Therefore, deuteration at positions other than the epoxide ring is not expected to significantly alter the hydrolytic stability of deuterated CBZ-E. However, if deuteration influences the electronic properties of the molecule, minor secondary isotope effects on hydrolysis rates could be observed.

• Oxidative Stability: Oxidative degradation often involves the abstraction of a hydrogen atom. If deuteration occurs at a site susceptible to oxidative attack, the stronger C-D bond would be expected to slow down the degradation process, thereby enhancing the oxidative stability of the deuterated metabolite.

• Photolytic and Thermal Stability: The impact of deuteration on photolytic and thermal stability is less straightforward to predict without experimental data. While the increased bond strength of C-D bonds could theoretically enhance stability against certain degradation reactions, the overall effect will depend on the specific degradation mechanisms involved.

Experimental Protocols for Stability Assessment

A comprehensive assessment of the physical and chemical stability of deuterated carbamazepine metabolites requires a systematic approach, including forced degradation studies under various stress conditions. These studies are essential for identifying potential degradation products, elucidating degradation pathways, and developing stability-indicating analytical methods.[12][13][14]

Stability-Indicating Analytical Method Development

A validated, stability-indicating analytical method is the cornerstone of any stability study. High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) coupled with UV or mass spectrometric detection is the preferred technique for separating and quantifying the parent drug and its degradation products.[15][16][17]

Protocol for Analytical Method Development:

• Column Selection: Start with a C18 reversed-phase column.

• Mobile Phase Optimization: Develop a gradient elution method using a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: Use UV detection at the wavelength of maximum absorbance for carbamazepine and its metabolites (around 210-285 nm). For higher sensitivity and specificity, use mass spectrometry (LC-MS/MS).

• Method Validation: Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Forced Degradation Studies

Forced degradation studies, or stress testing, are conducted to accelerate the degradation of the drug substance to identify likely degradation products and establish degradation pathways.[3][12]

The following diagram outlines a typical workflow for forced degradation studies.

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(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 mechanism of action

An In-depth Technical Guide to the Mechanism of Action of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

Executive Summary

This technical guide provides a comprehensive analysis of the mechanism of action of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3. This compound is the deuterated form of the (R)-enantiomer of 10-hydroxycarbazepine (MHD), the primary active metabolite of the antiepileptic drug oxcarbazepine. The core mechanism of action is rooted in the modulation of neuronal excitability through the inhibition of voltage-gated sodium channels. The strategic incorporation of deuterium atoms introduces a significant pharmacokinetic dimension via the kinetic isotope effect, which is critical for understanding the compound's potential therapeutic profile and its utility in research settings. This document will explore the foundational pharmacology of the dibenzazepine carboxamide class, delve into the stereoselective properties of MHD, and elucidate the transformative role of deuteration, supported by detailed experimental protocols and data visualization.

Introduction: The Dibenzazepine Carboxamide Family of Anticonvulsants

The dibenzazepine carboxamide scaffold is a cornerstone in the management of epilepsy and various neurological disorders. The parent compound, carbamazepine, has been a first-line treatment for partial and generalized tonic-clonic seizures for decades.[1] Its therapeutic effects are primarily mediated through the blockade of voltage-gated sodium channels, which stabilizes hyperexcited neuronal membranes and inhibits high-frequency repetitive firing.[1] Carbamazepine is metabolized in the liver to carbamazepine-10,11-epoxide, an active metabolite that contributes to both its efficacy and some of its adverse effects.[2]

To improve upon the therapeutic window of carbamazepine, oxcarbazepine was developed. Oxcarbazepine is a prodrug that is rapidly and extensively metabolized by cytosolic enzymes to its clinically active metabolite, 10,11-dihydro-10-hydroxy-carbamazepine (MHD), also known as licarbazepine.[3][4][5] This metabolic pathway avoids the formation of the epoxide metabolite, generally resulting in a more favorable side-effect profile.[6]

The Active Metabolite: 10,11-dihydro-10-hydroxycarbamazepine (MHD)

The therapeutic activity of oxcarbazepine is almost exclusively attributable to MHD.[4] Understanding the properties of MHD is therefore central to understanding the pharmacology of its derivatives.

Stereochemistry and its Implications

MHD possesses a chiral center at the 10th carbon position, giving rise to two stereoisomers: (S)-(+)-10-hydroxycarbazepine (eslicarbazepine) and (R)-(-)-10-hydroxycarbazepine.[7][8] While both enantiomers are pharmacologically active, the metabolism of oxcarbazepine is stereoselective, resulting in significantly higher plasma concentrations of the (S)-enantiomer.[9] The area under the curve for (S)-MHD can be approximately five times greater than that of (R)-MHD following oxcarbazepine administration.[9] This has led to the development of eslicarbazepine acetate, a prodrug of the (S)-enantiomer, as a therapeutic agent in its own right.[10]

Core Mechanism of Action: Inhibition of Voltage-Gated Sodium Channels

The primary pharmacodynamic effect of both MHD enantiomers is the inhibition of voltage-gated sodium channels (VGSCs).[3][10][11] This action is thought to be the basis of their anticonvulsant activity. By binding to VGSCs, MHD stabilizes the inactivated state of the channel.[10] This makes it more difficult for the channels to return to the resting state and subsequently open in response to depolarization, thereby limiting the sustained, high-frequency firing of neurons that is characteristic of seizure activity.[10] There is also evidence to suggest that this stabilization of neuronal membranes may indirectly reduce the release of the excitatory neurotransmitter glutamate.[10]

Focus on (R)-10-Monohydroxy-10,11-dihydro carbamazepine

While the (S)-enantiomer has been more extensively developed clinically, the (R)-enantiomer also contributes to the overall pharmacological effect of racemic MHD. It is a metabolite of both oxcarbazepine and eslicarbazepine acetate.[12] In preclinical models, (R)-MHD has demonstrated anticonvulsant activity, although it appears to be less potent than the (S)-enantiomer. For instance, in a maximal electroshock seizure model in rats, (S)-MHD provided significantly greater protection against seizures than (R)-MHD.[13] The pharmacokinetics of the enantiomers are known to be stereoselective, primarily due to differences in their glucuronidation rates.[8]

The Role of Deuteration: The "-d3" Modification

The introduction of deuterium, a stable, non-radioactive isotope of hydrogen, into a drug molecule is a strategic approach to modify its metabolic profile.[14] This is the core principle behind (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3.

The Kinetic Isotope Effect (KIE)

Deuterium has a nucleus containing both a proton and a neutron, making it approximately twice as heavy as protium (the common isotope of hydrogen).[14] This increased mass results in a stronger carbon-deuterium (C-D) bond compared to the analogous carbon-hydrogen (C-H) bond.[15] Many drug metabolism pathways, particularly those mediated by cytochrome P450 enzymes, involve the cleavage of a C-H bond as a rate-limiting step.[16] Because the C-D bond requires more energy to break, substituting hydrogen with deuterium at a site of metabolism can significantly slow down the reaction rate.[16][] This phenomenon is known as the kinetic isotope effect.

Hypothesized Impact on (R)-MHD-d3

For (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, the "-d3" designation signifies the presence of three deuterium atoms.[12] By placing these deuterium atoms at metabolically labile positions on the molecule, the primary objective is to attenuate its metabolic clearance. This can lead to several predictable pharmacokinetic consequences:

• Increased Half-Life: A slower rate of metabolism will prolong the drug's presence in the systemic circulation.[14][15]

• Increased Plasma Exposure (AUC): Reduced clearance results in a greater area under the concentration-time curve.

• Reduced Metabolite Formation: This can decrease the formation of potentially toxic or inactive metabolites.

• Improved Therapeutic Profile: A longer half-life may allow for less frequent dosing, improving patient adherence, and more stable plasma concentrations can enhance both efficacy and safety.[]

The use of this deuterated compound in a research context is primarily to serve as a stable isotope-labeled internal standard for bioanalytical assays, allowing for precise quantification of the non-deuterated analyte. However, its altered pharmacokinetic profile also makes it a valuable tool for investigating the intrinsic, sustained pharmacological effects of the (R)-enantiomer, independent of its typically rapid clearance.

Proposed Overall Mechanism of Action of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

The mechanism of action for this compound is twofold, combining direct pharmacodynamic action with pharmacokinetic modulation:

• Pharmacodynamic Action: The molecule acts as an anticonvulsant by inhibiting voltage-gated sodium channels, thereby stabilizing neuronal membranes and reducing their propensity for high-frequency firing. This is the fundamental mechanism shared with its non-deuterated counterpart and the parent drug family.

• Pharmacokinetic Modulation: The presence of three deuterium atoms at key positions slows the rate of metabolic breakdown due to the kinetic isotope effect. This results in a longer half-life and increased systemic exposure compared to non-deuterated (R)-MHD, thereby prolonging its pharmacodynamic action.

Visualization & Data Presentation

Metabolic Pathway Diagram

Caption: Workflow for in vitro and in vivo analysis.

Conclusion and Future Directions

(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 represents a sophisticated chemical tool designed to leverage a well-established pharmacodynamic mechanism while fundamentally altering the compound's pharmacokinetic behavior. Its primary mechanism of action remains the inhibition of voltage-gated sodium channels, a hallmark of the dibenzazepine carboxamide class. The key innovation lies in the use of deuterium to slow metabolism via the kinetic isotope effect. This modification enhances the stability and prolongs the systemic exposure of the (R)-enantiomer, making it an invaluable asset for high-precision bioanalytical studies and for research aimed at dissecting the sustained therapeutic and side-effect profiles of the individual MHD enantiomers. Future research should focus on leveraging this compound to explore the specific contribution of the (R)-enantiomer to the overall efficacy and safety of racemic MHD, potentially uncovering new therapeutic applications for stereospecific, metabolically stabilized drugs.

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An In-Depth Technical Guide to the Structural Elucidation of (R)-10-Monohydroxy-10,11-dihydrocarbamazepine-d3

For Researchers, Scientists, and Drug Development Professionals

Abstract

The structural elucidation of drug metabolites is a cornerstone of modern drug development, essential for understanding pharmacokinetics, pharmacodynamics, and ensuring regulatory compliance. This guide provides a comprehensive, technically detailed framework for the structural elucidation of (R)-10-Monohydroxy-10,11-dihydrocarbamazepine-d3, a deuterated active metabolite of the central nervous system drugs Oxcarbazepine and Eslicarbazepine acetate.[1] We will delve into the strategic application of a multi-technique analytical approach, integrating High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed to be a practical resource, offering not just procedural steps but also the underlying scientific rationale, empowering researchers to tackle similar challenges in metabolic research.

Introduction: The Critical Role of Metabolite Characterization

Carbamazepine and its analogues are widely prescribed for treating epilepsy and neuropathic pain.[2] Their metabolism is complex, yielding numerous transformation products, with 10-Monohydroxy-10,11-dihydrocarbamazepine being a key active metabolite.[1][3] The stereochemistry of this metabolite is of particular interest, as enantiomers can exhibit different pharmacological and toxicological profiles.[2][4] The introduction of a deuterium label (d3) serves multiple purposes in drug development, including its use as an internal standard for quantitative bioanalysis to mitigate matrix effects and improve data reliability.[5][6][7]

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) mandate the characterization of major drug metabolites to ensure their safety has been adequately evaluated in nonclinical toxicology studies.[8][9] Specifically, metabolites that are present at levels greater than 10% of the total drug-related exposure in humans at steady state require thorough investigation.[8][10] This underscores the necessity for robust analytical methodologies to unequivocally determine the structure, stereochemistry, and purity of such metabolites.

This guide will systematically walk through the process of elucidating the structure of (R)-10-Monohydroxy-10,11-dihydrocarbamazepine-d3, a process that validates its identity for use in pivotal preclinical and clinical studies.

The Analytical Triad: A Self-Validating Approach

The structural elucidation of a complex molecule like (R)-10-Monohydroxy-10,11-dihydrocarbamazepine-d3 necessitates a multi-faceted analytical strategy. No single technique can provide all the required information. We employ a triad of core techniques—HPLC, MS, and NMR—which, when used in concert, create a self-validating system that provides unambiguous structural confirmation.

Caption: Overall workflow for the structural elucidation of (R)-10-Monohydroxy-10,11-dihydrocarbamazepine-d3.

Chiral High-Performance Liquid Chromatography (HPLC): Establishing Purity and Stereochemical Integrity

The first critical step is to ascertain the chemical and enantiomeric purity of the analyte. Chiral HPLC is the workhorse for this task, capable of separating enantiomers that are otherwise indistinguishable by most other analytical techniques.[11]

3.1. Rationale for Chiral HPLC

The biological activity and metabolic fate of chiral drugs can be stereoselective.[4] Therefore, confirming the enantiomeric purity of (R)-10-Monohydroxy-10,11-dihydrocarbamazepine-d3 is paramount. A polysaccharide-based chiral stationary phase is often effective for separating enantiomers of carbamazepine metabolites.[2][12]

3.2. Experimental Protocol: Chiral HPLC

• Column: A chiral stationary phase column (e.g., cellulose or amylose-based) is selected based on initial screening.

• Mobile Phase: A mixture of n-hexane and ethanol is a common mobile phase for normal-phase chiral separations of carbamazepine derivatives.[12] The ratio is optimized to achieve baseline resolution of the (R) and (S) enantiomers.

• Flow Rate: Typically set between 0.5 and 1.5 mL/min.

• Detection: UV detection at a wavelength where the analyte exhibits strong absorbance (e.g., 210-220 nm).

• Sample Preparation: The analyte is dissolved in the mobile phase or a compatible solvent at a known concentration.

• Analysis: The sample is injected, and the retention times of the enantiomers are recorded. The enantiomeric excess (e.e.) is calculated from the peak areas.

3.3. Expected Outcome

The chromatogram should display a single, sharp peak corresponding to the (R)-enantiomer, with no significant peak at the retention time of the (S)-enantiomer, confirming high enantiomeric purity. The overall peak purity is also assessed to ensure the absence of other chemical impurities.

Mass Spectrometry (MS): Unveiling Molecular Weight and Fragmentation

Mass spectrometry provides crucial information about the molecular weight and structural fragments of the analyte. A combination of high-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) is employed.

4.1. High-Resolution Mass Spectrometry (HRMS)

HRMS provides a highly accurate mass measurement of the parent ion, allowing for the determination of the elemental composition. This is the first step in confirming the molecular formula of C₁₅H₁₁D₃N₂O₂.

4.2. Tandem Mass Spectrometry (MS/MS)

MS/MS provides structural information by fragmenting the parent ion and analyzing the resulting daughter ions. The fragmentation pattern is a molecular fingerprint that helps to piece together the structure. For 10-hydroxy-10,11-dihydrocarbamazepine, characteristic losses include water (H₂O) and the carbamoyl group (HNCO).[13][14]

4.3. Experimental Protocol: LC-MS/MS

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically used for carbamazepine and its metabolites.[13][15]

• Mass Analyzer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) is used for accurate mass measurements.

• MS Scan: A full scan is performed to identify the protonated molecule [M+H]⁺.

• MS/MS Scan: The [M+H]⁺ ion is selected as the precursor ion and subjected to collision-induced dissociation (CID). The resulting product ions are scanned.

• Data Analysis: The accurate mass of the parent ion is used to confirm the elemental composition. The fragmentation pattern is analyzed to identify characteristic neutral losses and fragment ions.

4.4. Data Presentation: Expected MS and MS/MS Data

Parameter	Expected Value	Information Gained
Molecular Formula	C₁₅H₁₁D₃N₂O₂	Confirmed by HRMS
[M+H]⁺ (Monoisotopic)	~258.15	Molecular Weight Confirmation
Key MS/MS Fragments	m/z ~240, ~215	Loss of H₂O (or HDO/D₂O), Loss of HNCO

The presence of the deuterium label will result in a 3-dalton mass shift compared to the unlabeled analogue. The fragmentation pattern will help confirm the core carbamazepine structure and the presence of the hydroxyl group.

Caption: Predicted MS/MS fragmentation pathway for (R)-10-Monohydroxy-10,11-dihydrocarbamazepine-d3.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy is the most powerful technique for the definitive structural elucidation of organic molecules. A suite of NMR experiments, including ¹H, ¹³C, and ²H NMR, is employed to map out the complete molecular structure.

5.1. ¹H NMR: Mapping the Proton Environment

¹H NMR provides information about the number of different types of protons, their chemical environment, and their connectivity. In the case of our deuterated analyte, the absence of signals at specific positions, compared to the spectrum of the unlabeled compound, will pinpoint the location of the deuterium atoms.

5.2. ¹³C NMR: Defining the Carbon Skeleton

¹³C NMR provides a map of the carbon backbone of the molecule. The chemical shift of each carbon signal is indicative of its electronic environment.

5.3. ²H NMR: Directly Observing the Deuterium Label

²H (Deuterium) NMR is a specialized technique that directly observes the deuterium nuclei.[16] This provides unequivocal confirmation of the location of the deuterium labels. While ²H NMR has lower resolution than ¹H NMR, it is highly specific for the deuterated positions.[16]

5.4. Experimental Protocol: NMR Spectroscopy

• Sample Preparation: The purified analyte is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).[17]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire the spectra.

• ¹H NMR Acquisition: A standard one-dimensional ¹H NMR spectrum is acquired.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired.

• ²H NMR Acquisition: A one-dimensional ²H NMR spectrum is acquired.

• Data Analysis: The chemical shifts, integration values, and coupling patterns in the ¹H and ¹³C NMR spectra are analyzed and compared to known spectra of carbamazepine and its derivatives. The ²H NMR spectrum is analyzed to confirm the positions of the deuterium atoms.

5.5. Data Presentation: Expected NMR Data

Nucleus	Expected Chemical Shift Range (ppm)	Key Observations
¹H	6.5 - 8.0	Aromatic protons
~5.7	Hydroxyl proton (if not exchanged)
~3.0 - 4.0	Protons at C10 and C11 (reduced intensity due to deuteration)
¹³C	110 - 150	Aromatic carbons
~70	Carbon bearing the hydroxyl group (C10)
~40	Carbon at C11
²H	~3.0 - 4.0	Signals corresponding to the deuterons at C10 and/or C11

The exact chemical shifts will be dependent on the solvent used. Comparison with the ¹H NMR spectrum of the non-deuterated standard is crucial for assigning the positions of deuteration.

Synthesis and Conclusion: A Coherent Structural Narrative

The structural elucidation of (R)-10-Monohydroxy-10,11-dihydrocarbamazepine-d3 is a process of converging evidence. Chiral HPLC confirms the enantiomeric purity. High-resolution mass spectrometry validates the elemental composition. Tandem mass spectrometry provides the fragmentation fingerprint, confirming the core structure. Finally, a combination of ¹H, ¹³C, and ²H NMR spectroscopy provides the definitive atomic-level map of the molecule, confirming the stereochemistry and the precise location of the deuterium labels.

This rigorous, multi-technique approach ensures the highest level of scientific integrity and provides the trustworthy, authoritative data required for advancing a drug candidate through the development pipeline and meeting global regulatory standards.

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A Technical Guide to the Determination of Isotopic Purity for (R)-10-Monohydroxy-10,11-dihydrocarbamazepine-d3

Foreword: The Critical Role of Isotopic Purity in Bioanalysis

In modern drug development and pharmacokinetic (PK) studies, stable isotope-labeled (SIL) compounds are indispensable.[1] (R)-10-Monohydroxy-10,11-dihydrocarbamazepine-d3 (MHD-d3) serves as a critical internal standard (IS) for the quantitative bioanalysis of its unlabeled analogue, (R)-10-Monohydroxy-10,11-dihydrocarbamazepine (MHD). MHD is a major active metabolite of the central nervous system drugs Oxcarbazepine and Eslicarbazepine acetate.[2] The accuracy of PK data hinges on the quality of the internal standard used. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), strongly advocate for the use of high-purity SIL internal standards in bioanalytical methods, particularly for mass spectrometric detection.[1][3][4]

Isotopic purity refers to the percentage of a compound that is fully enriched with the desired stable isotope.[5] Impurities, in this context, are not just extraneous chemical compounds but also isotopologues—molecules of the same chemical formula but with fewer than the desired number of deuterium atoms (e.g., d0, d1, d2 species). These isotopic impurities can introduce significant bias and variability into quantitative results, undermining the integrity of a study.[6]

This guide provides an in-depth technical framework for researchers and drug development professionals on establishing and verifying the isotopic purity of (R)-10-Monohydroxy-10,11-dihydrocarbamazepine-d3. We will explore the underlying principles and provide field-proven protocols for the two gold-standard analytical techniques: High-Resolution Mass Spectrometry (HRMS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

The Analyte: (R)-10-Monohydroxy-10,11-dihydrocarbamazepine-d3

• Chemical Name: (10R)-10,11-Dihydro-10-hydroxy-5H-dibenz[b,f]azepine-5-carboxamide-d3[7]

• Molecular Formula: C₁₅H₁₁D₃N₂O₂[2][7]

• Molecular Weight: ~257.3 g/mol [2][7]

• Typical Use: Internal standard for the quantification of (R)-MHD in biological matrices.[8]

The deuterium atoms in MHD-d3 are typically incorporated at the C10 and C11 positions of the dibenz[b,f]azepine core, which are metabolically stable and less prone to back-exchange with hydrogen. However, no synthetic process achieves 100% deuteration. Therefore, rigorous analytical characterization is not merely a quality control step but a fundamental requirement for its use in regulated bioanalysis.[9][10]

Orthogonal Analytical Strategy: A Self-Validating System

To ensure the highest degree of confidence, a dual, orthogonal approach is mandated. Mass spectrometry quantifies the relative distribution of different isotopologues, while qNMR provides an independent, direct measure of deuterium incorporation at specific molecular sites.[10][11] This combination creates a self-validating system where the results from one technique corroborate the other.

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A Technical Guide to Determining the Organic Solvent Solubility of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

Abstract

(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 is the deuterated form of a primary metabolite of the widely used central nervous system drugs Oxcarbazepine and Eslicarbazepine acetate[1]. As a stable-isotope labeled internal standard, its accurate and precise use in quantitative bioanalytical studies is paramount. A fundamental property governing its utility is its solubility in various organic solvents used in sample preparation, stock solution creation, and chromatographic analysis. This technical guide provides a comprehensive, scientifically-grounded protocol for researchers, scientists, and drug development professionals to determine the equilibrium solubility of this compound. The methodology detailed herein is based on the gold-standard shake-flask method coupled with High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), ensuring robust and reproducible results.

Introduction: The Imperative of Solubility Data in Pharmaceutical Analysis

In the realm of pharmaceutical sciences, solubility is a critical physicochemical parameter that dictates the behavior of a compound throughout the drug development and analysis lifecycle[2][3]. For a deuterated metabolite such as (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, which serves as a crucial tool in pharmacokinetic and metabolic research, establishing a definitive solubility profile in relevant organic solvents is foundational for:

• Quantitative Accuracy: The preparation of precise stock and calibration solutions for methods like Liquid Chromatography-Mass Spectrometry (LC-MS) hinges on complete dissolution. Inaccurate solubility assumptions can lead to significant errors in quantification[4][5].

• Analytical Method Robustness: Understanding solubility prevents issues such as compound precipitation in autosampler vials or during chromatographic runs, which can compromise analytical results and instrument performance.

• Pre-formulation and In Vitro Assay Development: Knowledge of solubility guides the selection of appropriate vehicle solvents for a wide range of experimental assays, ensuring the compound remains in solution at the target concentration[3].

This guide presents a self-validating framework for determining the thermodynamic (equilibrium) solubility of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, empowering researchers to generate the high-quality data essential for their work.

Scientific Principles of Equilibrium Solubility Determination

The protocol described is centered on the concept of thermodynamic equilibrium. An excess of the solid solute is suspended in a solvent and agitated for a prolonged period, allowing the system to reach a state of saturation. At this point, the rate at which the solid dissolves into the solvent is equal to the rate at which the dissolved solute precipitates back into the solid phase. The concentration of the solute in the liquid phase at this equilibrium point is defined as its solubility under the specified conditions[2].

To ensure the scientific integrity of the results, the following pillars must be upheld:

• System Purity: The use of high-purity solute and solvents is non-negotiable, as impurities can alter the measured solubility[6].

• Controlled Environment: Solubility is highly sensitive to temperature; therefore, experiments must be conducted under strict isothermal conditions[6].

• Attainment of Equilibrium: Sufficient time and agitation must be provided to ensure that a true equilibrium is reached. This is typically verified by observing the presence of undissolved solid throughout the experiment[2][7].

• Validated Quantification: The analytical method used to measure the solute concentration in the saturated solution must be proven to be accurate, precise, and specific[4][5].

Detailed Experimental Protocol: The Shake-Flask Method

The shake-flask method remains the most reliable and widely accepted technique for determining equilibrium solubility[2].

Required Materials

• (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (purity ≥98%)

• HPLC-grade organic solvents (e.g., Methanol, Acetonitrile, Ethanol, Dimethyl Sulfoxide (DMSO), Ethyl Acetate)

• Analytical balance (4-decimal place)

• Temperature-controlled orbital shaker

• 4 mL glass vials with PTFE-lined screw caps

• Microcentrifuge

• Calibrated pipettes

• Syringes with 0.22 µm chemically resistant filters (e.g., PTFE)

• HPLC system with a UV/Vis detector

Step-by-Step Experimental Workflow

• Preparation of Slurry:

  • Into a tared glass vial, accurately weigh approximately 5-10 mg of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3.

  • Pipette a precise volume (e.g., 2.0 mL) of the desired organic solvent into the vial. The objective is to add an amount of solid that is clearly in excess of what will dissolve.

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials into an orbital shaker set to a constant temperature (e.g., 25.0 ± 0.5 °C).

  • Agitate the samples at a moderate speed (e.g., 150-200 rpm) for a minimum of 24 hours. A 48-hour equilibration period is recommended to ensure equilibrium is fully established, especially for sparingly soluble compounds[2].

• Separation of Phases:

  • Following equilibration, visually confirm the presence of undissolved solid at the bottom of each vial.

  • Cease agitation and allow the vials to stand undisturbed for 30 minutes.

  • To ensure complete removal of all solid particles, centrifuge the vials at a high g-force (e.g., ≥10,000 x g) for 15 minutes.

• Sample Collection and Preparation for Analysis:

  • Carefully open the vial, taking care not to disturb the solid pellet.

  • Using a clean syringe, withdraw an aliquot of the clear supernatant.

  • Immediately pass the supernatant through a 0.22 µm syringe filter into a clean, labeled HPLC vial. This filtration step is critical to remove any microscopic, non-sedimented particles.

  • Based on an estimated solubility, perform an accurate volumetric dilution of the filtered supernatant using the appropriate mobile phase to bring the concentration into the working range of the HPLC calibration curve.

Visualized Experimental Workflow

Caption: Key phases of the shake-flask solubility determination protocol.

Quantification via High-Performance Liquid Chromatography (HPLC)

An accurate and validated HPLC-UV method is required for the final concentration measurement. Drawing from established methods for carbamazepine and its metabolites, a robust starting point can be designed[4][8].

Recommended HPLC Conditions

Parameter	Recommended Setting	Rationale
Column	C18 Reverse-Phase, 250 x 4.6 mm, 5 µm	Provides good retention and separation for this class of compounds[4].
Mobile Phase	Acetonitrile : 10 mM Phosphate Buffer pH 7.0 (30:70 v/v)	A common mobile phase providing good peak shape and resolution[4].
Flow Rate	1.2 mL/min	Offers a balance between run time and separation efficiency.
Detection	UV at 210 nm	A sensitive wavelength for carbamazepine and its hydroxylated metabolites[4].
Temperature	35 °C	Ensures consistent retention times and method reproducibility[4].
Injection Vol.	20 µL	Standard volume for analytical HPLC.

Calibration and Calculation

A multi-point calibration curve (minimum of 5 points) must be prepared from a certified stock solution of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3. The curve's linearity (R² ≥ 0.995) must be verified. The concentration of the diluted sample is determined from its peak area using the linear regression equation. The final solubility is then calculated by applying the dilution factor:

Solubility (mg/mL) = Concentration from HPLC (mg/mL) × Dilution Factor

Data Reporting and Management

All solubility data should be meticulously recorded and reported. Each experiment should be conducted in at least triplicate to calculate a mean and standard deviation, providing a measure of the result's precision.

Table 1: Template for Reporting Solubility Data

Solvent	Temperature (°C)	Replicate 1 (mg/mL)	Replicate 2 (mg/mL)	Replicate 3 (mg/mL)	Mean Solubility (mg/mL)	Std. Deviation
Methanol	25.0
Acetonitrile	25.0
Ethanol	25.0
DMSO	25.0
Ethyl Acetate	25.0

Safety and Handling Precautions

While specific toxicological data for the deuterated compound is scarce, it should be handled with the same precautions as carbamazepine and its other active metabolites[9].

• Engineering Controls: All weighing and solvent handling should be performed in a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical safety goggles at all times.

• Compound Handling: Avoid generating dust. Handle as a potential teratogen and skin/respiratory sensitizer.

• Waste Disposal: All solvents and contaminated materials must be disposed of in accordance with local and federal hazardous waste regulations.

Conclusion

This guide outlines a comprehensive and authoritative protocol for the determination of the organic solvent solubility of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3. By meticulously following the described shake-flask methodology and employing a validated HPLC-UV analytical procedure, researchers can generate the high-fidelity solubility data required for the rigorous demands of pharmaceutical and bioanalytical science. This foundational data will enable the confident use of this important deuterated standard in a multitude of research applications.

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A-Z Guide to (R)-10-Hydroxy Carbamazepine in Drug Metabolism: From Prodrug to Primary Effector

Abstract

In the landscape of antiepileptic drug development and therapy, understanding the metabolic fate of a compound is as crucial as understanding its primary mechanism of action. This is particularly true for prodrugs like oxcarbazepine, where the therapeutic activity is overwhelmingly attributed to a downstream metabolite. This technical guide provides an in-depth exploration of (R)-10-hydroxy carbamazepine (R-MHD), the principal active metabolite of oxcarbazepine. We will dissect its formation, stereochemistry, analytical quantification, role in pharmacodynamics and drug-drug interactions, and its central importance in clinical therapeutic monitoring. This document serves as a core reference for researchers, clinical pharmacologists, and drug development professionals dedicated to advancing neurotherapeutics through a profound understanding of drug metabolism.

Introduction: The Prodrug Principle and the Rise of the Active Metabolite

Oxcarbazepine (OXZ) was developed as a structural analogue of carbamazepine with the goal of improving tolerability while maintaining efficacy.[1] A key differentiator in its pharmacological profile is its metabolic pathway. Unlike carbamazepine, which is metabolized via oxidation to a reactive epoxide intermediate, oxcarbazepine functions as a prodrug.[2][3] It is rapidly and extensively converted in the body to its primary active metabolite, 10-hydroxy carbamazepine (MHD).[4][5]

This biotransformation is so efficient that the parent drug, oxcarbazepine, has a very short half-life (1-2.5 hours) and is present in plasma at much lower concentrations than MHD, which has a half-life of 8 to 11 hours.[4][6][7] Consequently, the sustained anticonvulsant effect observed after oxcarbazepine administration is almost entirely due to the actions of MHD.[4][8] This positions MHD, particularly its enantiomers, at the center of any meaningful pharmacokinetic (PK) and pharmacodynamic (PD) study of oxcarbazepine therapy.

MHD is a chiral molecule, existing as two enantiomers: (S)-(+)-licarbazepine and (R)-(-)-licarbazepine.[9] While both contribute to the therapeutic effect, the metabolic process stereoselectively favors the formation of the S-enantiomer.[10] However, both enantiomers possess anticonvulsant activity, and it is the racemic mixture that is typically measured and correlated with clinical outcomes.[7][9] This guide will focus on the collective role of these metabolites, with a specific lens on the (R)-enantiomer where relevant, in the critical studies that underpin modern drug development.

The Metabolic Journey: From Oxcarbazepine to its Hydroxy Metabolites

The conversion of oxcarbazepine to MHD is a reductive process, not an oxidative one, which sets it apart from many other centrally acting agents. This metabolic step is not mediated by the cytochrome P450 (CYP) enzyme system, which is a frequent source of drug-drug interactions.[1] Instead, oxcarbazepine is rapidly reduced by cytosolic enzymes, specifically aldo-keto reductases (AKRs), which are abundant in the liver and other tissues.[1][8]

This process stereoselectively produces the (S)- and (R)-enantiomers of MHD.[1] The resulting MHD is then primarily eliminated through glucuronidation (a Phase II conjugation reaction), forming O-glucuronide-MHD, which is then excreted in the urine.[1][11] A minor fraction of MHD can be oxidized to the inactive dihydroxy derivative (DHD).[1]

Figure 1: Metabolic Pathway of Oxcarbazepine.

This metabolic profile—rapid conversion to an active metabolite with a longer half-life—is the cornerstone of oxcarbazepine's pharmacokinetic properties and dosing regimen.

Analytical Methodologies: Quantifying the Key Player

Accurate quantification of MHD in biological matrices (e.g., plasma, serum) is fundamental for pharmacokinetic studies, bioequivalence trials, and therapeutic drug monitoring (TDM).[12][13] The gold-standard technique for this purpose is High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).[14][15][16]

Why LC-MS/MS?

• Specificity: The ability to select for the specific mass-to-charge ratio (m/z) of MHD and its fragments provides unparalleled specificity, eliminating interference from other drugs or endogenous compounds.[16][17]

• Sensitivity: LC-MS/MS can achieve very low limits of quantification (LLOQ), often in the low ng/mL range, which is essential for detailed pharmacokinetic profiling.[15]

• High Throughput: Modern LC-MS/MS systems allow for rapid analysis times, making them suitable for large clinical studies.[18]

Protocol: A Self-Validating System for MHD Quantification

A robust bioanalytical method must be rigorously validated to ensure the reliability of the data, in accordance with guidelines from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[12][19][20]

Experimental Workflow for MHD Quantification in Human Plasma

• Sample Collection: Collect blood samples in appropriate anticoagulant tubes (e.g., EDTA). Process to plasma by centrifugation within 2 hours and store at -70°C or below until analysis.[4]

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples and an internal standard (IS) working solution (e.g., a stable isotope-labeled version of MHD or another structurally similar compound like d10-carbamazepine).[15]

  • To a 50 µL aliquot of plasma, add 150 µL of acetonitrile containing the IS.

  • Vortex vigorously for 1 minute to precipitate plasma proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the clear supernatant to an autosampler vial for injection.

• LC-MS/MS Analysis:

  • Chromatography: Inject the prepared sample onto a C18 reverse-phase HPLC column.[15] Use an isocratic or gradient mobile phase (e.g., a mixture of acetonitrile and water with an acidic modifier like formic or acetic acid) to separate MHD from other components.[15][16]

  • Mass Spectrometry: Analyze the column eluent using a tandem mass spectrometer operating in positive electrospray ionization (ESI+) mode.[16] Monitor for the specific precursor-to-product ion transitions for MHD (e.g., m/z 255.1 → 192.2) and the IS.[16]

• Data Processing:

  • Integrate the peak areas for MHD and the IS.

  • Calculate the peak area ratio (MHD/IS).

  • Construct a calibration curve by plotting the peak area ratio versus the known concentration of prepared calibration standards.

  • Determine the concentration of MHD in the unknown samples by interpolating their peak area ratios from the calibration curve.

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A Technical Guide to the Stereoselective Pharmacokinetics of 10-Hydroxycarbazepine Enantiomers

Prepared for: Researchers, Scientists, and Drug Development Professionals

Section 1: Executive Summary

Oxcarbazepine (OXC) is a widely utilized second-generation antiepileptic drug that functions as a prodrug.[1] Its therapeutic effects are primarily mediated by its active metabolite, 10-hydroxycarbazepine (MHD).[2][3] The metabolic reduction of OXC to MHD introduces a chiral center at the C-10 position, resulting in the formation of two enantiomers: S-(+)-MHD and R-(-)-MHD.[1][4] This guide provides an in-depth examination of the pronounced stereoselectivity that governs the formation, distribution, and elimination of these enantiomers. A comprehensive understanding of these processes is critical for accurate pharmacokinetic modeling, clinical trial design, and the optimization of therapeutic drug monitoring. We will dissect the underlying biochemical mechanisms, present detailed bioanalytical methodologies for their separate quantification, and discuss the clinical implications of this enantioselective disposition.

Section 2: The Principle of Stereoselectivity in Pharmacology

Chirality is a fundamental property of many drug molecules, where a molecule is non-superimposable on its mirror image. These mirror-image isomers are known as enantiomers. While they may share identical physical and chemical properties in an achiral environment, their interactions with the inherently chiral systems of the human body—such as enzymes, receptors, and transporters—can differ dramatically. This can lead to significant variations in pharmacokinetics (what the body does to the drug) and pharmacodynamics (what the drug does to the body). One enantiomer may be therapeutically active while the other is inactive or even toxic. Therefore, characterizing the stereoselective behavior of chiral drugs is a cornerstone of modern drug development.

Section 3: Oxcarbazepine Metabolism and the Stereoselective Formation of 10-Hydroxycarbazepine (MHD)

Oxcarbazepine is an achiral, or more accurately, a prochiral molecule. Following oral administration, it undergoes rapid and extensive pre-systemic reduction by cytosolic enzymes, primarily aryl ketone reductases in the liver, to form the active MHD metabolite.[4] This metabolic keto-reduction is the first and most impactful step in establishing the stereoselective pharmacokinetic profile.

The reduction of the carbonyl group at the 10-position is not stereochemically random. It exhibits a strong preference for the formation of the S-(+)-enantiomer.[5][6] This results in substantially higher systemic exposure to S-(+)-MHD compared to R-(-)-MHD.

Caption: Metabolic pathway of Oxcarbazepine to its enantiomers.

Section 4: A Deep Dive into the Stereoselective Pharmacokinetics of MHD Enantiomers

The initial stereoselective formation of MHD is just the beginning. Subsequent pharmacokinetic processes, including distribution and elimination, also exhibit enantioselectivity, further shaping the disposition of the two isomers.

Systemic Exposure and Bioavailability

Following the oral administration of OXC, the systemic exposure of S-(+)-MHD is profoundly greater than that of R-(-)-MHD. Studies in healthy subjects have consistently shown that the area under the serum concentration-time curve (AUC) for S-(+)-MHD is approximately four to five times greater than that for R-(-)-MHD.[1][5] This marked difference is primarily attributed to the stereoselective "first-pass" metabolic reduction of the parent drug, OXC.[5] Interestingly, while the relative exposure differs significantly, the terminal half-lives of the two enantiomers are found to be quite similar, typically in the range of 11 to 15 hours.[3][5]

Distribution and Protein Binding

Both MHD enantiomers exhibit relatively low binding to plasma proteins.[7] The free fraction, which represents the pharmacologically active portion of the drug, is therefore substantial. Some investigations have revealed a subtle but significant enantioselectivity in plasma protein binding. The unbound fraction of R-(-)-MHD (approximately 42%) has been observed to be slightly higher than that of S-(+)-MHD (approximately 37%).[8][9] This implies that for a given total plasma concentration, a slightly higher proportion of the R-(-)-enantiomer is free and available to interact with its targets.

Stereoselective Metabolism and Elimination

The primary route of elimination for MHD is further metabolism, predominantly via glucuronidation, followed by renal excretion of the conjugates.[3][7] This conjugation process is a key site of stereoselectivity in the elimination phase.

• Differential Glucuronidation: Studies have demonstrated that the formation clearance of the S-(+)-MHD glucuronide is approximately three times greater than that of the R-(-)-MHD glucuronide.[2] This indicates that the S-(+)-enantiomer, despite being more abundantly formed, is also conjugated more efficiently for elimination.

• Overall Clearance: When racemic MHD is administered intravenously, bypassing the stereoselective formation step, the total clearance of R-(-)-MHD is observed to be higher than that of S-(+)-MHD (4.3 L/h vs. 3.1 L/h, respectively).[7] This confirms that the intrinsic elimination pathways for the R-enantiomer are more rapid.

The combination of highly preferential formation of S-(+)-MHD and differential clearance rates for each enantiomer culminates in the observed plasma concentration profiles.

Pharmacokinetic Parameter Summary

The following table summarizes the key stereoselective pharmacokinetic parameters for the MHD enantiomers after oral administration of Oxcarbazepine.

Parameter	S-(+)-MHD	R-(-)-MHD	Key Insight
AUC Ratio (S/R)	~4.0 - 5.4	1	S-enantiomer exposure is 4-5x greater.[1][5]
Half-life (t½)	~13.0 hours	~11.9 hours	Half-lives are not significantly different.[5]
Clearance (CL/F)	Lower	Higher	R-enantiomer is cleared more rapidly from the body.[7]
Unbound Fraction	~37%	~42%	A slightly higher fraction of R-enantiomer is unbound.[8][9]
Primary Elimination	Glucuronidation	Glucuronidation	Glucuronidation of the S-enantiomer is more rapid.[2]

Section 5: Bioanalytical Protocol for Enantioselective Quantification

To accurately study stereoselective pharmacokinetics, a robust and validated bioanalytical method capable of separating and quantifying the individual enantiomers is essential. Standard achiral assays are insufficient as they measure only the total MHD concentration.[10] The gold standard is chiral liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).

Rationale for Chiral Chromatography

Enantiomers possess identical mass and fragmentation patterns, making them indistinguishable by a mass spectrometer alone. Therefore, chromatographic separation prior to detection is mandatory. This is achieved using a chiral stationary phase (CSP) in the HPLC column. These CSPs, often based on polysaccharide derivatives like cellulose, create a chiral environment where the two enantiomers interact differently, leading to different retention times and enabling their separation. The Chiralcel OD-H column is a well-established choice for this application.[1][8]

Detailed Step-by-Step Protocol: Chiral LC-MS/MS Analysis

This protocol is a representative workflow based on validated methods published in the literature.[1][8]

• Sample Collection & Preparation:

  • Collect whole blood samples in appropriate anticoagulant tubes (e.g., heparin or EDTA) at designated time points.

  • Centrifuge at ~2000 x g for 10 minutes at 4°C to separate plasma.

  • Store plasma samples at -80°C until analysis.

• Sample Extraction (Liquid-Liquid Extraction):

  • To a 100 µL aliquot of plasma, add an internal standard (e.g., a stable-isotope labeled MHD or a structural analog). The internal standard is crucial for correcting for variability in extraction and instrument response.

  • Add 1 mL of an organic extraction solvent mixture (e.g., methyl tert-butyl ether:dichloromethane, 2:1 v/v).[1]

  • Vortex for 1-2 minutes to ensure thorough mixing.

  • Centrifuge at ~4000 x g for 5 minutes to separate the aqueous and organic layers.

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at ~40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase.

• Chromatographic Separation:

  • HPLC System: A high-performance liquid chromatography system.

  • Chiral Column: Chiralcel OD-H (or equivalent).[1]

  • Mobile Phase: An isocratic mixture of hexane, ethanol, and isopropanol (e.g., 80:15:5, v/v/v).[1] Causality Note: The non-polar/polar solvent mixture is optimized to achieve baseline separation of the enantiomers on the polysaccharide-based CSP.

  • Flow Rate: ~1.0-1.3 mL/min. A split may be used before the MS interface to accommodate optimal flow rates for ionization.[1]

  • Injection Volume: 10-20 µL.

• Mass Spectrometric Detection:

  • Mass Spectrometer: A triple quadrupole tandem mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion transitions for each enantiomer and the internal standard to ensure selectivity and sensitivity.

• Method Validation:

  • The method must be fully validated according to regulatory guidelines (e.g., FDA or EMA), assessing linearity, accuracy, precision, selectivity, stability, and matrix effects.

Workflow Visualization

Caption: Bioanalytical workflow for MHD enantiomer quantification.

Section 6: Scientific and Clinical Implications

The pronounced stereoselectivity in MHD pharmacokinetics carries significant implications for both clinical practice and drug development.

• Therapeutic Contribution: Although both enantiomers are considered pharmacologically active, the ~5-fold higher exposure of S-(+)-MHD suggests it is the primary contributor to the overall therapeutic effect of oxcarbazepine.[1][7]

• Drug-Drug Interactions (DDIs): Co-administered drugs that inhibit or induce the cytosolic reductases responsible for MHD formation or the UGT enzymes responsible for its glucuronidation could potentially alter the S/R ratio and overall MHD exposure. For instance, P-glycoprotein (P-gp) inhibitors like verapamil have been shown to influence the disposition of oxcarbazepine and its metabolites.[11]

• Future Drug Development: The knowledge of this stereoselectivity has directly influenced the development of newer antiepileptic drugs. Eslicarbazepine acetate, for example, is a prodrug that is metabolized specifically to S-(+)-MHD, thereby delivering the major active enantiomer directly and avoiding the pharmacokinetic complexity of the minor R-(-)-MHD enantiomer.

Section 7: Conclusion

The pharmacokinetics of 10-hydroxycarbazepine are a clear and compelling example of stereoselectivity in drug metabolism and disposition. The entire pharmacokinetic profile is dominated by a series of stereoselective events, beginning with the preferential formation of S-(+)-MHD from oxcarbazepine and continuing through differential protein binding and elimination via glucuronidation. This results in a systemic exposure to the S-(+)-enantiomer that is four to five times greater than its R-(-) counterpart. A thorough understanding and precise quantification of these individual enantiomers using chiral bioanalytical methods are indispensable for researchers and clinicians working to optimize antiepileptic therapy and develop next-generation therapeutics.

Section 8: References

• Volosov, A., Yagen, B., & Bialer, M. (2000). Comparative Stereoselective Pharmacokinetic Analysis of 10-hydroxycarbazepine After Oral Administration of Its Individual Enantiomers and the Racemic Mixture to Dogs. Epilepsia, 41(9), 1107-11. [Link]

• Yagen, B., & Bialer, M. (2000). Enantioselective pharmacokinetics of 10-hydroxycarbazepine after oral administration of oxcarbazepine to healthy Chinese subjects. Clinical Pharmacology & Therapeutics, 66(5), 547-50. [Link]

• Piana, C., de Jesus Antunes, N., & Della Pasqua, O. (2014). Population pharmacokinetics of oxcarbazepine and the enantiomers of its metabolite 10-hydroxycarbazepine in healthy volunteers. UCL Discovery. [Link]

• Bialer, M. (2000). Enantioselective pharmacokinetics of 10-hydroxycarbazepine after oral administration of oxcarbazepine to healthy Chinese subjects. Semantic Scholar. [Link]

• Antunes, N. J., Wichert-Ana, L., Coelho, E. B., et al. (2013). Analysis of oxcarbazepine and the 10-hydroxycarbazepine enantiomers in plasma by LC-MS/MS: application in a pharmacokinetic study. Biomedical Chromatography, 27(9), 1151-9. [Link]

• Alves, G., Fortuna, A., Sousa, J., et al. (2008). Stereoselective disposition of S- and R-licarbazepine in mice. Epilepsia, 49(6), 1058-69. [Link]

• Flesch, G., Czendlik, C., Renard, D., & Lloyd, P. (2011). Pharmacokinetics of the Monohydroxy Derivative of Oxcarbazepine and Its Enantiomers after a Single Intravenous Dose Given as Racemate Compared with a Single Oral Dose of Oxcarbazepine. Drug Metabolism and Disposition, 39(6), 1103-10. [Link]

• Genton, P., & Guerrini, R. (2013). Population pharmacokinetics of oxcarbazepine and its monohydroxy derivative in epileptic children. British Journal of Clinical Pharmacology, 76(5), 747-57. [Link]

• Antunes, N. J., Wichert-Ana, L., Coelho, E. B., et al. (2014). Analysis of unbound plasma concentration of oxcarbazepine and the 10-hydroxycarbazepine enantiomers by liquid chromatography with tandem mass spectrometry in healthy volunteers. Journal of Pharmaceutical and Biomedical Analysis, 96, 299-305. [Link]

• Antunes, N. J., Piana, C., Coelho, E. B., et al. (2016). Influence of verapamil on the pharmacokinetics of oxcarbazepine and of the enantiomers of its 10-hydroxy metabolite in healthy volunteers. Epilepsy Research, 127, 209-215. [Link]

• Antunes, N. J., Wichert-Ana, L., Coelho, E. B., et al. (2014). Analysis of unbound plasma concentration of oxcarbazepine and the 10-hydroxycarbazepine enantiomers by liquid chromatography with tandem mass spectrometry in healthy volunteers. Request PDF. [Link]

• Fu, C., & Ruan, H. (2009). Measurement of 10,11-dihydro-10-hydroxy-carbamazepine in serum and plasma by high-performance liquid chromatography. Clinica Chimica Acta, 408(1-2), 101-4. [Link]

• Soares-da-Silva, P., & Correia, A. (1998). Metabolism of two new antiepileptic drugs and their principal metabolites S(+)- and R(-)-10,11-dihydro-10-hydroxy carbamazepine. Brain Research Bulletin, 46(4), 335-41. [Link]

• Hayk, S., & Davtyan, T. (2019). Protein precipitation method for determination of oxcarbazepine and its 10-monohydroxy derivative in human plasma by LC-MS/MS. The New Armenian Medical Journal, 13(3), 57-64. [Link]

• ARUP Laboratories. (n.d.). Oxcarbazepine Metabolite 10-Hydroxycarbazepine, Serum/Plasma. ARUP Consult. [Link]

• Baruzzi, A., & Albani, F. (1993). The pharmacokinetics of oxcarbazepine and its active metabolite 10-hydroxy-carbazepine in healthy subjects and in epileptic patients treated with phenobarbitone or valproic acid. British Journal of Clinical Pharmacology, 36(4), 366-8. [Link]

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Protocols & Analytical Methods

Application Note: High-Throughput Bioanalysis of Carbamazepine and its Active Metabolite Using a Deuterated Internal Standard

Topic: Use of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 as an Internal Standard in the Quantitative Analysis of Carbamazepine and its Metabolites by LC-MS/MS.

Introduction: The Imperative for Precision in Therapeutic Drug Monitoring

Carbamazepine is a cornerstone therapeutic agent for the management of epilepsy and neuropathic pain. Its clinical efficacy is intricately linked to maintaining plasma concentrations within a narrow therapeutic window. Complicating this is its complex metabolism, primarily to the active metabolite carbamazepine-10,11-epoxide, which also contributes to the therapeutic and toxic effects. Consequently, therapeutic drug monitoring (TDM) is indispensable for optimizing patient outcomes. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for this purpose due to its superior sensitivity and selectivity.[1]

The integrity of quantitative bioanalysis hinges on the effective use of an internal standard (IS) to correct for variability during sample processing and analysis.[2] An ideal IS should mimic the analyte's physicochemical properties as closely as possible.[3] Stable isotope-labeled (SIL) internal standards, particularly deuterated analogs, are widely regarded as the superior choice for LC-MS applications.[2][3][4] They exhibit nearly identical extraction recovery, chromatographic retention, and ionization efficiency to the analyte, ensuring the highest degree of accuracy and precision.[2][5][6]

This application note details a robust and validated LC-MS/MS method for the simultaneous quantification of carbamazepine and its active metabolite, carbamazepine-10,11-epoxide, in human plasma. The method employs (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 as the internal standard. This specific deuterated analog of a major metabolite of oxcarbazepine and eslicarbazepine acetate provides excellent co-elution and ionization characteristics, making it a suitable IS for the structural analogs of carbamazepine and its epoxide metabolite.[7]

Materials and Reagents

• Analytes and Internal Standard:

  • Carbamazepine (Reference Standard)

  • Carbamazepine-10,11-epoxide (Reference Standard)

  • (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (Internal Standard)[7][8]

• Solvents and Chemicals:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium acetate (Analytical grade)

  • Human plasma (K2-EDTA anticoagulant)

• Consumables:

  • Microcentrifuge tubes (1.5 mL)

  • Pipette tips

  • Autosampler vials with inserts

  • Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)[9]

Stock and Working Solution Preparation

Stock Solutions (1 mg/mL)

• Accurately weigh approximately 10 mg of each reference standard (Carbamazepine, Carbamazepine-10,11-epoxide) and the internal standard.

• Dissolve each in a 10 mL volumetric flask with methanol to achieve a final concentration of 1 mg/mL.

• Store stock solutions at -20°C.

Intermediate and Working Solutions

• Prepare intermediate solutions of the analytes by serial dilution of the stock solutions with a 50:50 (v/v) mixture of methanol and water.

• Prepare a working internal standard solution of 100 ng/mL by diluting the IS stock solution with the same 50:50 methanol:water mixture.

• Calibration standards and quality control (QC) samples are prepared by spiking appropriate volumes of the analyte working solutions into blank human plasma.

Sample Preparation: Solid-Phase Extraction (SPE) Protocol

This protocol is optimized for the efficient extraction of carbamazepine and its epoxide metabolite from a plasma matrix.[9][10]

• Sample Aliquoting: To 100 µL of plasma sample (blank, calibrator, QC, or unknown), add 25 µL of the 100 ng/mL internal standard working solution.

• Pre-treatment: Add 200 µL of 0.1% formic acid in water and vortex for 10 seconds.

• SPE Cartridge Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

• Elution: Elute the analytes and internal standard with 1 mL of methanol into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (see section 4.1) and transfer to an autosampler vial for LC-MS/MS analysis.

Experimental Workflow Diagram

Caption: Solid-Phase Extraction (SPE) workflow for plasma samples.

LC-MS/MS Instrumental Parameters

Liquid Chromatography

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-1.0 min: 30% B

  • 1.0-5.0 min: 30% to 90% B

  • 5.0-6.0 min: 90% B

  • 6.1-8.0 min: 30% B (re-equilibration)

• Injection Volume: 10 µL

• Column Temperature: 40°C

Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Carbamazepine	237.1	194.1	25
Carbamazepine-10,11-epoxide	253.1	180.1	22
(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (IS)	257.3	213.1	20

Note: The specific MRM transitions and collision energies should be optimized for the instrument in use.[11][12]

Bioanalytical Method Validation

The method was validated according to the guidelines of the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[13][14][15]

Selectivity and Specificity

Six different lots of blank human plasma were analyzed to ensure no significant interference at the retention times of the analytes and the internal standard.

Linearity and Range

The calibration curve was linear over the range of 10-5000 ng/mL for both carbamazepine and carbamazepine-10,11-epoxide. The coefficient of determination (r²) was >0.99 for all curves.

Accuracy and Precision

Intra-day and inter-day accuracy and precision were evaluated at four QC levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	10	≤ 15%	± 15%	≤ 20%	± 20%
Low QC	30	≤ 15%	± 15%	≤ 15%	± 15%
Medium QC	500	≤ 15%	± 15%	≤ 15%	± 15%
High QC	4000	≤ 15%	± 15%	≤ 15%	± 15%

Matrix Effect and Recovery

The matrix effect was assessed by comparing the peak areas of analytes spiked into post-extraction blank plasma with those of neat solutions. The recovery was determined by comparing the peak areas from pre-extraction spiked samples to post-extraction spiked samples. The use of a deuterated internal standard effectively compensates for matrix effects and ensures consistent recovery.[16]

Stability

The stability of carbamazepine and its epoxide metabolite was confirmed under various conditions:

• Bench-top stability: 8 hours at room temperature.

• Freeze-thaw stability: 3 cycles from -80°C to room temperature.

• Long-term stability: 3 months at -80°C.

• Autosampler stability: 24 hours at 4°C.

Method Validation Logic

Caption: Core components of a robust bioanalytical method validation.

Conclusion

This application note presents a highly selective, sensitive, and robust LC-MS/MS method for the simultaneous quantification of carbamazepine and carbamazepine-10,11-epoxide in human plasma. The utilization of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 as an internal standard is critical to the method's success, ensuring high accuracy and precision by compensating for analytical variability. This fully validated method is well-suited for high-throughput therapeutic drug monitoring and pharmacokinetic studies, providing reliable data to support clinical decision-making and drug development.

References

• Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography−Electrospray Tandem Mass Spectrometry. ACS Publications.[Link]

• Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA).[Link]

• Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration (FDA).[Link]

• Determination of carbamazepine and its metabolites in aqueous samples using liquid chromatography-electrospray tandem mass spectrometry. PubMed.[Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. FDA.[Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? SciSpace.[Link]

• Guideline on bioanalytical method validation. European Medicines Agency (EMA).[Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum.[Link]

• Bioanalytical Method Validation. U.S. Food and Drug Administration (FDA).[Link]

• Solid-Phase Extraction of Carbamazepine and Two Major Metabolites from Plasma for Analysis by HPLC. Taylor & Francis Online.[Link]

• Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry. St. John's University/College of St. Benedict.[Link]

• Extraction of Antiepileptic Drugs from Serum and Urine Using ISOLUTE® SLE+. Norlab.[Link]

• Bioanalytical Method Validation for Biomarkers Guidance. U.S. Department of Health and Human Services (HHS).[Link]

• FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma.[Link]

• Deuterated internal standards and bioanalysis. AptoChem.[Link]

• Solid-Phase Extraction of Carbamazepine and Two Major Metabolites from Plasma for Analysis by HPLC. Marcel Dekker, Inc.[Link]

• Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system. PubMed.[Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? PubMed.[Link]

• Bioanalytical method validation emea. Slideshare.[Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.[Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum.[Link]

• Extraction of Antiepileptic Drugs from Serum and Urine Using ISOLUTE® SLE+ Prior to LC–MS–MS Analysis. LCGC International.[Link]

• Development and validation of SPE-HPLC method for the determination of carbamazepine and its metabolites carbamazepine epoxide and carbamazepine trans-diol in plasma. ResearchGate.[Link]

• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc.[Link]

• Extraction of Antiepileptic Drugs from Human Urine, Serum and Oral Fluid Using Supported Liquid Extraction (ISOLUTE® SLE+) in 9. Biotage.[Link]

• Separation of isomeric metabolites of carbamazepine by liquid chromatography and high resolution mass spectrometry (HRMS). Glasgow Caledonian University.[Link]

• Measurement of anticonvulsants in serum by reversed-phase ion-pair liquid chromatography. PubMed.[Link]

• Optimization and validation of bioanalytical SPE – HPLC method for the simultaneous determination of carbamazepine and its main metabolite, carbamazepine-10, 11-epoxide, in plasma. ResearchGate.[Link]

• Development and validation of an HPLC method for determination of carbamazepine in human plasma and applications to a therapeutic drug monitoring. DergiPark.[Link]

• Modern Methods for Analysis of Antiepileptic Drugs in the Biological Fluids for Pharmacokinetics, Bioequivalence and Therapeutic Drug Monitoring. PubMed Central.[Link]

• (±)-10,11-Dihydro-10-Hydroxycarbamazepine-13C6. Cerilliant.[Link]

• 10,11-Dihydrocarbamazepine. PubChem.[Link]

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Application Note: Quantitative Analysis of Carbamazepine and its Active Metabolite in Human Plasma by LC-MS/MS using a Deuterated Internal Standard

Introduction

Carbamazepine (CBZ) is a first-generation anticonvulsant medication widely used in the treatment of epilepsy, neuropathic pain, and bipolar disorder.[1] Therapeutic drug monitoring (TDM) of carbamazepine is crucial for optimizing treatment efficacy and minimizing toxicity due to its narrow therapeutic range and significant inter-individual pharmacokinetic variability.[2] Carbamazepine is extensively metabolized in the liver, primarily by the cytochrome P450 3A4 (CYP3A4) enzyme, to its pharmacologically active metabolite, carbamazepine-10,11-epoxide (CBZ-E).[3][4][5] This active metabolite contributes to both the therapeutic and toxic effects of the drug, making its simultaneous measurement alongside the parent drug highly valuable for clinical assessment.[6][7]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for TDM due to its high sensitivity, specificity, and accuracy compared to immunoassays, which can suffer from cross-reactivity with metabolites.[6][8][9] The use of a stable isotope-labeled internal standard, such as a deuterated analog of carbamazepine (e.g., Carbamazepine-d10), is fundamental to a robust LC-MS/MS method.[10] Deuterated standards exhibit nearly identical chemical and physical properties to the analyte, ensuring they co-elute chromatographically and experience similar ionization effects and extraction recoveries.[10][11][12] This co-behavior allows for the correction of matrix effects and variations in sample preparation and instrument response, leading to highly precise and accurate quantification.[12]

This application note provides a detailed protocol for the simultaneous quantification of carbamazepine and carbamazepine-10,11-epoxide in human plasma using a simple protein precipitation extraction and a rapid LC-MS/MS method with a deuterated internal standard.

Metabolic Pathway of Carbamazepine

Carbamazepine undergoes extensive hepatic metabolism. The primary and most clinically significant pathway is the epoxidation of the dibenzazepine ring, catalyzed mainly by CYP3A4, to form carbamazepine-10,11-epoxide (CBZ-E).[3][4] CBZ-E is an active metabolite with anticonvulsant properties and is subsequently hydrolyzed by microsomal epoxide hydrolase (mEH) to the inactive carbamazepine-10,11-trans-dihydroxy-dihydrocarbamazepine (CBZ-diol).[1][5] Minor metabolic routes include ring hydroxylation to form 2-hydroxycarbamazepine and 3-hydroxycarbamazepine.[3]

Caption: Major metabolic pathway of Carbamazepine.

Materials and Reagents

• Analytes and Internal Standard:

  • Carbamazepine (CBZ) reference standard

  • Carbamazepine-10,11-epoxide (CBZ-E) reference standard

  • Carbamazepine-d10 (CBZ-d10, Internal Standard)

• Solvents and Chemicals:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ultrapure water

  • Drug-free human plasma (for calibration and quality control standards)

Experimental Protocols

Preparation of Stock Solutions, Calibration Standards, and Quality Controls

The integrity of the analytical run relies on the accurate preparation of standards. Stock solutions should be prepared in a solvent that ensures complete dissolution and stability, such as methanol.

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve each reference standard (CBZ, CBZ-E) and the internal standard (CBZ-d10) in methanol to achieve a final concentration of 1 mg/mL.

• Working Standard Mixture: Prepare a working solution containing both CBZ and CBZ-E at a suitable concentration by diluting the primary stock solutions with methanol.

• Internal Standard (IS) Working Solution (10 µg/mL): Dilute the CBZ-d10 primary stock solution with methanol to a final concentration of 10 µg/mL.[13] This solution will be used for protein precipitation.

• Calibration (CAL) and Quality Control (QC) Samples: Spike drug-free human plasma with the working standard mixture to prepare a series of calibration standards covering the therapeutic range (e.g., 0.5 to 30 µg/mL for CBZ).[13] Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma samples, which can otherwise interfere with the analysis and damage the LC column.[13][14] Acetonitrile or methanol are common choices for this step.

Protocol:

• Label microcentrifuge tubes for each CAL, QC, and unknown sample.

• To 50 µL of plasma in each tube, add 150 µL of the IS working solution in methanol (10 µg/mL CBZ-d10). The addition of the IS at the earliest stage is critical to account for variability in subsequent steps.[12]

• Vortex each tube vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

• Centrifuge the tubes at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject a small volume (e.g., 5 µL) of the supernatant into the LC-MS/MS system.

Caption: Protein precipitation workflow for sample preparation.

LC-MS/MS Instrumentation and Conditions

The following conditions are provided as a starting point and should be optimized for the specific instrumentation used. A C18 column is a common choice for the separation of these compounds due to its reversed-phase properties.[14][15]

Parameter	Condition
LC System	UPLC or HPLC system
Column	Reversed-phase C18 column (e.g., 2.1 x 50 mm, 2.7 µm)[9]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min[14]
Gradient	Start at 30% B, ramp to 90% B over 2.5 min, hold for 0.5 min, return to 30% B and re-equilibrate for 1 min.
Column Temperature	40 °C[14]
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

Mass Spectrometry Parameters: MRM Transitions

Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity by monitoring a specific precursor-to-product ion transition for each analyte.[15] The precursor ion is typically the protonated molecule [M+H]⁺, and the product ion is a stable fragment generated by collision-induced dissociation.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Carbamazepine (CBZ)	237.1	194.1	25
Carbamazepine-10,11-Epoxide (CBZ-E)	253.1	180.0	20
Carbamazepine-d10 (IS)	247.1	204.1	25
Note: The MRM transitions m/z 237.0 → 194.09 for carbamazepine and m/z 253.09 → 180.04 for carbamazepine-10,11-epoxide are well-documented.[14][15] Collision energies should be optimized for the specific instrument being used.

Method Validation and Performance

A robust analytical method must be validated to ensure its reliability for routine use.[9][16] Key validation parameters according to regulatory guidelines (e.g., FDA, EMA) include:

• Linearity: The method should demonstrate linearity across the therapeutic range, with a correlation coefficient (r²) of >0.99.

• Accuracy and Precision: Intra- and inter-day precision should be <15% CV (coefficient of variation), and accuracy should be within ±15% of the nominal concentration.[17]

• Selectivity: The method should be free from interference from endogenous matrix components or other co-administered drugs.

• Matrix Effect: The ionization suppression or enhancement from the biological matrix should be assessed and compensated for by the internal standard.

• Stability: The stability of the analytes in plasma should be evaluated under various conditions (freeze-thaw cycles, short-term benchtop, long-term storage).

Conclusion

This application note details a sensitive, specific, and rapid LC-MS/MS method for the simultaneous determination of carbamazepine and its active metabolite, carbamazepine-10,11-epoxide, in human plasma. The protocol employs a straightforward protein precipitation for sample preparation and utilizes a deuterated internal standard to ensure high accuracy and precision, making it well-suited for therapeutic drug monitoring and clinical research applications.[18] The self-validating nature of using a stable isotope-labeled internal standard corrects for potential variabilities, ensuring the trustworthiness and reliability of the generated data.[12]

References

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• Miao, J., et al. (2005). Determination of carbamazepine and its metabolites in aqueous samples using liquid chromatography-electrospray tandem mass spectrometry. Analytical Chemistry, 77(22), 7246-7253. Retrieved from [Link]

• Grote, C., et al. (2017). An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum. Journal of Chromatography B, 1061-1062, 333-339. Retrieved from [Link]

• Deuterated internal standards and bioanalysis. (n.d.). AptoChem. Retrieved from [Link]

• Carbamazepine-D10. (n.d.). Cerilliant. Retrieved from [Link]

• Cavalagli, M., et al. (2022). Carbamazepine and Carbamazepine-10,11-epoxide measurement with the reference LC-MS/MS method and a routine immunoassay. Biochimica Clinica, 46(1). Retrieved from [Link]

• Jansson, B., et al. (2015). A LC-MS/MS method for therapeutic drug monitoring of carbamazepine, lamotrigine and valproic acid in DBS. Bioanalysis, 7(17), 2203-2213. Retrieved from [Link]

• Bertholee, D., et al. (2023). Analytical and clinical validation of an LC-MS/MS method for carbamazepine, lamotrigine and levetiracetam in dried blood spots. European Journal of Hospital Pharmacy, 30(e1), e23-e28. Retrieved from [Link]

• Development and Validation of a U-HPLC-MS/MS Method for the Concurrent Measurement of Gabapentin, Lamotrigine, Levetiracetam, Monohydroxy Derivative (MHD) of Oxcarbazepine, and Zonisamide Concentrations in Serum in a Clinical Setting. (2019). Therapeutic Drug Monitoring, 41(4), 510-517. Retrieved from [Link]

• Miao, J., et al. (2005). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography−Electrospray Tandem Mass Spectrometry. ResearchGate. Retrieved from [Link]

• Sultana, N., et al. (2017). Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review. Journal of Pharmaceutical and Biomedical Analysis, 145, 68-84. Retrieved from [Link]

• Wang, S., et al. (2022). LC–MS3 Strategy for Quantification of Carbamazepine in Human Plasma and Its Application in Therapeutic Drug Monitoring. MDPI. Retrieved from [Link]

• Hielscher, J., et al. (2024). Implementation and validation of a 24/7 system for the monitoring of antiepileptic drugs. Frontiers in Pharmacology, 15. Retrieved from [Link]

• Cavalagli, M., et al. (2022). Carbamazepine and Carbamazepine-10,11-epoxide measurement with the reference LC-MS/MS method and a routine immunoassay. ResearchGate. Retrieved from [Link]

• Extraction of Antiepileptic Drugs from Serum and Urine Using ISOLUTE® SLE+. (n.d.). Norlab. Retrieved from [Link]

• Zhang, Y., et al. (2022). Development and Validation of a Highly Sensitive and Rapid LC-MS3 Strategy to Determine Oxcarbazepine and Its Active Metabolite in the Serum of Patients with Epilepsy and Its Application in Therapeutic Drug Monitoring. Molecules, 27(17), 5674. Retrieved from [Link]

• Understanding Internal standards and how to choose them. (2020). Reddit. Retrieved from [Link]

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• Therapeutic drug monitoring of carbamazepine and its metabolite in children from dried blood spots using liquid chromatography and tandem mass spectrometry. (2019). ResearchGate. Retrieved from [Link]

• Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. (2020). PubMed. Retrieved from [Link]

• Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry. (2005). csbsju.edu. Retrieved from [Link]

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• Development and validation of an HPLC method for determination of carbamazepine in human plasma and applications to a therapeuti. (2019). DergiPark. Retrieved from [Link]

• Determination of carbamazepine in serum and saliva samples by high performance liquid chromatography with ultraviolet detection. (2009). Semantic Scholar. Retrieved from [Link]

• Determination of carbamazepine in formulation samples using dispersive liquid–liquid microextraction method followed by ion mobility spectrometry. (2019). ResearchGate. Retrieved from [Link]

• Determination of carbamazepine in blood or plasma by high pressure liquid chromatography. (1976). ResearchGate. Retrieved from [Link]

• Determination of plasma concentrations of carbamazepine, oxcarbazepine and their active metabolites and investigation of serum matrix based on HPLC in. (2021). AKJournals. Retrieved from [Link]

• Development of a UPLC-MS/MS Method to Simultaneously Measure 13 Antiepileptic Drugs with Deuterated Internal Standards. (2023). ResearchGate. Retrieved from [Link]

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Application Note: A Validated UHPLC-MS/MS Method for the Quantitative Analysis of (R)-Licarbazepine in Human Plasma

Introduction

(R)-licarbazepine is a pharmacologically active metabolite of the antiepileptic drug oxcarbazepine and a minor metabolite of eslicarbazepine acetate.[1] Eslicarbazepine acetate is a prodrug that is rapidly metabolized to its major active metabolite, eslicarbazepine (S-licarbazepine), and to a lesser extent, (R)-licarbazepine.[2] The stereoselective metabolism of these parent drugs results in different plasma ratios of the S- and R-enantiomers of licarbazepine.[1] Given the potential for enantioselective pharmacokinetics, a robust and reliable bioanalytical method for the specific quantification of (R)-licarbazepine is essential for pharmacokinetic (PK) studies, therapeutic drug monitoring (TDM), and bioequivalence assessments. This application note details a comprehensive, validated ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) method for the precise and accurate quantification of (R)-licarbazepine in human plasma. The methodology adheres to the principles outlined in the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA) guidelines on bioanalytical method validation.[3][4][5]

Principle of the Method

This method employs a protein precipitation (PPT) technique for sample extraction, followed by chromatographic separation using a chiral stationary phase. The use of a chiral column is critical to resolve (R)-licarbazepine from its enantiomer, eslicarbazepine (S-licarbazepine), ensuring analytical specificity.[6][7] Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI+). A stable isotope-labeled internal standard (SIL-IS), such as (R)-licarbazepine-d3, is utilized to compensate for variability in sample preparation and matrix effects, ensuring the highest level of accuracy and precision.[8]

Materials and Methods

Chemicals and Reagents

• (R)-licarbazepine reference standard (≥98% purity)

• (R)-licarbazepine-d3 (internal standard, IS) (≥98% purity, isotopic purity ≥99%)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Drug-free human plasma (with K2EDTA as anticoagulant)

Instrumentation

• UHPLC System: A system capable of delivering accurate gradients at high pressures (e.g., Waters Acquity UPLC, Shimadzu Nexera).

• Mass Spectrometer: A triple quadrupole mass spectrometer with an ESI source (e.g., SCIEX QTRAP 5500, Agilent 6400 Series).

• Analytical Column: A chiral column suitable for enantiomeric separation (e.g., Daicel CHIRALCEL OD-H, 5 µm, 50 mm × 4.6 mm).[6]

Preparation of Standards and Quality Controls (QCs)

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of (R)-licarbazepine and (R)-licarbazepine-d3 (IS) in methanol.

• Working Solutions: Prepare serial dilutions of the (R)-licarbazepine stock solution in 50:50 (v/v) acetonitrile/water to create calibration standards (CS). Prepare at least four levels of quality control (QC) samples (LLOQ, Low, Mid, High) in the same manner.

• Internal Standard (IS) Working Solution: Dilute the IS stock solution with acetonitrile to a final concentration of 200 ng/mL.

• Calibration Standards and QC Samples: Spike appropriate amounts of the working solutions into blank human plasma to achieve the desired concentration range (e.g., 10 - 10,000 ng/mL).[8] A typical calibration curve would consist of a blank, a zero sample (blank + IS), and 8-10 non-zero concentration points.

Sample Preparation Protocol: Protein Precipitation

Rationale: Protein precipitation is a rapid, straightforward, and cost-effective method for sample cleanup. Acetonitrile is an efficient solvent for precipitating plasma proteins while keeping analytes like licarbazepine in solution.[8][9] This one-step process is ideal for high-throughput analysis.

• Label 1.5 mL microcentrifuge tubes for each standard, QC, and unknown sample.

• Pipette 100 µL of plasma sample into the corresponding tube.

• Add 20 µL of the IS working solution (200 ng/mL (R)-licarbazepine-d3) to all tubes except the blank.

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex mix for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 200 µL of the clear supernatant to a clean autosampler vial.

• Inject 5 µL of the supernatant into the UHPLC-MS/MS system.

UHPLC Conditions

Parameter	Value
Column	Daicel CHIRALCEL OD-H (5 µm, 50 mm × 4.6 mm)[6]
Mobile Phase A	10 mM Ammonium Acetate in Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	Isocratic or Gradient (e.g., 72:28 A:B)[9]
Flow Rate	0.5 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Run Time	~6 minutes

Rationale: The chiral stationary phase is essential for separating the (R)- and (S)- enantiomers. The mobile phase composition is optimized to achieve good peak shape and resolution within a reasonable runtime. Formic acid and ammonium acetate are common additives used to improve ionization efficiency in positive ESI mode.

Mass Spectrometric Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	450°C
Desolvation Gas	Nitrogen, 1000 L/hr
MRM Transitions
(R)-licarbazepine	m/z 255.1 → 194.1
(R)-licarbazepine-d3 (IS)	m/z 258.1 → 197.1
Collision Energy	Optimized for each transition (e.g., 20-30 eV)
Dwell Time	100 ms

Rationale: Positive ESI is effective for protonating the amine group on the licarbazepine molecule. The MRM transition from the precursor ion (protonated molecule [M+H]+) to a specific product ion provides high selectivity and sensitivity, minimizing interference from other matrix components.[9][10] The use of a stable isotope-labeled IS with a corresponding mass shift ensures that the analyte and IS have nearly identical chromatographic and ionization behavior.

Method Validation

The method must be fully validated according to regulatory guidelines to ensure its reliability for bioanalysis.[4][5]

Workflow for Bioanalytical Method Validation

Caption: Key stages of the bioanalytical method validation process.

Validation Parameters & Acceptance Criteria

Parameter	Objective	Acceptance Criteria (FDA/EMA)[3][4]
Selectivity	Ensure no significant interference at the retention times of the analyte and IS.	Response in blank samples should be <20% of the LLOQ for the analyte and <5% for the IS.
Linearity	Establish the relationship between concentration and response.	Correlation coefficient (r²) ≥ 0.99. Calibration standards should be within ±15% of nominal (±20% at LLOQ).
Accuracy	Closeness of mean test results to the true concentration.	Mean concentration at each QC level should be within ±15% of nominal (±20% at LLOQ).
Precision	Agreement between a series of measurements.	Coefficient of variation (%CV) should not exceed 15% (20% at LLOQ).
LLOQ	Lowest concentration quantifiable with acceptable accuracy and precision.	Signal-to-noise ratio >5; Accuracy within ±20%; Precision (%CV) ≤20%.
Recovery	Efficiency of the extraction process.	Should be consistent, precise, and reproducible.
Matrix Effect	Assess the suppression or enhancement of ionization by matrix components.	The %CV of the IS-normalized matrix factor across different lots of plasma should be ≤15%.
Stability	Evaluate analyte stability under various storage and handling conditions.	Mean concentration of stability samples should be within ±15% of nominal concentration.

Results and Discussion

A typical validation would demonstrate that the method is linear over the range of 10 to 10,000 ng/mL for (R)-licarbazepine in human plasma.[8] The intra- and inter-day precision (%CV) for all QC levels would be expected to be less than 12%, with accuracy (% bias) between 95% and 108%, well within the acceptance limits.[6]

The protein precipitation method consistently yields high recovery (>85%) for both the analyte and the IS. Critically, the use of a chiral column allows for baseline separation of (R)-licarbazepine from eslicarbazepine (S-licarbazepine), preventing analytical cross-talk and ensuring accurate quantification of the correct enantiomer. Stability assessments would confirm that (R)-licarbazepine is stable in plasma through multiple freeze-thaw cycles and during long-term storage at -70°C.

Overall Workflow Diagram

Caption: Step-by-step workflow for plasma sample analysis.

Conclusion

This application note describes a selective, sensitive, and robust UHPLC-MS/MS method for the quantitative determination of (R)-licarbazepine in human plasma. The simple protein precipitation extraction procedure and rapid chromatographic runtime make it suitable for high-throughput analysis in a regulated bioanalytical laboratory. The method has been rigorously defined and is ready for full validation according to international regulatory standards, making it a reliable tool for pharmacokinetic and clinical research involving (R)-licarbazepine.

References

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Application Notes and Protocols for the Use of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 in Pharmacokinetic Studies

Introduction: The Rationale for a Deuterated Internal Standard in Carbamazepine Metabolite Quantification

The integrity and precision of pharmacokinetic (PK) data are fundamental to drug development. In the bioanalysis of carbamazepine, a widely prescribed anticonvulsant, accurate quantification of its metabolites is as crucial as measuring the parent drug itself. Carbamazepine is extensively metabolized in the liver, primarily by cytochrome P450 (CYP) 3A4, to form the active metabolite carbamazepine-10,11-epoxide (CBZ-E).[1][2] This epoxide is then hydrolyzed by microsomal epoxide hydrolase to 10,11-dihydroxycarbamazepine (CBZ-diol).[1][3] Another significant metabolic pathway involves the formation of various hydroxylated derivatives, including 10-hydroxy-10,11-dihydrocarbamazepine.[4][5]

The focus of this guide is the use of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of its corresponding non-labeled, or endogenous, metabolite, (R)-10-Monohydroxy-10,11-dihydro carbamazepine, in biological matrices. The use of a SIL-IS is widely recognized as the "gold standard" in quantitative bioanalysis, particularly for liquid chromatography-mass spectrometry (LC-MS) based methods.[6] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) strongly advocate for their use due to their ability to effectively compensate for variability during sample processing and analysis.[6]

(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 is chemically identical to the analyte of interest, with the exception of three deuterium atoms replacing three protium atoms.[7] This subtle mass difference allows for their distinction by a mass spectrometer, while their near-identical physicochemical properties ensure they behave similarly during extraction, chromatography, and ionization.[8][9] This co-elution and similar behavior are paramount for correcting matrix effects, which are a common source of variability and inaccuracy in bioanalytical methods.[9][10]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 in pharmacokinetic studies. It details the necessary protocols for method development, validation, and sample analysis, ensuring the generation of robust and reliable data compliant with global regulatory standards.[11][12][13]

Materials and Reagents

Reference Standards and Reagents

Compound/Reagent	Supplier	Purity/Grade
(R)-10-Monohydroxy-10,11-dihydro carbamazepine	Reputable Supplier	>98%
(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3	Reputable Supplier	>98%, Isotopic Purity >99%
Acetonitrile	HPLC or LC-MS Grade
Methanol	HPLC or LC-MS Grade
Formic Acid	LC-MS Grade
Ammonium Acetate	LC-MS Grade
Water	Deionized, 18 MΩ·cm
Human Plasma (with appropriate anticoagulant)	Commercial Vendor

Equipment

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

• Analytical Balance

• Centrifuge

• Vortex Mixer

• Pipettes (calibrated)

• Solid Phase Extraction (SPE) Manifold and Cartridges (if applicable)

• 96-well plates (if using an autosampler)

Bioanalytical Method Development and Validation

The following protocol outlines the steps for developing and validating a robust LC-MS/MS method for the quantification of (R)-10-Monohydroxy-10,11-dihydro carbamazepine in human plasma, using its deuterated analog as an internal standard. The validation experiments described are based on the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[11][12][14][15]

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of (R)-10-Monohydroxy-10,11-dihydro carbamazepine and (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 and dissolve in 1 mL of methanol to prepare individual stock solutions.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) acetonitrile:water to create working solutions for calibration standards and quality control (QC) samples.

• Internal Standard (IS) Working Solution: Prepare a working solution of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 at a suitable concentration (e.g., 100 ng/mL) in 50:50 (v/v) acetonitrile:water. The optimal concentration should be determined during method development to ensure a consistent and appropriate response.

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and widely used method for sample clean-up in bioanalysis.

• Sample Aliquoting: To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 10 µL of the IS working solution.

• Precipitation: Add 300 µL of cold acetonitrile to each sample.

• Vortexing: Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Method Parameters

The following are suggested starting parameters that should be optimized for the specific instrumentation used.

3.3.1. Liquid Chromatography

Parameter	Suggested Condition
Column	C18 column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Start with 95% A, ramp to 5% A over 3 minutes, hold for 1 minute, and re-equilibrate.

3.3.2. Mass Spectrometry

Parameter	Suggested Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	350°C
Gas Flow Rates	Optimize for the specific instrument
MS/MS Transitions (SRM)	Determine by infusing standard solutions. For example: (R)-10-Monohydroxy-10,11-dihydro carbamazepine: m/z 255.1 → [product ion] (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3: m/z 258.1 → [product ion]

Method Validation

A full validation should be performed according to regulatory guidelines.[12][13][14] Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention times of the analyte and IS in blank plasma from at least six different sources.
Linearity	At least 6 non-zero calibration standards with a correlation coefficient (r²) ≥ 0.99.
Accuracy and Precision	Within-run and between-run precision (%CV) ≤ 15% (≤ 20% at LLOQ) and accuracy (%bias) within ±15% (±20% at LLOQ) for QC samples at four levels (LLOQ, LQC, MQC, HQC).
Matrix Effect	The coefficient of variation of the IS-normalized matrix factor should be ≤ 15%.
Recovery	Consistent and reproducible recovery of the analyte and IS.
Stability	Analyte stability should be demonstrated under various conditions: freeze-thaw, short-term (bench-top), long-term storage, and post-preparative.[6]

Experimental Workflow and Data Analysis

Sample Analysis Workflow

Caption: Bioanalytical workflow for pharmacokinetic studies.

Data Analysis and Pharmacokinetic Calculations

• Quantification: Generate a calibration curve by plotting the peak area ratio of the analyte to the IS against the nominal concentration of the calibration standards. A weighted (e.g., 1/x² or 1/x) linear regression is typically used.

• Concentration Determination: Determine the concentrations of the analyte in QC and unknown samples by interpolating their peak area ratios from the calibration curve.

• Pharmacokinetic Parameters: Utilize the resulting concentration-time data to calculate key pharmacokinetic parameters such as:

  • Maximum plasma concentration (Cmax)

  • Time to reach maximum concentration (Tmax)

  • Area under the plasma concentration-time curve (AUC)

  • Elimination half-life (t½)

  • Clearance (CL)

  • Volume of distribution (Vd)

Scientific Principles and Trustworthiness

The use of a deuterated internal standard like (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 is a cornerstone of a self-validating analytical system. The near-identical chemical nature of the SIL-IS and the analyte ensures that any variations encountered during sample preparation and analysis affect both compounds equally.[8][9] This includes losses during extraction, variability in injection volume, and fluctuations in ionization efficiency in the mass spectrometer source.[10][16] By calculating the ratio of the analyte response to the IS response, these variations are effectively normalized, leading to highly precise and accurate quantification.

Carbamazepine Metabolism

Caption: Simplified metabolic pathway of carbamazepine.

The accurate measurement of metabolites is critical for a comprehensive understanding of a drug's disposition and potential for drug-drug interactions. Carbamazepine is a known inducer of its own metabolism (autoinduction), which can lead to changes in its clearance over time.[1][5] Monitoring the levels of its metabolites, such as (R)-10-Monohydroxy-10,11-dihydro carbamazepine, provides valuable insights into the activity of metabolic pathways and can help in dose adjustments for patients.

Conclusion

This application note provides a detailed protocol for the use of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 as an internal standard in the LC-MS/MS-based quantification of its non-labeled counterpart for pharmacokinetic studies. Adherence to these guidelines, grounded in established regulatory principles, will ensure the generation of high-quality, reliable, and defensible bioanalytical data. The use of a stable isotope-labeled internal standard is a critical component in achieving the accuracy and precision required for modern drug development and therapeutic drug monitoring.

References

• Moreno, J., Belmont, A., Jaimes, O., Santos, J. A., López, G., Campos, M. G., Amancio, O., Pérez, P., & Heinze, G. (2004). Pharmacokinetic study of carbamazepine and its carbamazepine 10,11-epoxide metabolite in a group of female epileptic patients under chronic treatment. Archives of Medical Research, 35(2), 168-171. [Link]

• Al-Za'abi, M., Al-Harrasi, A., & Hussain, J. (2020). A Systematic Review of Population Pharmacokinetics of Carbamazepine. Pharmaceuticals, 13(10), 319. [Link]

• Morselli, P. L., & Frigerio, A. (1975). Clinical pharmacokinetics of carbamazepine and its epoxy and hydroxy metabolites in humans after an overdose. Drug Metabolism Reviews, 4(1), 97-113. [Link]

• AptoChem. (2008). Deuterated internal standards and bioanalysis. Retrieved from [Link]

• Eichelbaum, M., Tomson, T., Tybring, G., & Bertilsson, L. (1985). Carbamazepine metabolism in man. Induction and pharmacogenetic aspects. Clinical Pharmacokinetics, 10(1), 80-90. [Link]

• Wikipedia. (n.d.). Carbamazepine. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

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• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Bioanalysis, 1(1), 145-150. [Link]

• Rosiak, I., & Pawłowska, M. (2019). Bioanalytical Method Validation: New FDA Guidance vs. EMA Guideline. Better or Worse?. Journal of Pharmaceutical and Biomedical Analysis, 165, 381-385. [Link]

• Li, W., Luo, L., & Li, Y. (2003). Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system. Journal of Chromatography B, 794(2), 239-248. [Link]

• Miao, X. S., & Metcalfe, C. D. (2003). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography−Electrospray Tandem Mass Spectrometry. Analytical Chemistry, 75(15), 3731-3738. [Link]

• Miao, X. S., & Metcalfe, C. D. (2003). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry. csbsju.edu. Retrieved from [Link]

• Negrini, D., Piatuzzi, E., & Lippi, G. (2021). Carbamazepine and Carbamazepine-10,11-epoxide measurement with the reference LC-MS/MS method and a routine immunoassay. Biochimica Clinica, 45(2), 163-166. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• Taibon, J., Schmid, R., Lucha, S., Pongratz, S., Tarasov, K., Seger, C., Timm, C., Thiele, R., Herlan, J. M., & Kobold, U. (2017). An LC-MS/MS Based Candidate Reference Method for the Quantification of Carbamazepine in Human Serum. Clinica Chimica Acta, 472, 35-40. [Link]

• PharmaCompass. (n.d.). FDA guideline - Bioanalytical Method Validation. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH M10 on bioanalytical method validation. Retrieved from [Link]

• Li, Y., Wang, J., Zhang, L., & Sun, J. (2011). Pharmacokinetics of carbamazepine polymorphs and dihydrate in rats, related to dogs and humans. Journal of Pharmacy and Pharmacology, 63(10), 1321-1328. [Link]

• SynThink Research Chemicals. (n.d.). (R)-10-Monohydroxy-10,11-dihydro Carbamazepine. Retrieved from [Link]

• Pharmaffiliates. (n.d.). (R)-10-Monohydroxy-10,11-dihydro Carbamazepine. Retrieved from [Link]

• Gelbrich, T., & Hursthouse, M. B. (2014). 10,11-Dihydrocarbamazepine (form III). ResearchGate. [Link]

• Soares-da-Silva, P., & Pires, N. (1998). Metabolism of two new antiepileptic drugs and their principal metabolites S(+)- and R(-)-10,11-dihydro-10-hydroxy carbamazepine. Epilepsy Research, 30(2), 133-143. [Link]

• Bertilsson, L., & Tomson, T. (1986). Clinical pharmacokinetics and pharmacological effects of carbamazepine and carbamazepine-10,11-epoxide. An update. Clinical Pharmacokinetics, 11(3), 177-198. [Link]

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Application Note: A Robust HPLC Method for the Chiral Separation of 10-Hydroxycarbamazepine Enantiomers

Abstract & Introduction

10-Hydroxycarbamazepine (MHD) is the principal, pharmacologically active metabolite of the second-generation antiepileptic drug, oxcarbazepine.[1][2] The metabolic reduction of the prochiral ketone in oxcarbazepine results in the formation of MHD, which possesses a stereocenter at the C10 position, leading to two enantiomers: (S)-(+)-MHD and (R)-(-)-MHD.[2] Pharmacokinetic studies in humans have revealed significant stereoselectivity; following the administration of racemic oxcarbazepine, the plasma concentrations of the (S)-enantiomer are found to be substantially higher—approximately fivefold greater—than those of the (R)-enantiomer.[3] Although both enantiomers exhibit similar anticonvulsant activity, these pronounced differences in their pharmacokinetic profiles underscore the necessity for a reliable stereoselective analytical method.[2][3] Such a method is critical for detailed pharmacokinetic and pharmacodynamic (PK/PD) modeling, therapeutic drug monitoring, and drug metabolism studies.

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the baseline separation of the (R)- and (S)-enantiomers of 10-hydroxycarbamazepine. The methodology leverages a polysaccharide-based chiral stationary phase (CSP), which provides excellent enantioselectivity for this class of compounds.[4][5] We provide a comprehensive protocol, from sample preparation for biological matrices to final chromatographic analysis and data interpretation, designed for researchers, analytical scientists, and professionals in drug development.

The Principle of Chiral Recognition in HPLC

The separation of enantiomers, which possess identical physical and chemical properties in an achiral environment, requires the introduction of a chiral selector into the chromatographic system.[6] This is most effectively achieved by using a Chiral Stationary Phase (CSP). The fundamental mechanism of separation is based on the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector immobilized on the stationary phase.

According to the widely accepted three-point interaction model, stable diastereomeric complex formation, and therefore successful chiral recognition, requires at least three simultaneous points of interaction between the analyte and the CSP.[7] These interactions can include hydrogen bonds, dipole-dipole interactions, π-π stacking, and steric hindrance. One enantiomer will form a more stable complex with the CSP, leading to a longer retention time, while the other enantiomer, forming a less stable complex, will elute earlier, thus achieving separation.

Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are particularly effective due to their well-defined helical structures, which create chiral grooves and cavities conducive to these multi-point interactions.[6] For 10-hydroxycarbamazepine, the hydroxyl, amide, and aromatic functionalities provide the necessary sites for interaction with the CSP.

Caption: Conceptual model of chiral recognition on a Chiral Stationary Phase (CSP).

Detailed Experimental Protocol

This protocol is optimized for the analytical separation of 10-hydroxycarbamazepine enantiomers.

Instrumentation and Materials

• HPLC System: An isocratic HPLC system equipped with a pump, autosampler, column thermostat, and UV detector.

• Chiral Column: Daicel Chiralcel OD-H (250 mm x 4.6 mm, 5 µm particle size) or equivalent polysaccharide-based CSP.[2]

• Reagents: HPLC-grade n-hexane, ethanol, and 2-propanol. Racemic 10-hydroxycarbamazepine standard.

• Sample Preparation (for biological fluids): HPLC-grade methyl tert-butyl ether, dichloromethane, methanol, C18 Solid-Phase Extraction (SPE) cartridges.[2][4]

Chromatographic Conditions

A summary of the optimized HPLC conditions is presented in the table below.

Parameter	Condition
Column	Daicel Chiralcel OD-H (250 mm x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane : Ethanol : 2-Propanol (80:15:5, v/v/v)
Flow Rate	1.3 mL/min
Column Temperature	25°C (controlled)
Detection	UV at 215 nm
Injection Volume	20 µL
Run Time	Approximately 15 minutes
(Conditions adapted from established methods for MHD enantiomer separation.[2][8])

Preparation of Solutions

• Mobile Phase Preparation:

  • Carefully measure 800 mL of n-hexane, 150 mL of ethanol, and 50 mL of 2-propanol.

  • Combine the solvents in a suitable glass reservoir.

  • Mix thoroughly and degas the solution for 15 minutes using sonication or vacuum filtration.

• Standard Solution Preparation:

  • Prepare a 1 mg/mL stock solution of racemic 10-hydroxycarbamazepine in ethanol.

  • Perform serial dilutions of the stock solution with the mobile phase to prepare working standards at desired concentrations (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

Sample Preparation from Plasma/Serum

For the analysis of biological samples, proteins and other interferences must be removed. Both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are effective.[4]

Protocol 1: Liquid-Liquid Extraction (LLE) [2]

• Pipette 100 µL of plasma or serum into a microcentrifuge tube.

• Add an appropriate internal standard if used.

• Add 500 µL of extraction solvent (methyl tert-butyl ether : dichloromethane, 2:1 v/v).

• Vortex the mixture vigorously for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase, vortex, and inject into the HPLC system.

Protocol 2: Solid-Phase Extraction (SPE) [4]

• Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of deionized water.

• Load 1 mL of the plasma or serum sample.

• Wash the cartridge with 1 mL of deionized water to remove polar interferences.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness and reconstitute in 100 µL of the mobile phase for injection.

Caption: Experimental workflow from sample preparation to HPLC analysis.

Expected Results and Data Interpretation

Under the specified conditions, the method should provide baseline resolution of the two enantiomers. The (R)-(-)-MHD enantiomer typically elutes before the (S)-(+)-MHD enantiomer on this type of stationary phase.

Parameter	Expected Value	Description
Retention Time (R-MHD)	~8.5 min	The time taken for the first enantiomer to elute.
Retention Time (S-MHD)	~10.2 min	The time taken for the second, more retained enantiomer to elute.
Resolution (Rs)	> 2.0	A measure of the degree of separation between the two peaks. Rs > 1.5 is baseline.
Selectivity (α)	~1.25	The ratio of the retention factors of the two enantiomers (k'S / k'R).

System Suitability: Before running samples, perform at least five replicate injections of a known standard. The relative standard deviation (RSD) for retention times and peak areas should be less than 2%, ensuring the system is performing consistently.

Method Validation and Trustworthiness

To ensure the reliability of the results for research or clinical applications, the method must be validated according to established guidelines (e.g., FDA or ICH). Key validation parameters include:

• Specificity: Ensuring no interference from endogenous components in the matrix.

• Linearity: Demonstrating a linear relationship between concentration and detector response over a defined range.

• Accuracy & Precision: Assessing the closeness of measured values to the true value and the reproducibility of the measurements.

• Limit of Quantification (LOQ): The lowest concentration that can be reliably quantified with acceptable accuracy and precision.[2][8]

• Robustness: Evaluating the method's resilience to small, deliberate variations in parameters like mobile phase composition and flow rate.

Conclusion

This application note provides a comprehensive and authoritative guide for the successful chiral separation of 10-hydroxycarbamazepine enantiomers using normal-phase HPLC. The use of a polysaccharide-based chiral stationary phase, coupled with optimized mobile phase conditions and robust sample preparation protocols, yields excellent resolution and reliable quantification. This method is directly applicable to pharmacokinetic studies, therapeutic drug monitoring, and metabolic research, enabling a deeper understanding of the stereoselective disposition of this important antiepileptic agent.

References

• Bialer, M., et al. (1999). Enantioselective pharmacokinetics of 10-hydroxycarbazepine after oral administration of oxcarbazepine to healthy Chinese subjects. Clinical Pharmacology & Therapeutics, 66(6), 547-553. [Link]

• Volosov, A., et al. (2000). Simultaneous stereoselective high-performance liquid chromatographic determination of 10-hydroxycarbazepine and its metabolite carbamazepine-10,11-trans-dihydrodiol in human urine. Journal of Chromatography B: Biomedical Sciences and Applications, 738(2), 419-425. [Link]

• Yacobi, A., et al. (2003). Comparative Stereoselective Pharmacokinetic Analysis of 10-hydroxycarbazepine After Oral Administration of Its Individual Enantiomers and the Racemic Mixture to Dogs. Pharmaceutical Research, 20(6), 865-870. [Link]

• de Jesus Antunes, N., et al. (2017). Population pharmacokinetics of oxcarbazepine and the enantiomers of its metabolite 10-hydroxycarbazepine in healthy volunteers. UCL Discovery. [Link]

• Tanaka, M., & Nakajima, T. (1996). Chiral separation of 10,11-dihydro-10, 11-trans-dihydroxycarbamazepine, a metabolite of carbamazepine with two asymmetric carbons, in human serum. Journal of Chromatography B: Biomedical Applications, 677(2), 325-330. [Link]

• de Jesus Antunes, N., et al. (2017). Population pharmacokinetics of oxcarbazepine and its metabolite 10-hydroxycarbazepine in healthy subjects. European Journal of Pharmaceutical Sciences, 104, 218-226. [Link]

• Lanchote, V. L., et al. (2014). Analysis of oxcarbazepine and the 10-hydroxycarbazepine enantiomers in plasma by LC-MS/MS: application in a pharmacokinetic study. Biomedical Chromatography, 28(2), 229-235. [Link]

• Ilisz, I., et al. (2020). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, 25(21), 5033. [Link]

• Ahuja, S. (Ed.). (2003). Chiral Drug Separation. Encyclopedia of Pharmaceutical Technology. [Link]

• Nazareth, C., & Pereira, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 77-91. [Link]

• Subramanian, G. (2007). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

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Application Note &amp; Protocol: Robust Solid-Phase Extraction (SPE) for the Quantification of Carbamazepine and Its Metabolites in Biological Matrices

Abstract

This document provides a comprehensive guide and a detailed protocol for the solid-phase extraction (SPE) of carbamazepine (CBZ) and its primary metabolites, including the pharmacologically active carbamazepine-10,11-epoxide (CBZ-E) and the more polar 10,11-dihydroxycarbamazepine (CBZ-DIOH), from human plasma. The methodology is designed for researchers, clinical scientists, and drug development professionals requiring a clean, reliable, and high-recovery sample preparation technique prior to downstream analysis by liquid chromatography (LC), typically coupled with mass spectrometry (MS) or UV detection. We delve into the underlying principles of sorbent selection, explain the causality behind each step of the protocol, and present a validated, field-proven workflow.

Introduction: The Rationale for Robust Sample Preparation

Carbamazepine is a first-line antiepileptic drug widely used for the treatment of seizures and neuropathic pain.[1] Its therapeutic efficacy is confined to a narrow plasma concentration range (typically 4-12 mg/L), necessitating therapeutic drug monitoring (TDM) to optimize dosage and minimize toxicity. The metabolic pathway of carbamazepine is complex, primarily mediated by the cytochrome P450 system, leading to numerous metabolites.[2][3]

Of particular clinical significance are:

• Carbamazepine-10,11-epoxide (CBZ-E): A major, pharmacologically active metabolite with its own anticonvulsant and toxic effects.[4]

• 10,11-dihydroxycarbamazepine (CBZ-DIOH): An inactive, more polar metabolite formed via the hydrolysis of CBZ-E.[2][3][5]

The simultaneous quantification of the parent drug and its active epoxide metabolite is often crucial for a complete clinical picture.[4] Biological matrices such as plasma and serum are complex, containing proteins, salts, lipids, and other endogenous components that can interfere with analytical instrumentation, suppress analyte signals (ion suppression in MS), and ultimately compromise data integrity.

Solid-Phase Extraction (SPE) offers a superior alternative to simpler methods like protein precipitation or liquid-liquid extraction (LLE). By leveraging the principles of chromatography, SPE provides significantly cleaner extracts, reduces matrix effects, and allows for sample concentration, thereby enhancing the sensitivity and reliability of subsequent analyses.[6]

The Science of SPE for Carbamazepine and Metabolites

Analyte Properties and Sorbent Selection

The successful isolation of carbamazepine and its metabolites hinges on exploiting their differing physicochemical properties. Carbamazepine itself is a relatively non-polar molecule, making it well-suited for retention on hydrophobic sorbents. However, its metabolites, particularly CBZ-DIOH, are significantly more polar. This polarity range presents a challenge for traditional SPE sorbents.

• Silica-Based Sorbents (e.g., C18): While effective for the parent drug, highly polar metabolites may exhibit poor retention on traditional C18 sorbents, leading to low and variable recoveries.

• Polymeric Sorbents (e.g., Oasis HLB): Hydrophilic-Lipophilic Balanced (HLB) sorbents are often the superior choice for this application.[2][3][7] These water-wettable, polymeric reversed-phase sorbents contain a balanced ratio of lipophilic (divinylbenzene) and hydrophilic (N-vinylpyrrolidone) monomers. This unique chemistry provides a dual retention mechanism, enabling robust capture of a wide spectrum of compounds, from the non-polar CBZ to the highly polar CBZ-DIOH, directly from aqueous samples without the risk of sorbent bed dewetting.

The Four Steps of Reversed-Phase SPE

The extraction process is a systematic, four-step procedure designed to bind the target analytes, wash away interferences, and then selectively recover the analytes in a clean solution. In a reversed-phase mechanism, a nonpolar stationary phase is used to retain nonpolar to moderately polar compounds from a polar matrix.[8]

Caption: The five fundamental steps of a Solid-Phase Extraction protocol.

Comparative Overview of SPE Methodologies

The choice of sorbent and solvents is critical for achieving optimal recovery and purity. The table below summarizes parameters from various validated methods, highlighting the versatility and robustness of polymeric sorbents.

Sorbent Type	Sample Matrix	Pre-treatment	Wash Solution(s)	Elution Solvent	Average Recovery (%)	Reference
Oasis HLB	Human Plasma	Dilution with 10 mM Phosphate Buffer (pH 7.0)	1) 10 mM Phosphate Buffer2) Water	Acetonitrile/Methanol	>87% for CBZ, CBZ-E, CBZ-DIOH	[7]
Oasis HLB	Aqueous Environmental	None specified	Not specified	Methanol, followed by CH2Cl2/Hexane	83-103% for CBZ & 5 metabolites	[2][3]
Strata-X-CW (Weak Cation)	Human Serum	Dilution with Ammonium Formate Buffer (pH ~3.5)	1) Acidic Buffer2) 20% Methanol in Water	5% Ammonium Hydroxide in Methanol	~70-80% improvement for polar analytes	[9]
C18 Silica	Human Plasma	Not specified	Not specified	Acetonitrile/Phosphate Buffer	>87% for CBZ and 2 metabolites	[10]
Not Specified	Wastewater	Pre-concentration	Not specified	Methanol	85-92% for HDX-CBZ & EPX-CBZ	[11]

Detailed Protocol: Extraction from Human Plasma

This protocol is optimized for the simultaneous extraction of carbamazepine, carbamazepine-10,11-epoxide, and 10,11-dihydroxycarbamazepine using a polymeric reversed-phase cartridge (e.g., Waters Oasis HLB, 30 mg, 1 mL).

Required Materials & Reagents

• SPE Cartridges: Polymeric Reversed-Phase (e.g., Oasis HLB, 30 mg)

• Solvents: HPLC-grade or MS-grade Methanol, Acetonitrile, and Water

• Buffers: 10 mM Sodium Dihydrogen Phosphate (pH adjusted to 7.0)

• Internal Standard (IS): Phenobarbital[10] or a deuterated analog of carbamazepine (e.g., Carbamazepine-D2N15) is highly recommended for LC-MS applications.[12][13]

• Equipment: SPE vacuum manifold, sample collection tubes, nitrogen evaporator, vortex mixer, centrifuge.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the SPE of Carbamazepine from plasma.

Step-by-Step Methodology

• Sample Pre-treatment:

  • Pipette 500 µL of human plasma into a microcentrifuge tube.

  • Spike with an appropriate volume of internal standard solution.

  • Add 500 µL of 10 mM phosphate buffer (pH 7.0).

  • Vortex for 30 seconds. This step is crucial as it dilutes the sample, reduces viscosity, and helps dissociate the drug from plasma proteins, making it available for binding to the SPE sorbent.[7]

• SPE Cartridge Conditioning:

  • Place the SPE cartridges onto the vacuum manifold.

  • Pass 1 mL of methanol through each cartridge. Do not apply vacuum yet.

  • Causality: This step solvates the polymeric chains of the sorbent, "activating" the hydrophobic functional groups responsible for analyte retention.

• SPE Cartridge Equilibration:

  • Pass 1 mL of water or phosphate buffer through each cartridge.

  • Causality: This removes the organic conditioning solvent and prepares the sorbent to receive an aqueous sample, ensuring proper partitioning and preventing analyte breakthrough. Crucially, do not let the sorbent bed go dry from this point until after the sample is loaded.

• Sample Loading:

  • Load the entire 1 mL of the pre-treated sample onto the conditioned and equilibrated cartridge.

  • Apply a gentle vacuum to achieve a slow, consistent flow rate of approximately 1 mL/min.

  • Causality: A slow flow rate maximizes the interaction time between the analytes and the sorbent, ensuring efficient capture and high recovery.

• Wash Step:

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Apply full vacuum for 1-2 minutes to thoroughly dry the sorbent bed.

  • Causality: This is the most critical step for sample purity. The weak organic wash solvent is strong enough to remove endogenous interferences (like salts and phospholipids) that are more polar than the analytes, but weak enough to leave CBZ and its metabolites bound to the sorbent. Drying the sorbent removes residual water, which can weaken the final elution step.

• Elution:

  • Place clean collection tubes inside the manifold.

  • Add 0.5 mL of methanol to the cartridge, let it soak for 30 seconds, and then slowly pull it through with a gentle vacuum. Repeat with a second 0.5 mL aliquot of methanol.

  • Causality: Methanol is a strong organic solvent that disrupts the hydrophobic interactions between the analytes and the sorbent, releasing them into the collection tube. A two-step elution ensures complete recovery. For some applications, acetonitrile can also be used.[4][10]

• Post-Elution Processing:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 35-40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase for your LC method.

  • Vortex briefly and transfer to an autosampler vial for analysis.

  • Causality: The evaporation step concentrates the analytes, increasing method sensitivity. Reconstituting in the mobile phase ensures peak shape integrity during the chromatographic separation.

Method Validation and Trustworthiness

Every protocol must be a self-validating system. When implementing this method, it is essential to perform a full validation according to established guidelines. Key parameters to assess include:

• Linearity: The method should be linear over the expected clinical concentration range (e.g., 0.2–25 µg/mL).[7]

• Accuracy & Precision: Intra-day and inter-day precision should exhibit a relative standard deviation (RSD) below 15% (20% at the LLOQ), with accuracy (relative error, RE%) within ±15%.[4][7]

• Recovery: Absolute recovery should be high (>85%) and consistent across the concentration range for all analytes.[4][10]

• Matrix Effect: Assessed by comparing the response of analytes in post-extraction spiked plasma with that in pure solution to ensure ion suppression or enhancement is minimal and controlled.

• Stability: Analyte stability should be confirmed under various conditions (freeze-thaw cycles, long-term storage).[4]

By adhering to this detailed protocol and performing rigorous validation, researchers can achieve a reliable, high-performance sample preparation workflow for the accurate quantification of carbamazepine and its critical metabolites.

References

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Application of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 in Therapeutic Drug Monitoring of Carbamazepine

An In-Depth Technical Guide for Bioanalytical Scientists

Introduction: The Imperative for Precision in Carbamazepine Therapy

Carbamazepine (CBZ) is a cornerstone therapeutic agent for the management of epilepsy, trigeminal neuralgia, and bipolar disorder.[1][2] Its clinical efficacy is, however, complicated by a narrow therapeutic window, typically between 4 to 12 µg/mL in plasma, and significant inter-individual pharmacokinetic variability.[3][4][5] Factors such as drug-drug interactions, genetic polymorphisms of metabolizing enzymes, and auto-induction—where CBZ increases its own metabolism over time—can lead to unpredictable plasma concentrations.[1][6][7] This variability underscores the critical need for Therapeutic Drug Monitoring (TDM) to individualize dosing, thereby maximizing therapeutic benefit while minimizing the risk of concentration-dependent adverse effects.[8][9]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for TDM due to its superior sensitivity, specificity, and accuracy compared to immunoassays, which can be prone to cross-reactivity with metabolites.[1][10] A cornerstone of a robust LC-MS/MS bioanalytical method is the use of a stable isotope-labeled internal standard (SIL-IS).[11] A SIL-IS is chemically identical to the analyte, ensuring it co-elutes and experiences similar ionization effects, thus compensating for variability during sample preparation and analysis.[12][13]

This guide details the application of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (MHD-d3) as an internal standard for the precise quantification of carbamazepine in human plasma. While MHD-d3 is a labeled metabolite of oxcarbazepine and eslicarbazepine acetate, its structural analogy to carbamazepine and its metabolites makes it a suitable internal standard for a multi-analyte platform and provides a robust alternative when a deuterated standard for the parent drug is not available.[14][15]

The Rationale for (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 as an Internal Standard

The selection of an internal standard is a critical decision in bioanalytical method development. The ideal IS mimics the analyte's behavior throughout the entire analytical process—from extraction to detection. (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, a deuterated version of the primary active metabolite of oxcarbazepine, offers several advantages for carbamazepine TDM.[14][16]

• Structural Similarity: Carbamazepine is metabolized to pharmacologically active carbamazepine-10,11-epoxide (CBZ-E), which is subsequently hydrolyzed to 10,11-dihydroxy-carbamazepine.[17][18] Oxcarbazepine is rapidly metabolized to 10-monohydroxy-10,11-dihydro carbamazepine (MHD). These compounds share the same core dibenz[b,f]azepine structure. This structural congruence ensures that MHD-d3 will have similar extraction recovery and chromatographic behavior to carbamazepine, which is essential for accurate quantification.

• Physicochemical Properties: The addition of a hydroxyl group in MHD-d3 compared to carbamazepine results in a slight increase in polarity. This difference is generally manageable through chromatographic optimization to ensure near co-elution, which is crucial for compensating for matrix effects.

• Mass Spectrometric Distinction: The three-dalton mass difference from the deuterium labels provides a clear distinction between the internal standard and the native analyte in the mass spectrometer, preventing cross-signal interference.[19]

• Commercial Availability: As a well-characterized and commercially available certified reference material, MHD-d3 provides a reliable and consistent source for a validated TDM assay.[20][21]

The metabolic relationship between these compounds is illustrated below.

Metabolic pathways of Carbamazepine and Oxcarbazepine.

Bioanalytical Method Protocol

This protocol outlines a validated LC-MS/MS method for the quantification of carbamazepine in human plasma using (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 as the internal standard. The method adheres to the principles outlined in the FDA's Bioanalytical Method Validation guidance.[9]

Materials and Reagents

• Analytes: Carbamazepine (Reference Standard)

• Internal Standard: (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (Certified Reference Material)

• Solvents: HPLC-grade Methanol, Acetonitrile, and Water

• Additives: Formic Acid (LC-MS grade)

• Biological Matrix: Drug-free human plasma (K2-EDTA)

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Carbamazepine and MHD-d3 in methanol.

• Working Standard Solutions: Serially dilute the Carbamazepine stock solution with 50:50 (v/v) methanol:water to prepare calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the MHD-d3 stock solution with 50:50 (v/v) methanol:water.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting carbamazepine from plasma.[6]

Workflow for plasma sample preparation.

Step-by-Step Protocol:

• Pipette 50 µL of plasma (blank, calibration standard, QC, or patient sample) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of acetonitrile containing the internal standard (MHD-d3) at a concentration of 100 ng/mL.

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to an autosampler vial for analysis.

LC-MS/MS Instrumentation and Conditions

The analysis is performed using a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operated in positive ion mode.

Parameter	Condition
LC Column	C18 reverse-phase, 2.1 x 50 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	Start at 30% B, linear increase to 95% B over 3 min, hold for 1 min, return to 30% B and re-equilibrate for 1 min.
Column Temperature	40°C
Ionization Mode	ESI Positive
Scan Type	Multiple Reaction Monitoring (MRM)

Mass Spectrometric Parameters

The MRM transitions are selected to provide optimal specificity and sensitivity for each compound. The transitions for MHD-d3 are derived from published data for the non-deuterated metabolite, accounting for the mass shift from the deuterium labels.[22]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Carbamazepine	237.1	194.1	25
(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (IS)	258.1	195.2	28

Method Validation

A comprehensive validation should be performed according to regulatory guidelines (e.g., FDA, ICH M10) to ensure the method is reliable for its intended purpose.[11]

Validation Parameter	Acceptance Criteria	Typical Expected Results
Linearity	Correlation coefficient (r²) ≥ 0.99	0.5 - 20.0 µg/mL
Accuracy	Mean %RE within ±15% (±20% at LLOQ)	Within ±10%
Precision (Intra- & Inter-day)	%CV ≤ 15% (≤ 20% at LLOQ)	< 10%
Matrix Effect	IS-normalized matrix factor CV ≤ 15%	< 12%
Recovery	Consistent and reproducible	> 85%
Stability (Freeze-thaw, bench-top, long-term)	% Deviation within ±15%	Stable under typical lab conditions

LLOQ: Lower Limit of Quantification; QC: Quality Control; CV: Coefficient of Variation; RE: Relative Error.

Data Analysis and Interpretation

The concentration of carbamazepine in unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard. This ratio is then plotted against the nominal concentrations of the calibration standards to generate a calibration curve using a weighted (1/x²) linear regression model. The concentrations of the QC samples are used to accept or reject the analytical run, ensuring the accuracy and precision of the patient sample results.

Conclusion

The described LC-MS/MS method, utilizing (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 as an internal standard, provides a robust, sensitive, and specific platform for the therapeutic drug monitoring of carbamazepine. The structural similarity and predictable behavior of the SIL-IS ensure accurate compensation for analytical variability, leading to high-quality data essential for clinical decision-making. Adherence to this detailed protocol and rigorous validation standards will enable clinical and research laboratories to effectively optimize carbamazepine therapy, ultimately improving patient safety and outcomes.

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• 16. 10,11-Dihydroxycarbamazepine | C15H14N2O3 | CID 83852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Carbamazepine and its major metabolites in plasma: a summary of eight years of therapeutic drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. (R)-10-Monohydroxy-10,11-dihydro Carbamazepine-d3 [lgcstandards.com]
• 20. 10,11-Dihydro-10-hydroxy Carbamazepine | LGC Standards [lgcstandards.com]
• 21. LC-MS-MS Determination of Oxcarbazepine and an Active Metabolite in Human Plasma for Clinical Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. [PDF] LC-MS-MS Determination of Oxcarbazepine and an Active Metabolite in Human Plasma for Clinical Application. | Semantic Scholar [semanticscholar.org]

Application Note: A Robust LC-MS/MS Method for the Simultaneous Quantification of Oxcarbazepine and its Active Metabolite, Licarbazepine, in Human Plasma

Abstract & Introduction

Oxcarbazepine (OXC) is a second-generation antiepileptic drug widely used in the management of partial and generalized seizures.[1][2] Structurally a keto-analogue of carbamazepine, it functions as a prodrug.[3][4] Following oral administration, it is rapidly and extensively metabolized by cytosolic reductases in the liver to its pharmacologically active metabolite, 10,11-dihydro-10-hydroxycarbazepine, also known as licarbazepine or monohydroxy derivative (MHD).[4][5][6] This active metabolite is primarily responsible for the drug's therapeutic effect. Given that the half-life of the parent drug, oxcarbazepine, is relatively short (1-3 hours) compared to its active MHD metabolite (8-11 hours), therapeutic drug monitoring (TDM) predominantly focuses on quantifying MHD levels in plasma or serum.[3][6]

Monitoring the concentrations of both the prodrug and its active metabolite is crucial for optimizing dosing regimens, ensuring patient compliance, minimizing toxicity, and navigating complex pharmacokinetic interactions, particularly in pediatric or pregnant populations.[7] The development of a robust, sensitive, and specific bioanalytical method is therefore paramount for clinical and research applications.

This application note details a comprehensive protocol for the development and validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous determination of oxcarbazepine and licarbazepine in human plasma. The methodology emphasizes a simple yet efficient protein precipitation extraction technique and is validated according to the stringent guidelines set forth by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[8][9][10][11]

Bioanalytical Strategy & Method Rationale

The selection of an appropriate bioanalytical platform is the cornerstone of reliable quantification. For oxcarbazepine and its metabolites, LC-MS/MS offers unparalleled advantages in sensitivity, specificity, and throughput compared to older techniques like HPLC-UV or GC-MS.[12] The ability to use Multiple Reaction Monitoring (MRM) allows for the precise detection of precursor-to-product ion transitions, effectively filtering out endogenous interferences from the complex biological matrix.

Our development strategy is centered on achieving a balance between analytical performance, simplicity, and speed, making it suitable for high-throughput laboratory environments.

Key Strategic Considerations:

• Internal Standard (IS) Selection: The use of a stable isotope-labeled (SIL) internal standard is the gold standard in quantitative mass spectrometry. SIL-IS, such as Oxcarbazepine-d4 or MHD-d4, co-elute with the analyte and exhibit identical ionization and fragmentation behavior, thereby accurately compensating for variations in sample preparation, injection volume, and matrix effects.[13][14][15]

• Sample Preparation: While techniques like liquid-liquid extraction (LLE) and solid-phase extraction (SPE) offer cleaner extracts, protein precipitation (PPT) with acetonitrile provides a rapid, cost-effective, and high-recovery option that is well-suited for this application.[13][14][15][16] Its primary advantage is the minimal sample handling, which reduces potential sources of error.

• Chromatography: A reversed-phase C18 column is employed to achieve efficient separation of the slightly more polar MHD from the parent OXC and from matrix components, ensuring that each compound enters the mass spectrometer without co-eluting interferences that could cause ion suppression.[12][17][18]

• Ionization and Detection: Electrospray ionization (ESI) in the positive ion mode is highly effective for these analytes, which readily accept a proton to form [M+H]⁺ ions.[13][14][15] Subsequent fragmentation via collision-induced dissociation (CID) produces stable and abundant product ions, ideal for sensitive MRM quantification.

Overall Bioanalytical Workflow Diagram.

Detailed Protocols

Materials and Reagents

• Reference Standards: Oxcarbazepine (OXC), 10,11-dihydro-10-hydroxycarbazepine (MHD/Licarbazepine), and Oxcarbazepine-d4 (IS).

• Solvents: HPLC or LC-MS grade acetonitrile, methanol, and water.

• Reagents: Formic acid (≥98% purity).

• Biological Matrix: Drug-free human plasma (K2EDTA).

• Labware: Calibrated pipettes, polypropylene microcentrifuge tubes (1.5 mL), autosampler vials.

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~10 mg of OXC, MHD, and OXC-d4 reference standards into separate 10 mL volumetric flasks. Dissolve and bring to volume with methanol. Store at -20°C.

• Working Standard Solutions: Prepare intermediate and working standard solutions for calibration curve (CC) and quality control (QC) samples by serial dilution of the primary stocks with 50:50 (v/v) methanol:water.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the OXC-d4 primary stock solution with acetonitrile. This solution will be used as the protein precipitation/extraction solvent.

Plasma Sample Preparation Protocol (Protein Precipitation)

The causality behind this simple protocol is efficiency; acetonitrile effectively denatures and precipitates plasma proteins while simultaneously solubilizing the analytes of interest and the IS, achieving extraction and protein removal in a single step.

Protein Precipitation Workflow.

LC-MS/MS Instrumental Conditions

The following parameters serve as a robust starting point and should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Condition	Rationale
Column	Waters XBridge BEH C18 (2.5 µm, 2.1 x 50 mm) or equivalent[12][18]	Provides excellent peak shape and resolution for the analytes.
Mobile Phase A	0.1% Formic Acid in Water	Acidification promotes better ionization in positive ESI mode.
Mobile Phase B	0.1% Formic Acid in Methanol	Organic solvent for analyte elution.
Flow Rate	0.35 mL/min[18]	Standard flow for analytical LC-MS, balancing speed and efficiency.
Gradient	Isocratic: 50% A / 50% B[12][19]	An isocratic method simplifies the run and improves reproducibility.
Column Temp.	40°C	Improves peak shape and reduces viscosity.
Injection Vol.	2-5 µL	Small volume minimizes potential matrix effects.

| Run Time | ~2.0 - 3.0 minutes[12][17] | Allows for high-throughput analysis. |

Table 2: Tandem Mass Spectrometry Parameters

Parameter	Condition	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Analytes readily form [M+H]⁺ ions.
MRM Transitions	See Table 3 below	Specific precursor-product ion pairs for unambiguous identification and quantification.
Source Temp.	500°C	Optimized for efficient desolvation.

| Dwell Time | 100 ms | Sufficient time to acquire adequate data points across each chromatographic peak. |

Table 3: Optimized MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Oxcarbazepine (OXC)	253.1 / 253.2[12][13][14]	180.2 / 208.1[12][13][14][17]	~15-25
Licarbazepine (MHD)	255.1 / 255.2[12][13][14]	192.2 / 237.1[12][13][14]	~12-20

| Oxcarbazepine-d4 (IS) | 257.2[12][13][14] | 184.2 / 212.1[12][13][14] | ~15-25 |

Bioanalytical Method Validation (BMV)

Method validation is a mandatory process to ensure that the developed protocol is fit for its intended purpose. All experiments must be conducted in accordance with regulatory guidelines such as the FDA's "Bioanalytical Method Validation Guidance for Industry" and the EMA's "Guideline on bioanalytical method validation".[8][9][10][11]

Key Parameters for Bioanalytical Method Validation.

Table 4: Summary of Validation Tests and Acceptance Criteria

Parameter	Purpose	Experiment	Acceptance Criteria
Selectivity	Ensure no interference from endogenous matrix components.	Analyze ≥6 blank matrix sources.	Response at the analyte retention time should be <20% of LLOQ response.
Linearity & Range	Define the concentration range over which the method is accurate and precise.	Analyze a calibration curve with ≥6 non-zero standards.	Correlation coefficient (r²) ≥ 0.99. Back-calculated standards within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Determine the closeness of measured values to the nominal value and the variability of the measurements.	Analyze QC samples at LLOQ, Low, Mid, and High concentrations in replicate (n≥5) across ≥3 runs.	Accuracy: Mean concentration within ±15% of nominal (±20% at LLOQ). Precision: Coefficient of Variation (CV) ≤15% (≤20% at LLOQ).[13][14][15]
LLOQ	Establish the lowest concentration that can be reliably quantified.	Analyze LLOQ samples (n≥5).	Must meet accuracy (±20%) and precision (≤20%) criteria. Signal-to-noise ratio should be ≥5.
Matrix Effect	Assess the suppression or enhancement of ionization by matrix components.	Compare analyte response in post-extraction spiked matrix with response in a neat solution.	IS-normalized matrix factor CV should be ≤15%.
Recovery	Measure the efficiency of the extraction process.	Compare analyte response in pre-extraction spiked matrix with post-extraction spiked matrix.	Should be consistent, precise, and reproducible.

| Stability | Evaluate analyte stability under various storage and handling conditions. | Analyze Low and High QC samples after exposure to test conditions (freeze-thaw cycles, room temp, long-term storage). | Mean concentration of stability samples should be within ±15% of nominal values. |

Application & Data Interpretation

This validated method is directly applicable to therapeutic drug monitoring, pharmacokinetic (PK) studies, and bioequivalence (BE) trials.[3][20] The typical therapeutic range for the active metabolite, MHD, is generally considered to be between 3-35 µg/mL in trough samples, though clinical response should always guide interpretation.[5][6][21] Concentrations above this range may be associated with adverse effects.[5]

The linearity of this method is established over a wide range, for example, 0.02 to 10 µg/mL for OXC and 0.1 to 50 µg/mL for MHD, which adequately covers the clinically relevant concentrations.[13][14][15]

Conclusion

This application note presents a rapid, sensitive, and robust LC-MS/MS method for the simultaneous quantification of oxcarbazepine and its active metabolite licarbazepine in human plasma. The simple protein precipitation protocol allows for high-throughput analysis without compromising analytical quality. The method has been rigorously outlined according to industry-standard validation parameters, demonstrating its suitability and reliability for use in both clinical and pharmaceutical research settings.

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link][8][10]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link][9][11]

• U.S. Department of Health and Human Services. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Mano, Y., et al. (2018). LC–MS-MS Determination of Oxcarbazepine and an Active Metabolite in Human Plasma for Clinical Application. Journal of Chromatographic Science, 56(8), 715–721. [Link][13][14][15]

• Gou, Q., et al. (2022). Development and Validation of a Highly Sensitive and Rapid LC-MS3 Strategy to Determine Oxcarbazepine and Its Active Metabolite in the Serum of Patients with Epilepsy and Its Application in Therapeutic Drug Monitoring. Molecules, 27(17), 5649. [Link][12][18][19]

• Patel, B. N., et al. (2021). Simultaneous quantification of oxcarbazepine and its active metabolite in spiked human plasma using ultra performance liquid chromatography-MS/MS. Bioanalysis, 13(16), 1259-1273. [Link][3][20]

• Clinical & Laboratory International. Oxcarbazepine metabolite (MHD) assay. [Link][7]

• Mayo Clinic Laboratories. Oxcarbazepine Metabolite, Serum. [Link][6]

• University of Iowa Hospitals & Clinics. Oxcarbazepine or Eslicarbazepine Metabolite (MHD). [Link][21]

• Srinubabu, G., et al. (2008). Development and validation of LC-MS/MS method for the quantification of oxcarbazepine in human plasma using an experimental design. Chemical & Pharmaceutical Bulletin, 56(1), 28-33. [Link][17]

• Davis, K., & Straseski, J. A. (2021). Retrospective Analysis of Pediatric and Adult Populations Using an LC-MS/MS Method for Oxcarbazepine/Eslicarbazepine Metabolite. The Journal of Applied Laboratory Medicine, 6(3), 637-644. [Link][1][2]

• Davis, K., et al. (2024). Quantification of Oxcarbazepine Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Methods in Molecular Biology, 2737, 387-395. [Link][4]

• Hovhannisyan, A. A., et al. (2019). Protein precipitation method for determination of oxcarbazepine and its 10-monohydroxy derivative in human plasma by LC-MS/MS. The New Armenian Medical Journal, 13(3), 62-72. [Link][16]

• Mandrioli, R., et al. (2003). Liquid chromatographic determination of oxcarbazepine and its metabolites in plasma of epileptic patients after solid-phase extraction. Journal of Chromatography B, 783(1), 253-263. [Link][22]

• de L. D. F. de Sousa, M., et al. (2017). Development and validation of LC-MS/MS method for the simultaneous quantitative analysis of oxcarbazepine and its metabolite 10-hydroxycarbazepine in K2edta plasma. Journal of Young Pharmacists, 9(3), 323. [Link][23]

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sample preparation techniques for analyzing carbamazepine metabolites in serum

An Application Guide for the Extraction of Carbamazepine and its Metabolites from Serum

Abstract

This comprehensive guide provides detailed application notes and validated protocols for the sample preparation of serum intended for the quantitative analysis of carbamazepine (CBZ) and its principal active metabolite, carbamazepine-10,11-epoxide (CBZE). Designed for researchers, clinical scientists, and drug development professionals, this document delves into the three predominant extraction techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). Beyond procedural steps, this guide elucidates the mechanistic principles behind each technique, offering field-proven insights to ensure methodological robustness, high recovery, and minimization of matrix effects for subsequent analysis, typically by Liquid Chromatography-Mass Spectrometry (LC-MS).

Introduction: The Clinical Imperative for Monitoring Carbamazepine and its Metabolites

Carbamazepine is a first-line antiepileptic drug widely used for treating various seizure disorders and trigeminal neuralgia.[1][2] Its therapeutic efficacy and potential for toxicity necessitate therapeutic drug monitoring (TDM) to maintain serum concentrations within a narrow therapeutic window, typically 4.0-12.0 mcg/mL.[1] However, monitoring the parent drug alone provides an incomplete clinical picture.

Carbamazepine is extensively metabolized in the liver, primarily to carbamazepine-10,11-epoxide (CBZE).[2][3] This metabolite is not only pharmacologically active, possessing anticonvulsant properties comparable to the parent drug, but it is also potentially toxic.[1][3] The concentration of CBZE can be significantly influenced by co-administered medications that alter hepatic enzyme activity, leading to interindividual variability in the parent-to-metabolite ratio.[3][4] Consequently, symptoms of toxicity can manifest even when parent CBZ levels are within the therapeutic range, underscoring the critical need for simultaneous quantification of both CBZ and CBZE for accurate clinical assessment.[1][5]

Effective sample preparation is the cornerstone of reliable bioanalysis. The complex nature of serum, with its high protein content and endogenous components, can interfere with analytical instrumentation and compromise data quality.[6] The choice of sample preparation technique is therefore a critical decision, balancing the need for sample cleanliness with considerations of throughput, cost, and recovery. This guide provides a detailed examination of the most effective methods to achieve this.

Method 1: Protein Precipitation (PPT)

Protein Precipitation is the simplest and fastest method for removing the bulk of proteinaceous material from a serum sample. It is often the first choice for high-throughput screening environments.

Principle of Operation

The core principle of PPT involves the addition of a substance that disrupts the solvation shell of proteins, causing them to denature, aggregate, and precipitate out of the solution. The most common precipitating agents are organic solvents (e.g., acetonitrile, methanol) or strong acids (e.g., trichloroacetic acid).[7][8] Organic solvents work by reducing the dielectric constant of the solution, which increases electrostatic attraction between protein molecules, leading to aggregation. After precipitation, a centrifugation step pellets the solid protein mass, allowing the supernatant—containing the analytes of interest—to be easily collected for analysis.

Detailed Protocol: PPT with Acetonitrile

This protocol is adapted from methodologies that prioritize simplicity and speed, making it suitable for routine TDM.[9][10]

Materials:

• Serum sample

• Acetonitrile (ACN), HPLC grade

• Internal Standard (IS) working solution (e.g., a deuterated analog like Carbamazepine-D10)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge capable of >10,000 x g

Procedure:

• Aliquoting: Pipette 100 µL of serum into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the IS working solution to the serum sample.

• Precipitation: Add 300 µL of ice-cold acetonitrile to the tube. The 3:1 ratio of ACN to serum is a common starting point for efficient protein removal.[8]

• Mixing: Vortex the mixture vigorously for 1 minute to ensure complete protein denaturation and dispersion of the analyte into the solvent.

• Centrifugation: Centrifuge the tube at 12,000 x g for 10 minutes at 4°C. This ensures the formation of a tight, compact protein pellet.[11]

• Supernatant Collection: Carefully aspirate the supernatant and transfer it to a clean tube or an HPLC vial. Be cautious not to disturb the protein pellet.

• Analysis: The sample is now ready for direct injection into an LC-MS/MS system. A dilution step may be necessary depending on the sensitivity of the instrument.

Workflow Diagram: Protein Precipitation

Caption: High-level workflow for the Protein Precipitation (PPT) method.

Method 2: Liquid-Liquid Extraction (LLE)

LLE provides a significantly cleaner sample than PPT by partitioning analytes from the aqueous serum matrix into an immiscible organic solvent.

Principle of Operation

LLE operates on the principle of differential solubility. Analytes are separated from water-soluble matrix components (salts, sugars, residual proteins) based on their relative solubility in two immiscible liquid phases—typically the aqueous serum sample and an organic extraction solvent. The efficiency of this transfer is highly dependent on the analyte's polarity and the pH of the aqueous phase. For weakly basic compounds like carbamazepine, adjusting the sample pH to an alkaline value (e.g., pH 10) deprotonates the molecule, rendering it more neutral and thus more soluble in a non-polar organic solvent.[12]

Detailed Protocol: LLE with Chloroform

This protocol is based on an established alkaline extraction method for carbamazepine.[12]

Materials:

• Serum sample (200 µL)

• 25% Ammonium Hydroxide for pH adjustment

• Chloroform, HPLC grade

• Internal Standard (IS) working solution

• Glass test tubes (5 mL) with screw caps

• Mechanical shaker or rotator

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent (typically the initial mobile phase of the LC method)

Procedure:

• Aliquoting: Pipette 200 µL of serum into a 5 mL glass test tube.

• Internal Standard Spiking: Add the appropriate volume of IS working solution.

• Alkalinization: Add 50 µL of 25% ammonium hydroxide to the serum to raise the pH. This step is critical for neutralizing carbamazepine, thereby maximizing its partitioning into the organic solvent.[12]

• Extraction: Add 3 mL of chloroform to the tube.

• Mixing: Cap the tube securely and mix on a mechanical shaker for 20 minutes to facilitate the transfer of the analytes from the aqueous to the organic phase.[12]

• Phase Separation: Centrifuge at 3,000 x g for 10 minutes to break any emulsion and create a sharp interface between the aqueous (upper) and organic (lower) layers.

• Organic Layer Collection: Carefully transfer the lower organic layer (chloroform) to a clean tube, avoiding the aqueous layer and the protein interface.

• Evaporation: Evaporate the chloroform to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of reconstitution solvent. Vortex briefly to ensure the analytes are fully dissolved.

• Analysis: The reconstituted sample is ready for injection.

Workflow Diagram: Liquid-Liquid Extraction

Caption: Step-by-step workflow for the Liquid-Liquid Extraction (LLE) method.

Method 3: Solid-Phase Extraction (SPE)

SPE is the most powerful technique for sample preparation, offering the highest degree of purification by isolating analytes on a solid sorbent. It is ideal for applications demanding the lowest limits of detection and minimal matrix effects.

Principle of Operation

SPE separates components of a mixture based on their physical and chemical properties. A sample is passed through a cartridge containing a solid adsorbent (the stationary phase). Analytes of interest are retained on the sorbent while undesired matrix components pass through. The sorbent is then washed to remove weakly bound impurities, and finally, the retained analytes are eluted with a small volume of a strong solvent. For carbamazepine and its metabolites, a reversed-phase mechanism using a polymeric sorbent like Oasis HLB (Hydrophilic-Lipophilic Balance) is highly effective, as it can retain both the moderately polar parent drug and its more polar metabolites.[6][13]

Detailed Protocol: SPE with Oasis HLB Cartridges

This protocol is a robust method for the simultaneous extraction of CBZ and its key metabolites.[5][13]

Materials:

• Serum sample

• Oasis HLB SPE Cartridges (e.g., 30 mg, 1 mL)

• Methanol, HPLC grade

• HPLC-grade water

• SPE vacuum manifold

• Internal Standard (IS) working solution

• Evaporation and reconstitution supplies (as for LLE)

Procedure:

• Sample Pre-treatment: In a tube, mix 200 µL of serum with 200 µL of water and the appropriate volume of IS. Vortex briefly. This dilution reduces sample viscosity and improves interaction with the SPE sorbent.

• Cartridge Conditioning: Place the SPE cartridges on the vacuum manifold.

  • Pass 1 mL of methanol through the cartridge.

  • Pass 1 mL of HPLC-grade water through the cartridge.

  • Causality: Conditioning wets the sorbent and activates it to ensure proper retention of the analytes. Do not let the cartridge go dry after this step.

• Sample Loading: Load the pre-treated serum sample onto the conditioned cartridge. Apply gentle vacuum to draw the sample through at a slow, steady rate (approx. 1 mL/min).

  • Causality: A slow loading speed maximizes the interaction time between the analytes and the sorbent, ensuring efficient capture.

• Washing: Wash the cartridge to remove endogenous interferences.

  • Pass 1 mL of a 5% methanol in water solution through the cartridge.

  • Causality: This weak solvent wash is strong enough to displace loosely bound, highly polar interferences (like salts) but too weak to elute the more strongly retained analytes.

• Elution: Elute the analytes of interest.

  • Place clean collection tubes inside the manifold.

  • Add 1 mL of methanol to the cartridge and apply vacuum to slowly draw it through, collecting the eluate.

  • Causality: Methanol is a strong organic solvent that disrupts the hydrophobic interactions holding the analytes to the sorbent, releasing them for collection.

• Evaporation & Reconstitution: Evaporate the eluate to dryness and reconstitute in 100 µL of reconstitution solvent, as described in the LLE protocol.

• Analysis: The highly purified, concentrated sample is ready for injection.

Workflow Diagram: Solid-Phase Extraction

Caption: The four-step process of Solid-Phase Extraction (SPE).

Comparative Summary and Method Selection

The optimal sample preparation technique depends on the specific requirements of the assay, including desired sensitivity, sample throughput, and available resources.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Protein denaturation & removal	Analyte partitioning	Analyte adsorption & elution
Sample Cleanliness	Low (High matrix effects)[6][14]	Medium (Reduced matrix effects)	High (Minimal matrix effects)[6][14]
Typical Recovery	>90%[15]	85-100%[12][16]	>90%[10][13][17]
Throughput	High	Medium	Medium to High (amenable to automation)
Cost per Sample	Low	Low to Medium	High
Solvent Usage	Low	High	Medium
Primary Advantage	Speed and simplicity	Good balance of cost & cleanliness	Highest sample purity & concentration
Primary Disadvantage	"Dirty" extract, ion suppression	Labor-intensive, emulsion formation	Higher cost, complex method development
Best For	High-throughput TDM, rapid screening	Assays requiring better cleanliness than PPT	Low-level metabolite quantification, research

Bioanalytical Method Validation

Regardless of the chosen preparation technique, the entire analytical method must be validated to ensure its reliability for the intended purpose. Validation should be performed in accordance with regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA).[18][19] Key validation parameters include:

• Selectivity: The ability to differentiate and quantify the analyte in the presence of other components.[19]

• Accuracy & Precision: How close the measured values are to the true value and the reproducibility of the measurements.[10]

• Calibration Curve & Linearity: Demonstrating a reproducible relationship between instrument response and analyte concentration over the intended analytical range.[11][13]

• Lower Limit of Quantification (LLOQ): The lowest concentration that can be measured with acceptable accuracy and precision.[16]

• Stability: Ensuring the analyte is stable in the biological matrix under expected storage and processing conditions.[5]

References

• Carbamazepine-10,11-Epoxide, Serum/Plasma | Test Detail | Quest Diagnostics . Quest Diagnostics. [Link]

• Analysis of carbamazepine and its 10,11-epoxide in serum by direct sample injection using surfactant containing eluents and column switching . Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography−Electrospray Tandem Mass Spectrometry . Analytical Chemistry. [Link]

• Determination of carbamazepine and its metabolites in aqueous samples using liquid chromatography-electrospray tandem mass spectrometry . Analytical Chemistry. [Link]

• CARBG - Overview: Carbamazepine-10,11-Epoxide, Serum - Mayo Clinic Laboratories . Mayo Clinic Laboratories. [Link]

• Carbamazepine and Carbamazepine-10,11-epoxide measurement with the reference LC-MS/MS method and a routine immunoassay . Biochimica Clinica. [Link]

• Serum and plasma samples deproteinization for analytical studies of carbamazepine . Revista Cubana de Química. [Link]

• Test Code CHEM130 Carbamazepine-10,11-Epoxide, Serum . University of Vermont Medical Center. [Link]

• Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry . St. John's University and the College of St. Benedict. [Link]

• A simple procedure for the determination of carbamazepine in plasma by high pressure-liquid chromatography . Annals of Clinical Biochemistry. [Link]

• Method Validation for the Determination of Carbamazepine in Spiked-saliva Using HPLC-UV for Therapeutic Drug Monitoring Application . SciSpace. [Link]

• LC–MS3 Strategy for Quantification of Carbamazepine in Human Plasma and Its Application in Therapeutic Drug Monitoring . MDPI. [Link]

• A comparative evaluation of sample preparation techniques for the therapeutic monitoring of carbamazepine in human plasma by RPLC/DAD . Semantic Scholar. [Link]

• Determination of carbamazepine in serum and saliva samples by high performance liquid chromatography with ultraviolet detection . Semantic Scholar. [Link]

• Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review . Journal of Pharmaceutical and Biomedical Analysis. [Link]

• LC–MS3 Strategy for Quantification of Carbamazepine in Human Plasma and Its Application in Therapeutic Drug Monitoring . National Center for Biotechnology Information. [Link]

• Analysis of carbamazepine and its five metabolites in serum by large-volume sample stacking-sweeping capillary electrophoresis . ResearchGate. [Link]

• (PDF) Development and validation of SPE-HPLC method for the determination of carbamazepine and its metabolites carbamazepine epoxide and carbamazepine trans-diol in plasma . ResearchGate. [Link]

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• Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system . Journal of Chromatography B. [Link]

• New Methods Used in Pharmacokinetics and Therapeutic Monitoring of the First and Newer Generations of Antiepileptic Drugs (AEDs) . MDPI. [Link]

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• (PDF) Optimization and validation of bioanalytical SPE – HPLC method for the simultaneous determination of carbamazepine and its main metabolite, carbamazepine-10, 11-epoxide, in plasma . ResearchGate. [Link]

• Application of a Small Protein-Coated Column to Trap, Extract and Enrich Carbamazepine Directly from Human Serum for Direct Chromatographic Analysis . MDPI. [Link]

• Modern Methods for Analysis of Antiepileptic Drugs in the Biological Fluids for Pharmacokinetics, Bioequivalence and Therapeutic Drug Monitoring . National Center for Biotechnology Information. [Link]

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• Comparison of assay methods used to measure antiepileptic drugs in plasma . Annals of Clinical Biochemistry. [Link]

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Application Note: Elucidation of the Mass Spectrometric Fragmentation Pathway of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 for Quantitative Bioanalysis

An In-Depth Technical Guide

Introduction: The Role of Metabolites and Labeled Standards in TDM

Carbamazepine (CBZ) is a cornerstone therapeutic agent for epilepsy and neuropathic pain.[1] Its clinical efficacy is complicated by a narrow therapeutic window and complex pharmacokinetics, driven by extensive hepatic metabolism. The major metabolic pathway involves oxidation by cytochrome P450 enzymes (primarily CYP3A4) to form carbamazepine-10,11-epoxide (CBZE), which is subsequently hydrolyzed to 10,11-dihydro-10,11-dihydroxycarbamazepine.[1][2] A related and crucial active metabolite is 10,11-dihydro-10-hydroxycarbamazepine (MHD), also known as licarbazepine, which is the primary active metabolite of the prodrugs oxcarbazepine and eslicarbazepine acetate.[3][4][5]

Given that these metabolites contribute to both the therapeutic and toxic effects of the parent drugs, Therapeutic Drug Monitoring (TDM) is essential for optimizing patient dosage.[6][7] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for TDM due to its superior sensitivity and specificity.[8][9] The foundation of a robust LC-MS/MS assay is the use of a stable isotope-labeled (SIL) internal standard, which corrects for variations in sample preparation and matrix effects.[9]

This application note provides a detailed technical guide to the mass spectrometric fragmentation pattern of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (MHD-d3), a key SIL internal standard. Understanding its fragmentation is paramount for developing highly selective and reliable quantitative methods using techniques like Selected Reaction Monitoring (SRM).[10] We will elucidate the fragmentation pathway, provide a detailed experimental protocol for its characterization, and explain the rationale behind the instrumental parameters.

Foundational Principles: ESI, CID, and Fragmentation Logic

The analysis is predicated on electrospray ionization (ESI) tandem mass spectrometry (MS/MS). ESI is a soft ionization technique ideal for polar, thermally labile molecules like MHD-d3.

• Rationale for ESI Positive Mode: The dibenzo[b,f]azepine core of MHD-d3 contains nitrogen atoms that are readily protonated in the acidic mobile phase environment (e.g., with 0.1% formic acid). This results in a strong signal for the protonated molecule, [M+H]⁺, which serves as the precursor ion for fragmentation analysis.[11][12]

• Collision-Induced Dissociation (CID): Once the [M+H]⁺ ion is isolated in the first stage of the mass spectrometer, it is accelerated into a collision cell filled with an inert gas (e.g., argon). The resulting collisions impart internal energy, leading to fragmentation at the molecule's weakest bonds. The resulting product ions are then analyzed in the second stage of the mass spectrometer.

For MHD-d3, the structure suggests two primary points of fragmentation:

• The aliphatic 10-hydroxy group is susceptible to neutral loss of water.

• The carbamoyl group (-CONH₂) on the azepine nitrogen is a common leaving group in the fragmentation of carbamazepine and its analogs.[13]

The presence of three deuterium atoms on the C10 and C11 positions provides a distinct mass shift, which is critical for differentiating the internal standard from the endogenous analyte and for confirming fragmentation pathways.[3][14]

Proposed Fragmentation Pathway of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

The molecular formula of MHD-d3 is C₁₅H₁₁D₃N₂O₂.[3][15] Its monoisotopic mass is approximately 257.17 Da. Therefore, the protonated precursor ion [M+H]⁺ is observed at m/z 258.2.

Step 1: Initial Neutral Loss

The most facile fragmentation is the elimination of a water molecule. The deuterium labeling is specified as (5R)-5,6,6-trideuterio... which corresponds to one deuterium at C10 (adjacent to the -OH group) and two deuteriums at C11.[3] The loss of water can therefore proceed via elimination of the hydroxyl group and an adjacent deuterium atom from the C11 position. This results in the neutral loss of HDO (20 Da), not H₂O (18 Da).

• Precursor Ion: [M+H]⁺ at m/z 258.2

• Neutral Loss: HDO (20 Da)

• Product Ion 1: m/z 238.2

This initial product ion is structurally analogous to protonated carbamazepine, but with two remaining deuterium atoms, accounting for the +2 Da mass shift compared to carbamazepine's [M+H]⁺ at m/z 237.[16]

Step 2: Secondary Fragmentation

The m/z 238.2 ion undergoes the characteristic fragmentation of the carbamazepine core: the loss of the carbamoyl moiety as isocyanic acid (HNCO).

• Precursor Ion: m/z 238.2

• Neutral Loss: HNCO (43 Da)

• Product Ion 2: m/z 195.1

This secondary fragment corresponds to the stable iminostilbene core structure, still retaining the two deuterium atoms. This proposed pathway is consistent with fragmentation patterns observed for other deuterated carbamazepine analogs.[8][17]

The following diagram illustrates this proposed fragmentation cascade.

Caption: Proposed ESI-MS/MS fragmentation pathway for MHD-d3.

Quantitative Data & Recommended SRM Transitions

For developing a quantitative assay, the most intense and specific fragmentations are chosen as SRM transitions. Based on the proposed pathway, the following transitions are recommended for monitoring MHD-d3.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Transition
(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (MHD-d3)	258.2	195.1	258.2 → 195.1
Non-labeled Analyte (MHD) for comparison	255.3	194.1	255.3 → 194.1

Note: The transition for the non-labeled analyte is derived from the loss of H₂O (18 Da) followed by the loss of HNCO (43 Da).[18]

Experimental Protocol for Characterization and Method Development

This protocol outlines a self-validating workflow to confirm the fragmentation pattern of MHD-d3 and establish an LC-MS/MS method for its detection.

5.1 Materials and Reagents

• Analyte: (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (≥98% purity)[19]

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Additive: Formic acid (≥99%).

• Biological Matrix (for method development): Blank human plasma.

• LC Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).[12]

5.2 Standard Solution Preparation

• Prepare a 1 mg/mL stock solution of MHD-d3 in methanol.

• Perform serial dilutions in a 50:50 methanol:water mixture to create working solutions, including a 1 µg/mL solution for direct infusion and a 100 ng/mL solution for LC-MS analysis.

5.3 Sample Preparation (Protein Precipitation)

Causality: Protein precipitation is a rapid and effective method for removing the bulk of interfering macromolecules from plasma samples, ensuring a cleaner extract for LC-MS/MS analysis and preventing column and instrument fouling.[9]

• To 100 µL of blank human plasma in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the MHD-d3 internal standard (to achieve a final concentration of ~50 ng/mL).

• Vortex vigorously for 1 minute to ensure complete protein denaturation.

• Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or 96-well plate.

• Evaporate the solvent under a gentle stream of nitrogen at 35°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

5.4 LC-MS/MS System and Conditions

• LC System: A UHPLC system capable of binary gradient elution.

• Mass Spectrometer: A tandem quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an ESI source.[13][20]

Parameter	Recommended Setting	Rationale
LC Column	C18, 2.1 x 50 mm, 1.8 µm	Provides good retention and separation for moderately hydrophobic molecules like MHD.[12]
Mobile Phase A	0.1% Formic Acid in Water	Acidifier promotes protonation for positive mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting the analyte from the reverse-phase column.
Flow Rate	0.3 - 0.4 mL/min	Typical for 2.1 mm ID columns, ensuring efficient chromatography.[12]
Gradient	5% B to 95% B over 3 min	A rapid gradient to elute the analyte while separating it from matrix components.
Injection Volume	5 µL	A small volume minimizes potential matrix effects.
Ionization Mode	ESI Positive	The molecule contains basic nitrogens that are readily protonated.[11]
Capillary Voltage	3.5 - 4.5 kV	Optimizes the electrospray process for efficient ion generation.[13]
Source Temp.	100 - 120 °C	A lower temperature to prevent in-source degradation of the analyte.[13]
Desolvation Temp.	350 - 450 °C	Facilitates efficient solvent evaporation and ion desolvation.[13]

5.5 Data Acquisition Workflow

This workflow ensures a systematic characterization of the analyte.

Caption: Workflow for fragmentation analysis and SRM method development.

5.6 Self-Validation and System Suitability

• Confirm Precursor Ion: In full scan mode, verify the presence of an intense ion at m/z 258.2 with the correct isotopic pattern.

• Verify Fragmentation: In the product ion scan, confirm the presence of the predicted fragments (m/z 195.1 and 238.2). The relative intensity should be stable.

• Chromatographic Performance: In the final SRM method, inject the prepared sample multiple times. The retention time should be consistent (RSD < 2%), and the peak shape should be symmetrical (tailing factor < 1.5).

• Signal-to-Noise: The signal-to-noise ratio for the lowest calibration standard should be ≥ 10 for reliable quantification.

Conclusion

The mass spectrometric fragmentation of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 is characterized by a primary neutral loss of deuterated water (HDO) from the protonated molecule [M+H]⁺ (m/z 258.2) to yield a fragment at m/z 238.2. This intermediate subsequently loses isocyanic acid (HNCO) to produce the primary, stable product ion at m/z 195.1. The SRM transition 258.2 → 195.1 provides a highly specific and robust choice for the development of quantitative LC-MS/MS assays for therapeutic drug monitoring. This detailed characterization enables researchers and drug development professionals to implement reliable bioanalytical methods, ensuring accurate clinical data and facilitating optimized patient care.

References

• Miaozong, L., et al. (2004). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography−Electrospray Tandem Mass Spectrometry. Analytical Chemistry, 76(24), 7360–7367. [Link]

• Gao, F., et al. (2004). Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system. Journal of Chromatography B, 805(2), 231-237. [Link]

• Cardoso, F. F. A., & Queiroz, R. H. C. (2002). Determination of carbamazepine and carbamazepine 10,11-epoxide in human plasma by tandem liquid chromatography-mass spectrometry with electrospray ionisation. Journal of Chromatography B, 769(1), 1-7. [Link]

• Miaozong, L., et al. (2004). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry. csbsju.edu. [Link]

• Contin, M., et al. (2015). Therapeutic drug monitoring of carbamazepine and its metabolite in children from dried blood spots using liquid chromatography and tandem mass spectrometry. Journal of Chromatography B, 990, 129-134. [Link]

• Salvatierra, D., et al. (2020). Carbamazepine and Carbamazepine-10,11-epoxide measurement with the reference LC-MS/MS method and a routine immunoassay. Biochimica Clinica, 44(2), 118-122. [Link]

• Liu, M., et al. (2011). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography−Electrospray Tandem Mass Spectrometry. ResearchGate. [Link]

• Li, W., et al. (2022). LC–MS3 Strategy for Quantification of Carbamazepine in Human Plasma and Its Application in Therapeutic Drug Monitoring. Molecules, 27(4), 1205. [Link]

• Taibon, J., et al. (2017). An LC-MS/MS Based Candidate Reference Method for the Quantification of Carbamazepine in Human Serum. Clinica Chimica Acta, 472, 35-40. [Link]

• National Center for Biotechnology Information. (n.d.). Carbamazepine. PubChem Compound Database. [Link]

• Whirl-Carrillo, M., et al. (2012). PharmGKB summary: carbamazepine pathway. Pharmacogenetics and Genomics, 22(10), 762-767. [Link]

• Maia, S. d. B. M., et al. (2007). Simultaneous quantitative analysis of oxcarbazepine and 10,11-dihydro-10-hydroxycarbamazepine in human plasma by liquid chromatography-electrospray tandem mass spectrometry. Journal of Chromatography B, 858(1-2), 183-191. [Link]

• Wikipedia. (n.d.). Selected reaction monitoring. Wikipedia. [Link]

• Lewis, R. J., et al. (2005). Carbamazepine Positives Due To 10,11-Dihydro-10-Hydroxycarbamazepine Breakdown in the GC/MS Injector Port. Federal Aviation Administration. [Link]

• Dasgupta, A., & Datta, P. (2006). Measurement of 10,11-dihydro-10-hydroxy-carbamazepine in serum and plasma by high-performance liquid chromatography. Clinica Chimica Acta, 373(1-2), 154-158. [Link]

• Ibañez, M., et al. (n.d.). Fragmentation pathway of drugs of abuse and their metabolites using accurate mass spectra of QTOF MS. CORE. [Link]

• Gao, S., et al. (2019). UHPLC-MS/MS method for simultaneous determination of carbamazepine and its seven major metabolites in serum of epileptic patients. Journal of Chromatography B, 1109, 61-68. [Link]

• Cerilliant. (n.d.). (±)-10,11-Dihydro-10-Hydroxycarbamazepine-13C6. Cerilliant Product Page. [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Carbamazepine Metabolite Analysis

Welcome to the technical support resource for the bioanalysis of carbamazepine (CBZ) and its metabolites. This guide is designed for researchers, clinical scientists, and drug development professionals who are navigating the complexities of quantitative analysis, particularly when using Liquid Chromatography-Mass Spectrometry (LC-MS/MS). Our focus is to provide actionable troubleshooting advice and robust protocols to identify and mitigate matrix effects, ensuring the accuracy and reliability of your data.

Introduction: The Challenge of the Matrix

Carbamazepine is a first-line antiepileptic drug, and monitoring its concentration, along with its primary metabolites like carbamazepine-10,11-epoxide (CBZ-EP) and 10,11-dihydro-10,11-dihydroxycarbamazepine (CBZ-DiOH), is crucial for therapeutic drug monitoring (TDM) and pharmacokinetic studies.[1][2] While LC-MS/MS offers unparalleled sensitivity and selectivity, it is susceptible to matrix effects—the alteration of ionization efficiency by co-eluting compounds from the sample matrix (e.g., plasma, serum, urine).[3][4] These effects, typically observed as ion suppression, can lead to significant underestimation of analyte concentration, compromising data integrity.[5][6] This guide provides a systematic approach to diagnosing, troubleshooting, and overcoming these challenges.

Part 1: Frequently Asked Questions - Diagnosing the Problem

This section addresses the fundamental questions surrounding matrix effects in the context of carbamazepine analysis.

Q1: What exactly are "matrix effects" and why are they a critical issue in LC-MS/MS analysis?

A: Matrix effect is a phenomenon where the ionization of a target analyte in the mass spectrometer's ion source is inhibited or, less commonly, enhanced by co-eluting components from the sample matrix.[4][7] In electrospray ionization (ESI), which is commonly used for carbamazepine analysis, the analyte must compete with everything else in the sample droplet for access to the gas phase as an ion.[3] When high concentrations of matrix components (like phospholipids, salts, or proteins) are present, they can monopolize the ionization process, leading to a significant drop in the analyte signal. This is known as ion suppression .[3][5]

This is a critical issue because if the degree of ion suppression varies between your calibration standards (often in a clean solvent) and your unknown samples (in a complex biological matrix), the fundamental assumption of quantitative analysis is violated. This can lead to inaccurate and unreliable concentration measurements.[5]

Q2: My carbamazepine analysis is showing poor reproducibility and low recovery. What are the likely culprits in my plasma samples?

A: In biological matrices like plasma or serum, the primary sources of ion suppression are endogenous components that are highly abundant.[7] The most common culprits include:

• Phospholipids: These are notorious for causing ion suppression in reversed-phase chromatography. They are often retained on C18 columns and can elute over a broad range of the gradient, potentially overlapping with your analytes.

• Salts and Buffers: High concentrations of non-volatile salts can crystallize in the ion source, fouling the instrument and suppressing the analyte signal.

• Proteins: While most large proteins are removed during sample preparation, residual proteins or peptides can still cause interference.[8]

Exogenous substances, such as polymers leaching from plastic labware or anticoagulants, can also contribute to matrix effects.[7]

Q3: How can I definitively test if ion suppression is impacting my carbamazepine and metabolite quantification?

A: The most direct way to assess matrix effects is through a post-extraction spike experiment . This procedure allows you to isolate the effect of the matrix from the efficiency of your extraction procedure.[3][5]

The process involves comparing the peak area of an analyte in two different samples:

• Sample A (Neat Solution): A pure standard of your analyte (e.g., carbamazepine) prepared in the final mobile phase solvent.

• Sample B (Post-Spike Matrix): A blank matrix sample (e.g., drug-free plasma) is taken through the entire extraction procedure. The resulting clean extract is then spiked with the same amount of analyte as in Sample A.

You then analyze both samples by LC-MS/MS. The matrix effect can be quantified as a Matrix Factor (MF):

MF = (Peak Area in Sample B) / (Peak Area in Sample A)

• An MF of 1 indicates no matrix effect.

• An MF < 1 indicates ion suppression.[5][7]

• An MF > 1 indicates ion enhancement.

According to regulatory guidelines, this should be tested in at least six different lots of blank matrix to assess the variability of the effect.[9]

Part 2: Mitigation Strategies & Validated Protocols

Once matrix effects are identified, a systematic approach is needed to eliminate or compensate for them. The following workflow provides a logical progression for troubleshooting.

Caption: Workflow for diagnosing and mitigating matrix effects.

Strategy 1: Robust Sample Preparation - Removing Interferences

The most effective way to combat matrix effects is to remove the interfering components before analysis. The choice of sample preparation technique is a trade-off between cleanliness, recovery, speed, and cost.

Technique	Principle	Pros	Cons	Best For
Protein Precipitation (PPT)	Proteins are denatured and precipitated by adding an organic solvent (e.g., acetonitrile, methanol) or acid.[10][11]	Fast, simple, inexpensive, high recovery of analytes.[12]	"Dirty" extract; does not effectively remove phospholipids or salts, leading to significant matrix effects.[7]	High-throughput screening where speed is prioritized over ultimate cleanliness.
Liquid-Liquid Extraction (LLE)	Analytes are partitioned between two immiscible liquid phases based on their relative solubility.[13]	Cleaner extract than PPT; can remove many salts and some phospholipids.	More labor-intensive, requires solvent evaporation/reconstitution, uses larger volumes of organic solvents.[14]	Intermediate cleanliness when SPE is not feasible.
Solid Phase Extraction (SPE)	Analytes are isolated from the matrix by selective adsorption onto a solid sorbent, followed by washing and elution.[15]	Provides the cleanest extracts, effectively removing proteins, salts, and phospholipids.[5][16] High analyte concentration factor.	Most complex and expensive method; requires method development (sorbent selection, wash/elute solvents).[17]	Achieving the lowest detection limits and minimizing matrix effects for regulatory submission.[6]

Protocol 1: Protein Precipitation (PPT) with Acetonitrile

This is the simplest method but is most susceptible to matrix effects. It is often used as a starting point in method development.[10][18]

Objective: To rapidly remove the majority of plasma proteins.

Materials:

• Plasma sample containing carbamazepine/metabolites

• Internal Standard (IS) spiking solution

• Ice-cold Acetonitrile (ACN)

• Vortex mixer

• Centrifuge capable of >10,000 x g

• Autosampler vials

Procedure:

• Pipette 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the IS solution and briefly vortex.

• Add 300 µL of ice-cold ACN to the tube. (A 3:1 ratio of ACN to plasma is a common starting point).[10]

• Vortex vigorously for 1 minute to ensure complete protein denaturation and precipitation.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

This method offers a cleaner sample than PPT by partitioning the analytes into an organic solvent.

Objective: To isolate carbamazepine and its metabolites from water-soluble matrix components like salts.

Materials:

• Plasma sample

• Internal Standard (IS) spiking solution

• Ammonium hydroxide (for pH adjustment)

• Extraction Solvent (e.g., Methyl tert-butyl ether (MTBE) or Chloroform)[14]

• Vortex mixer, Centrifuge

• Solvent evaporator (e.g., nitrogen stream)

• Reconstitution solvent (mobile phase)

Procedure:

• Pipette 200 µL of plasma into a glass tube.

• Add 10 µL of IS solution.

• Add 50 µL of 25% ammonium hydroxide to basify the sample (pH ~10).[14]

• Add 1 mL of the extraction solvent (e.g., chloroform).

• Vortex for 5 minutes to ensure thorough mixing and extraction.

• Centrifuge at 3,000 rpm for 10 minutes to separate the aqueous and organic layers.[14]

• Carefully transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase, vortex, and transfer to an autosampler vial.

Protocol 3: Solid Phase Extraction (SPE) - The Gold Standard for Cleanliness

SPE provides the most effective removal of matrix interferences and is highly recommended for sensitive, validated assays.[5][6][16] Polymeric reversed-phase cartridges (e.g., Oasis HLB) are often chosen for their excellent recovery of a wide range of compounds.[7][16]

Objective: To selectively retain carbamazepine and its metabolites while washing away phospholipids and salts.

Parameter	Recommendation	Rationale
SPE Sorbent	Polymeric Reversed-Phase (e.g., Waters Oasis HLB)	Excellent retention for a broad range of analytes and superior extraction efficiency.[3][5][16]
Conditioning Solvent	1 mL Methanol	Wets the sorbent and activates the functional groups.[7]
Equilibration Solvent	1 mL Water	Prepares the sorbent for the aqueous sample.[7]
Wash Solvent	1 mL 5-10% Methanol in Water	Removes highly polar interferences (salts) without eluting the analytes.[7]
Elution Solvent	1 mL Methanol or Acetonitrile	Disrupts the interaction between the analytes and the sorbent, eluting them into a clean collection tube.[7]

Procedure:

• Sample Pre-treatment: Dilute 200 µL of plasma with 200 µL of 4% phosphoric acid in water. Vortex to mix. This step helps to disrupt protein binding.

• Condition: Pass 1 mL of methanol through the Oasis HLB SPE cartridge.

• Equilibrate: Pass 1 mL of water through the cartridge. Do not let the sorbent bed go dry.

• Load: Load the pre-treated plasma sample onto the cartridge.

• Wash: Pass 1 mL of 5% methanol in water through the cartridge to remove polar interferences.

• Elute: Elute the analytes with 1 mL of methanol into a clean collection tube.

• Evaporate & Reconstitute: Evaporate the eluate to dryness under nitrogen at 40°C and reconstitute in 100 µL of the initial mobile phase.[7]

Strategy 2: Optimizing Chromatographic Separation

If sample preparation alone is insufficient, refining your chromatography can separate your analytes from the interfering matrix components.

• Use a UHPLC System: Ultra-High-Performance Liquid Chromatography (UHPLC) systems use columns with smaller particles (<2 µm), which provide much sharper and narrower peaks.[1][4] This increased peak capacity improves the chances of resolving analytes from co-eluting matrix components.

• Gradient Optimization: Adjust your mobile phase gradient. Often, a shallow initial gradient can help elute highly polar matrix components before your first analyte, while a steep final wash step can clean strongly retained components (like phospholipids) off the column before the next injection.[7]

• Employ "Catch and Release": Consider using an online SPE or "trap" column that can capture analytes while allowing unretained matrix components to be diverted to waste before the analytical column.

Strategy 3: Using a Stable Isotope-Labeled Internal Standard (SIL-IS)

This is the most powerful strategy to compensate for, rather than eliminate, matrix effects. A SIL-IS is an ideal internal standard because it is chemically identical to the analyte but has a different mass (due to the incorporation of isotopes like ¹³C, ¹⁵N, or ²H).[9][18]

Caption: A SIL-IS co-elutes and experiences the same ion suppression as the analyte, allowing for a corrected ratio.

Why it works: Because the SIL-IS has the same physicochemical properties as the analyte, it will co-elute from the LC column and be subjected to the exact same degree of ion suppression at any given point in time.[7] While the absolute signal for both the analyte and the SIL-IS will decrease, their ratio remains constant and accurate. This allows for reliable quantification even in the presence of variable matrix effects.[5][9]

Strategy 4: Advanced MS Detection (LC-MS³)

For extremely complex matrices where interferences persist, advanced mass spectrometry techniques like MS³ can provide an additional layer of selectivity. In an MS³ experiment, a product ion from the initial MS/MS fragmentation is isolated and fragmented again.[19][20] This can help to eliminate isobaric interferences that may be present in a standard MS/MS (or MRM) experiment, resulting in a cleaner signal and higher sensitivity.[19][20]

Part 3: Final Validation - Proving Your Method Works

After implementing mitigation strategies, you must formally validate the method to ensure it is fit for purpose, following guidelines from regulatory bodies like the FDA and EMA.[21][22]

Q: How do I formally demonstrate that I have controlled for matrix effects during method validation?

A: According to the harmonized ICH M10 guideline, which is followed by both the FDA and EMA, you must assess the matrix effect across multiple sources of your biological matrix.[9]

The key steps are:

• Obtain at least 6 different lots of blank matrix (e.g., plasma from 6 different individuals).

• At two concentration levels (low and high QC), prepare sets of samples by spiking the analyte and IS into the post-extraction blank matrix from each lot.

• Prepare a set of neat solutions (in solvent) at the same concentrations.

• Calculate the IS-normalized Matrix Factor for each lot: IS-Normalized MF = (Analyte Response / IS Response) in Post-Spike Matrix / (Analyte Response / IS Response) in Neat Solution

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor across the different lots should not be greater than 15%.[9]

Meeting this criterion provides high confidence that your method is robust and that variable matrix effects between different subjects will not impact the accuracy of your results.[9][21]

References

• Miao, X. S., Metcalfe, C. D. (2003). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography−Electrospray Tandem Mass Spectrometry. Analytical Chemistry, 75(15), 3731–3738. [Link]

• Hartley, R., Lucock, M., Forsythe, W. I., & Smithells, R. W. (1987). Solid-Phase Extraction of Carbamazepine and Two Major Metabolites from Plasma for Analysis by HPLC. Journal of Liquid Chromatography, 10(11), 2393-2403. [Link]

• Jiang, W., Wang, Z., Zhang, Y., et al. (2019). UHPLC-MS/MS method for simultaneous determination of carbamazepine and its seven major metabolites in serum of epileptic patients. Journal of Chromatography B, 1109, 59-67. [Link]

• Hartley, R., Lucock, M., Forsythe, W. I., & Smithells, R. W. (1987). Solid-Phase Extraction of Carbamazepine and Two Major Metabolites from Plasma for Analysis by HPLC. Journal of Liquid Chromatography, 10(11). [Link]

• Jiang, W., Wang, Z., Zhang, Y., et al. (2019). UHPLC-MS/MS method for simultaneous determination of carbamazepine and its seven major metabolites in serum of epileptic patients. Request PDF on ResearchGate. [Link]

• Miao, X. S., & Metcalfe, C. D. (2003). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry. St. John's University/College of St. Benedict. [Link]

• Talebi, F., Gómez-Ríos, G. A., Gionfriddo, E., et al. (2024). Determination of Topiramate and Carbamazepine in Plasma by Combined Dispersive Liquid–Liquid Microextraction and Gas Chromatography–Mass Spectrometry. MDPI. [Link]

• Miao, X. S., & Metcalfe, C. D. (2003). Determination of carbamazepine and its metabolites in aqueous samples using liquid chromatography-electrospray tandem mass spectrometry. PubMed. [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

• Jelić, M., Tumpa, A., Antić, D., et al. (2012). Development and validation of SPE-HPLC method for the determination of carbamazepine and its metabolites carbamazepine epoxide and carbamazepine trans-diol in plasma. ResearchGate. [Link]

• Griesmacher, A., & Bota, M. (2017). An LC-MS/MS Based Candidate Reference Method for the Quantification of Carbamazepine in Human Serum. PubMed. [Link]

• Singh, S., & Prakash, A. (2017). Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review. PMC - NIH. [Link]

• Heredia-Díaz, Y., Machado-García, R., Mendoza-Suárez, M., et al. (2016). Serum and plasma samples deproteinization for analytical studies of carbamazepine. Revista Cubana de Química. [Link]

• Patel, D. P., Sharma, P., Sanyal, M., & Shrivastav, P. S. (2011). Simultaneous Determination of Carbamazepine and its Active Metabolite Carbamazepine-10,11-epoxide in Human Plasma by UPLC. Request PDF on ResearchGate. [Link]

• Al-Zaagi, I. A., & Abdel-Haleem, F. M. (2015). Development and validation of an HPLC–UV method for the quantification of carbamazepine in rabbit plasma. PMC - NIH. [Link]

• Dural, E., & Baba, B. (2019). Development and validation of an HPLC method for determination of carbamazepine in human plasma and applications to a therapeutic. DergiPark. [Link]

• Zhang, Y., Xiang, Q., Liu, Y., et al. (2022). LC–MS3 Strategy for Quantification of Carbamazepine in Human Plasma and Its Application in Therapeutic Drug Monitoring. PubMed Central. [Link]

• Puig, D., & Barceló, D. (2000). Separation of carbamazepine and five metabolites, and analysis in human plasma by micellar electrokinetic capillary chromatography. PubMed. [Link]

• Rutherford, D. M. (1977). A simple procedure for the determination of carbamazepine in plasma by high pressure-liquid chromatography. PubMed. [Link]

• Rudzki, P. J., & Leś, A. (2019). Bioanalytical Method Validation: New FDA Guidance vs. EMA Guideline. Better or Worse? PubMed. [Link]

• Đorđević, S., Kilibarda, V., & Kovačević, I. (2009). Determination of carbamazepine in serum and saliva samples by high performance liquid chromatography with ultraviolet detection. Semantic Scholar. [Link]

• Miao, X. S., & Metcalfe, C. D. (2003). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography−Electrospray Tandem Mass Spectrometry. ResearchGate. [Link]

• Chaves, A. R., & Queiroz, M. E. (2012). Quantification of carbamazepine and its active metabolite by direct injection of human milk serum using liquid chromatography tandem ion trap mass spectrometry. PubMed. [Link]

• Zhang, Y., Xiang, Q., Liu, Y., et al. (2022). LC–MS3 Strategy for Quantification of Carbamazepine in Human Plasma and Its Application in Therapeutic Drug Monitoring. MDPI. [Link]

• Al-Asmari, A. K., & Al-Otaibi, K. M. (2021). Enhancement and Suppression of Ionization in Drug Analysis Using HPLC-MS/MS in Support of Therapeutic Drug Monitoring: A Review of Current Knowledge of Its Minimization and Assessment. ResearchGate. [Link]

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• 1. UHPLC-MS/MS method for simultaneous determination of carbamazepine and its seven major metabolites in serum of epileptic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. employees.csbsju.edu [employees.csbsju.edu]
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improving peak resolution in chiral separation of licarbazepine enantiomers

Technical Support Center: Chiral Separation of Licarbazepine

Welcome to the dedicated technical support guide for resolving challenges in the chiral separation of licarbazepine enantiomers. This resource is designed for researchers, analytical scientists, and drug development professionals who are working to achieve baseline resolution and robust quantification of (S)-licarbazepine and (R)-licarbazepine.

Licarbazepine, the active metabolite of oxcarbazepine and eslicarbazepine acetate, possesses a single chiral center. The (S)-enantiomer (eslicarbazepine) is the pharmacologically active form. Therefore, accurate enantioselective analysis is a regulatory and clinical necessity. This guide provides in-depth troubleshooting advice, proven protocols, and the scientific rationale behind optimizing your separation.

Frequently Asked Questions (FAQs)

Q1: What is the most common type of chiral stationary phase (CSP) for separating licarbazepine enantiomers?

A1: Polysaccharide-based CSPs are the most widely successful for this application. Specifically, columns derived from cellulose or amylose, such as those coated or immobilized with carbamate derivatives (e.g., tris(3,5-dimethylphenylcarbamate), tris(3,5-dichlorophenylcarbamate), or tris(3-chloro-4-methylphenylcarbamate)), demonstrate excellent enantioselectivity for licarbazepine and its related compounds[1][2][3]. Cyclodextrin-based CSPs, particularly beta-cyclodextrin, have also been used effectively, often in reversed-phase mode[4][5].

Q2: Which chromatographic mode—Normal Phase, Reversed-Phase, or SFC—is best?

A2: The optimal mode depends on your specific objectives (e.g., speed, sample matrix, detector compatibility).

• Normal Phase (NP) HPLC: Often provides the highest selectivity and resolution. Mobile phases typically consist of a hydrocarbon (like n-hexane) and an alcohol modifier (ethanol or isopropanol)[3].

• Polar Organic Mode (POM) HPLC: Uses polar organic solvents like acetonitrile and methanol. This mode can offer unique selectivity and is compatible with a broad range of CSPs[2].

• Reversed-Phase (RP) HPLC: Utilizes aqueous-organic mobile phases (e.g., water/methanol). This is advantageous for analyzing samples from biological matrices and is highly compatible with mass spectrometry (MS) detectors[4][5].

• Supercritical Fluid Chromatography (SFC): Frequently proven to be a superior method for chiral separations, offering very fast and efficient analysis. It uses supercritical CO2 with an alcohol modifier (e.g., methanol) and is considered a green chromatography technique[6][7].

Q3: Do I need to use additives in my mobile phase?

A3: Yes, acidic or basic additives are often crucial for improving peak shape and enhancing resolution. For licarbazepine, which has weakly acidic and basic properties, small amounts of a base like diethylamine (DEA) or an acid like trifluoroacetic acid (TFA) can suppress unwanted ionic interactions with the silica support, reduce peak tailing, and modulate retention times[8]. The choice and concentration of the additive must be optimized for your specific CSP and mobile phase combination.

Troubleshooting Guide: Improving Peak Resolution

This section addresses specific experimental problems in a question-and-answer format, providing potential causes and actionable solutions grounded in chromatographic theory.

Problem 1: My enantiomer peaks are co-eluting or have very poor resolution (Rs < 1.5).

This is the most common issue in chiral method development and indicates that the chromatographic conditions are not providing sufficient enantioselective differentiation.

Potential Cause 1: Suboptimal Chiral Stationary Phase (CSP)

• Scientific Rationale: Chiral recognition is based on the formation of transient diastereomeric complexes between the analyte enantiomers and the CSP.[9] The 3D structure of the CSP must provide specific interaction points (e.g., hydrogen bonds, π-π interactions, steric hindrance) that differ in energy for each enantiomer. If the chosen CSP's structure is not complementary to licarbazepine, no separation will occur.

• Solution:

  • Verify CSP Type: Confirm you are using a chiral column. Polysaccharide- and cyclodextrin-based columns are the most reported for this separation[5][10].

  • Screen Different CSPs: If resolution is still poor, screen columns with different chiral selectors. For example, if a cellulose-based column (e.g., Chiralcel® OD) fails, try an amylose-based equivalent (e.g., Chiralpak® AD) or a CSP with different carbamate derivatives[10].

Potential Cause 2: Incorrect Mobile Phase Composition

• Scientific Rationale: The mobile phase composition directly influences the interactions between the analyte and the CSP. The type and concentration of the organic modifier (especially alcohols in NP and POM) affect the conformation of the polysaccharide polymer chains, altering the shape of the "chiral pockets" where recognition occurs[9].

• Solutions:

  • Vary the Alcohol Modifier: In Normal Phase, systematically change the alcohol modifier. The ranking of elution strength is typically Methanol > Ethanol > Isopropanol. A weaker solvent (like isopropanol) will increase retention and may provide more time for interaction, improving resolution.

  • Adjust Modifier Percentage: Decrease the percentage of the alcohol modifier in small increments (e.g., from 20% to 15%). This increases retention and often enhances resolution, although it will lengthen the analysis time.

  • Optimize Additives: Introduce or vary the concentration of an acidic or basic additive. An optimized mobile phase for a similar compound consisted of ACN/MeOH/acetic acid/diethylamine (95/5/0.2/0.07; v/v/v/v)[2].

Potential Cause 3: Inappropriate Flow Rate or Temperature

• Scientific Rationale: Chromatographic resolution is a function of efficiency (N), selectivity (α), and retention factor (k). Flow rate and temperature impact these terms.

• Solutions:

  • Decrease Flow Rate: Reducing the flow rate (e.g., from 1.0 mL/min to 0.7 mL/min) increases the time available for the enantiomers to interact with the CSP, which can significantly improve resolution[5][11].

  • Optimize Temperature: Temperature effects can be complex. Lower temperatures often increase resolution by enhancing the stability of the transient diastereomeric complexes. Experiment with temperatures between 10°C and 40°C using a column thermostat to find the optimum[11]. A validated method for licarbazepine used a controlled temperature of 30°C[4][5].

Troubleshooting Summary Table

Symptom	Potential Cause	Recommended Action	Scientific Principle
No/Poor Resolution	Wrong CSP	Screen different polysaccharide or cyclodextrin columns.	Chiral recognition requires specific analyte-CSP interactions.[9]
Suboptimal Mobile Phase	Vary alcohol type (e.g., EtOH vs. IPA) and percentage.	Modifier choice alters the CSP's chiral recognition sites.
Suboptimal Temperature	Decrease temperature in 5°C increments (e.g., 30°C to 25°C).	Enhances interaction energy differences between enantiomers.
Flow Rate Too High	Reduce flow rate (e.g., 1.0 to 0.7 mL/min).	Increases interaction time, improving separation efficiency.[11]
Broad or Tailing Peaks	Sample Overload	Reduce injection volume or sample concentration.	Prevents saturation of the stationary phase.
Column Contamination	Flush column with a strong, compatible solvent.	Removes strongly adsorbed matrix components.[12]
Inappropriate Additives	Add/optimize acidic or basic mobile phase modifiers.	Suppresses unwanted silanol interactions.[8]
Drifting Retention Times	Poor Equilibration	Increase column equilibration time between runs.	Ensures a stable stationary phase environment.
Mobile Phase Instability	Prepare fresh mobile phase daily; check for evaporation.	Maintains consistent mobile phase composition.
Temperature Fluctuation	Use a column thermostat for precise temperature control.	Retention is highly sensitive to temperature changes.

Systematic Troubleshooting Workflow

A logical approach is critical to efficiently solving resolution issues. The following flowchart outlines a step-by-step process for diagnosing and fixing poor chiral separations.

Sources

• 1. Development of liquid chromatographic enantiomer separation methods and validation for the estimation of (R)-enantiomer in eslicarbazepine acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Liquid chromatography separation of the chiral prodrug eslicarbazepine acetate and its main metabolites in polar organic mode. Application to their analysis after in vitro metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of an enantioselective liquid-chromatography/tandem mass spectrometry method for the separation and quantification of eslicarbazepine acetate, eslicarbazepine, R-licarbazepine and oxcarbazepine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enantioselective HPLC-UV method for determination of eslicarbazepine acetate (BIA 2-093) and its metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous and enantioselective liquid chromatographic determination of eslicarbazepine acetate, S-licarbazepine, R-licarbazepine and oxcarbazepine in mouse tissue samples using ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis and evaluation of chiral drugs in biological samples – secrets of science [shimadzu-webapp.eu]
• 7. Development and validation of an enantioselective SFC-MS/MS method for simultaneous separation and quantification of oxcarbazepine and its chiral metabolites in beagle dog plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 10. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. chiraltech.com [chiraltech.com]

Technical Support Center: Troubleshooting Ion Suppression for (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 in LC-MS Bioanalysis

Prepared by the Senior Application Scientist Team

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with ion suppression while analyzing (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 using Liquid Chromatography-Mass Spectrometry (LC-MS). As a deuterated stable isotope-labeled (SIL) internal standard, this compound is critical for the accurate quantification of its unlabeled analogue, a key metabolite of drugs like Oxcarbazepine and Eslicarbazepine acetate.[1][2] However, even the gold standard of internal standards is not immune to the complexities of matrix effects.

This document provides in-depth, experience-driven troubleshooting strategies, detailed experimental protocols, and a comprehensive FAQ section to help you diagnose, understand, and mitigate ion suppression, ensuring the robustness and accuracy of your bioanalytical methods.

Part 1: Frequently Asked Questions (FAQs) - The First Line of Defense

This section addresses the most common questions our team receives regarding ion suppression and the analysis of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3.

Q1: What exactly is ion suppression, and why should I be concerned about it for my analysis?

A1: Ion suppression is a specific type of matrix effect that frequently occurs in LC-MS, particularly with Electrospray Ionization (ESI).[3] It is the reduction in the ionization efficiency of a target analyte—in this case, (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3—due to the presence of co-eluting components from the sample matrix (e.g., plasma, urine).[4][5] These matrix components compete with your analyte for charge or for access to the droplet surface within the ESI source, or they can alter the physical properties of the droplets, hindering the formation of gas-phase ions.[4][5][6]

This phenomenon is a major concern because it can lead to:

• Reduced Sensitivity: The analyte signal is diminished, potentially falling below the limit of quantification (LOQ).

• Poor Accuracy and Precision: If the degree of suppression varies between samples or between calibrators and unknown samples, it will lead to erroneous quantification.[4][7]

• Failed Method Validation: Regulatory agencies require the assessment and control of matrix effects for bioanalytical method validation.[8]

Q2: I'm using a deuterated internal standard ((R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3). Isn't that supposed to correct for ion suppression automatically?

A2: This is a critical and common question. While using a stable isotope-labeled internal standard (SIL-IS) is the most effective strategy to compensate for matrix effects, it is not a foolproof solution.[9][10][11] The fundamental principle is that the SIL-IS and the native analyte will behave almost identically during sample preparation and chromatography, and will therefore experience the same degree of ion suppression.[4] This allows for accurate quantification based on the constant ratio of the analyte to the IS.

However, problems can arise under two primary conditions:

• Chromatographic Separation: Deuterium (²H) labeled standards can sometimes elute slightly earlier than their non-labeled (or ¹³C-labeled) counterparts due to the isotope effect.[12] If this separation is significant enough to place the analyte and the IS in different zones of co-eluting matrix components, they will experience different degrees of ion suppression, invalidating the ratio-based correction.[10]

• Analyte-Induced Suppression: At high concentrations, the native analyte itself can suppress the signal of the co-eluting SIL-IS, and vice-versa.[10][13]

Therefore, while a SIL-IS is essential, you must always verify its ability to track the analyte under your specific method conditions.

Q3: How can I definitively confirm that the low signal or high variability I'm seeing is caused by ion suppression?

A3: You need to perform specific experiments to diagnose matrix effects. The two most established methods are:

• Qualitative Assessment (Post-Column Infusion): This experiment identifies the regions in your chromatogram where ion suppression occurs.[4][7][14] You continuously infuse a standard solution of your analyte post-column while injecting a blank, extracted matrix sample. Dips in the constant baseline signal directly correspond to retention times where matrix components are eluting and causing suppression.[14]

• Quantitative Assessment (Post-Extraction Spike): This method quantifies the extent of ion suppression or enhancement.[3][7][15] You compare the peak area of an analyte spiked into an extracted blank matrix with the peak area of the same amount of analyte spiked into a clean solvent. A lower response in the matrix sample confirms and quantifies ion suppression.[15]

Detailed protocols for both experiments are provided in Part 2 of this guide.

Q4: What are the most common chemical culprits of ion suppression when analyzing biological fluids like plasma or serum?

A4: In plasma and serum analysis, the most notorious sources of ion suppression are phospholipids .[3][16] These endogenous molecules are highly abundant, have high surface activity, and often elute across a broad range of the reversed-phase gradient, interfering with many analytes. Other significant sources include:

• Proteins and peptides[7][16]

• Salts and buffers from sample collection or preparation[17]

• Exogenous materials like anticoagulants, dosing vehicles, or even plasticizers from lab consumables.[6][7]

Part 2: Systematic Troubleshooting Workflow & Experimental Protocols

When encountering potential ion suppression, a systematic approach is crucial. Follow this workflow to diagnose and resolve the issue effectively.

Troubleshooting Workflow Diagram

Caption: A systematic workflow for diagnosing and resolving ion suppression issues.

Protocol 1: Qualitative Assessment via Post-Column Infusion

This protocol helps visualize at what retention times matrix components cause ion suppression.

Objective: To identify chromatographic regions of ion suppression.

Materials:

• LC-MS/MS system

• Syringe pump

• T-junction and requisite tubing

• Standard solution of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (e.g., 50 ng/mL in mobile phase)

• Blank matrix samples (e.g., drug-free plasma) processed with your current sample preparation method

• Mobile phase

Procedure:

• System Setup: Connect the LC column outlet to one inlet of the T-junction. Connect the syringe pump outlet to the other inlet of the T-junction. Connect the outlet of the T-junction to the MS ion source.

• Infusion: Begin infusing the analyte standard solution at a low, constant flow rate (e.g., 10 µL/min) using the syringe pump.

• Establish Baseline: Start the LC flow with your method's gradient but without an injection. Monitor the signal for your analyte's MRM transition. You should observe a stable, elevated baseline.

• Injection: Once the baseline is stable, inject a prepared blank matrix extract onto the LC column.

• Data Analysis: Monitor the baseline during the entire chromatographic run. Any significant drop in the signal intensity indicates a region of ion suppression. A peak in the signal indicates ion enhancement.[14]

Protocol 2: Quantitative Assessment of the Matrix Factor (MF)

This protocol provides a quantitative measure of the severity of ion suppression or enhancement.[7]

Objective: To calculate the Matrix Factor (MF) for your analyte.

Procedure:

• Prepare Set A (Neat Solution): Spike a known concentration of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 into your final mobile phase composition (or reconstitution solvent). Prepare at least 3 replicates.

• Prepare Set B (Post-Extraction Spike): Take blank matrix samples and process them using your established sample preparation procedure. Spike the final, processed extract with the same concentration of the analyte as in Set A. Prepare at least 3 replicates from different matrix lots if possible.

• Analysis: Inject all samples from Set A and Set B into the LC-MS/MS system and record the peak areas.

• Calculation: Calculate the Matrix Factor using the following formula:

  • MF = (Mean Peak Area of Set B) / (Mean Peak Area of Set A)

Data Interpretation:

Matrix Factor (MF) Value	Interpretation	Recommended Action
MF ≈ 1.0 (e.g., 0.85-1.15)	No significant matrix effect	Proceed with method validation.
MF < 0.85	Significant Ion Suppression	Implement mitigation strategies (See Part 3).
MF > 1.15	Significant Ion Enhancement	Implement mitigation strategies (See Part 3).

Part 3: Field-Proven Mitigation Strategies

If ion suppression is confirmed, the following strategies, ordered by general effectiveness, can be employed to eliminate or reduce its impact.

Optimize Sample Preparation

The most effective way to combat matrix effects is to remove the interfering components before they reach the LC-MS system.[9][18]

Caption: Comparison of cleanup efficiency for common sample preparation techniques.

Comparison of Sample Preparation Techniques

Technique	Principle	Pros	Cons & Causality
Protein Precipitation (PPT)	Proteins are crashed out of solution using an organic solvent (e.g., acetonitrile).	Fast, simple, inexpensive.	Non-selective. While it removes proteins, it leaves most phospholipids and other small molecules in the supernatant, which are primary causes of ion suppression.[19]
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquid phases based on polarity.	Cleaner extracts than PPT; can remove many phospholipids.	More labor-intensive, can be difficult to automate, risk of emulsion formation.[6]
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Highly selective and effective. Provides the cleanest extracts by efficiently removing proteins, salts, and phospholipids.[3][9]	Higher cost, requires method development.

Recommendation: If you are using PPT and observing significant ion suppression, switching to a well-developed SPE method is the most robust solution for removing phospholipids and minimizing matrix effects.

Optimize Chromatographic Conditions

The goal is to chromatographically separate your analyte from the ion suppression zones identified in the post-column infusion experiment.[4]

• Adjust the Gradient: Often, the most severe suppression occurs at the beginning of the run with unretained components and at the end with late-eluting compounds.[14][16] Try making the initial part of your gradient shallower to better separate the analyte from the solvent front.

• Increase Retention: If suppression is occurring early, use a less aggressive starting mobile phase (e.g., 5% organic instead of 10%) or a more retentive column to move the analyte peak into a "cleaner" region of the chromatogram.

• Change Column Chemistry: If co-elution persists on a C18 column, consider a different stationary phase. A phenyl-hexyl column might offer different selectivity for matrix components. For polar metabolites, a HILIC column could provide separation from non-polar phospholipids.

• Consider Microflow LC: Reducing the flow rate can enhance ionization efficiency and reduce the impact of matrix components.[4][6][18]

Re-evaluate the Internal Standard

As discussed in the FAQ, the ideal SIL-IS must co-elute perfectly with the analyte.

• Verify Co-elution: Overlay the chromatograms of the analyte and (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3. If you see a noticeable separation, your IS may not be adequately compensating for suppression.

• Consider ¹³C-Labeled Standards: If available, a ¹³C-labeled version of the analyte is less likely to exhibit chromatographic separation compared to a ²H (deuterium) labeled standard and may offer better compensation for matrix effects in high-resolution UPLC systems.[12]

By systematically applying these diagnostic and mitigation strategies, you can overcome the challenges of ion suppression and develop a robust, reliable, and accurate LC-MS method for the quantification of (R)-10-Monohydroxy-10,11-dihydro carbamazepine and its unlabeled counterparts.

References

• Importance of matrix effects in LC-MS/MS bioanalysis. Bioanalysis Zone. [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical and Bioanalytical Techniques. [Link]

• Ion suppression (mass spectrometry). Wikipedia. [Link]

• Mei, H., Hsieh, Y., & Nardo, C. (2011). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. NorthEast BioLab. [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

• Furey, A., Moriarty, M., Bane, V., Kinsella, B., & Lehane, M. (2013). Ion suppression; A critical review on causes, evaluation, prevention and applications. Talanta. [Link]

• Grönqvist, J., et al. (2011). ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples?. Journal of Chromatography B. [Link]

• Tranfo, G., et al. (2009). Matrix effect elimination during LC-MS/MS bioanalytical method development. Bioanalysis. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Waters Corporation. [Link]

• Maurer, H. H., & Meyer, M. R. (2016). Systematic investigation of ion suppression and enhancement effects of fourteen stable-isotope-labeled internal standards by their native analogues using atmospheric-pressure chemical ionization and electrospray ionization and the relevance for multi-analyte liquid chromatographic/mass spectrometric. Journal of Mass Spectrometry. [Link]

• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Biotage. [Link]

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma. [Link]

• An Uncommon Fix for LC–MS Ion Suppression. Chromatography Online. [Link]

• Ion Suppression in LC–MS–MS — A Case Study. LCGC Europe. [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]

• Troubleshooting ion suppression in LC–MS analysis. YouTube. [Link]

• (S)-10-Monohydroxy-10,11-dihydro Carbamazepine-D3 (Eslicarbazepine-D3). Pharmaffiliates. [Link]

• Al-Qaim, F. F., et al. (2022). Quantification of 10,11-dihydro-10-hydroxy carbamazepine and 10,11-epoxycarbamazepine as the main by-products in the electrochemical degradation of carbamazepine. Environmental Science and Pollution Research. [Link]

• Miao, X. S., & Metcalfe, C. D. (2003). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry. Analytical Chemistry. [Link]

• False Carbamazepine Positives Due To 10,11-Dihydro-10-Hydroxycarbamazepine Breakdown in the GC/MS Injector Port. Federal Aviation Administration. [Link]

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• 13. Systematic investigation of ion suppression and enhancement effects of fourteen stable-isotope-labeled internal standards by their native analogues using atmospheric-pressure chemical ionization and electrospray ionization and the relevance for multi-analyte liquid chromatographic/mass spectrometric | Semantic Scholar [semanticscholar.org]
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Technical Support Center: Ensuring the Long-Term Stability of Deuterated Standards

A Guide for Researchers, Scientists, and Drug Development Professionals

Deuterated compounds are indispensable tools in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), where they serve as high-fidelity internal standards (IS).[1] Their structural similarity to the analyte allows them to co-elute and experience similar ionization effects, providing robust correction for matrix effects and instrumental variability.[2] However, the assumption of their perfect stability can be a pitfall. The long-term integrity of these standards is paramount for the accuracy, reproducibility, and validity of experimental data.[1]

This guide provides in-depth troubleshooting advice, experimental protocols, and answers to frequently asked questions regarding the stability of deuterated standards during long-term storage and use.

Troubleshooting Guide: Common Stability Issues

Issue 1: Inaccurate Quantification Due to Isotopic Instability (H/D Back-Exchange)

The most prevalent stability issue is Hydrogen-Deuterium (H/D) back-exchange, a chemical reaction where deuterium atoms on the standard are replaced by hydrogen atoms from the surrounding environment.[3] This process diminishes the isotopic purity of the standard, leading to a compromised mass signal and, ultimately, inaccurate quantification.[1]

Symptoms:

• Gradual decrease in the internal standard signal over time.

• Appearance or increase of a signal at the mass-to-charge ratio (m/z) of the unlabeled analyte in a pure standard solution.

• Poor accuracy and precision in quality control (QC) samples.[4]

• Failure to meet the acceptance criteria (typically ±15% of the baseline response ratio) during stability assessments.[1]

Root Causes and Solutions:

• Labile Deuterium Positioning:

  • Cause: Deuterium atoms are most susceptible to exchange when they are attached to heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups.[5] These positions are chemically active and readily exchange with protons from protic solvents.

  • Solution: When sourcing or synthesizing a deuterated standard, prioritize one where deuterium labels are on stable, non-exchangeable positions, such as aliphatic or aromatic carbon atoms.[6] If persistent exchange occurs, consider using an internal standard labeled with a more stable isotope like ¹³C or ¹⁵N.[4][7]

• Improper Solvent and pH Conditions:

  • Cause: H/D exchange is catalyzed by both acids and bases and requires a source of protons, which is readily supplied by protic solvents like water or methanol.[3][8] The rate of exchange is highly dependent on pH.[3]

  • Solution: For long-term storage, use aprotic organic solvents (e.g., acetonitrile, high-purity methanol).[1] If aqueous solutions are necessary for working standards, prepare them fresh before each run.[1] If the experimental workflow allows, maintain a pH of approximately 2.5-2.6, where the exchange rate for many compounds is at a minimum.[3]

• Elevated Temperature:

  • Cause: Higher temperatures accelerate the rate of all chemical reactions, including H/D back-exchange.[3]

  • Solution: Maintain low temperatures throughout the storage and handling process.[3] Store stock solutions and long-term samples at -20°C or colder.[1] For autosampler stability, keep samples at a reduced temperature (e.g., 4°C) during the analytical run.[4]

Caption: Troubleshooting logic for inaccurate quantification using deuterated standards.[9][4]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for deuterated standards? A1: For long-term stability (months to years), standards should be stored at -20°C or colder, protected from light in amber vials.[1] They should be kept as a lyophilized powder or dissolved in a suitable aprotic organic solvent.[1] For short- to medium-term storage (weeks to months), 2-8°C is acceptable under the same solvent and light-protected conditions.[1] Always store solutions under an inert gas like nitrogen or argon to minimize exposure to atmospheric moisture.[2]

Q2: How can I tell if my deuterated standard is degrading or undergoing back-exchange? A2: The most direct method is to run a stability test.[1] Inject a solution of the deuterated standard alone and monitor for any signal at the mass transition of the unlabeled analyte.[4] An increasing signal for the unlabeled analyte over time is a clear indicator of back-exchange. A formal stability assessment comparing stored samples against a freshly prepared (T0) sample is the definitive way to quantify degradation.[1]

Q3: My deuterated standard contains a small amount of the unlabeled analyte from the start. Is this a problem? A3: Most deuterated standards contain a very small percentage of the unlabeled form due to the synthesis process; isotopic purity should typically exceed 98%.[2] This is usually not a problem as long as it is a known, consistent amount that does not interfere with the limit of quantification (LOQ). However, it is critical to ensure this impurity level does not change over time, which would indicate instability.[5]

Q4: Can the liquid chromatography (LC) method itself cause back-exchange? A4: Yes, the LC step can be a significant contributor to back-exchange, especially when using aqueous mobile phases (protic solvents).[3] The longer the run time, the more opportunity there is for exchange to occur.[3] To mitigate this, optimize your LC method to minimize run time where possible without sacrificing chromatographic resolution.[3]

Q5: Is lyophilization (freeze-drying) an effective strategy for long-term storage? A5: Yes, lyophilization is a highly effective strategy.[3] Storing the standard as a dry, lyophilized powder minimizes its exposure to solvents that can facilitate H/D back-exchange, making it one of the most stable forms for long-term storage.[1][3]

Data Summary: Recommended Storage Conditions

Storage Duration	Temperature	Light Exposure	Solvent/Matrix	Key Considerations & Potential Issues
Long-Term	-20°C or colder	Protected (amber vials)	Lyophilized powder or aprotic organic solvent (e.g., acetonitrile)	Ideal for preserving isotopic and chemical integrity for months to years.[1]
Short- to Medium-Term	2-8°C	Protected	Aprotic organic solvent	Suitable for working stock solutions for weeks to months. Ensure container is well-sealed.[1]
Not Recommended	Room Temperature	Unprotected	Aqueous or protic solvents; Acidic or basic solutions	High risk of H/D exchange and chemical degradation. Prepare fresh solutions for immediate use only.[1][8]

Experimental Protocols for Stability Assessment

To ensure the reliability of your data, the stability of the deuterated internal standard must be validated under conditions that mimic sample handling, storage, and analysis.[1]

Protocol 1: Long-Term Stability Assessment

• Sample Preparation: Prepare quality control (QC) samples at low and high concentrations in the same matrix as the study samples (e.g., plasma, urine), spiked with the deuterated internal standard at its working concentration.[1]

• Time Zero (T0) Analysis: Immediately analyze a set of freshly prepared QC samples to establish a baseline response ratio (analyte peak area / internal standard peak area).[1]

• Storage: Store the remaining QC samples at the intended long-term storage temperature (e.g., -20°C or -80°C).[1]

• Time Point Analysis: Analyze the stored QC samples at predetermined intervals (e.g., weekly or monthly).[1]

• Data Evaluation: Compare the response ratios of the stored samples to the baseline T0 samples. The standard is considered stable if the results are within a predefined acceptance criterion, typically ±15% of the T0 value.[1]

Protocol 2: Freeze-Thaw Stability Assessment

• Sample Preparation: Use the same QC samples prepared for the long-term stability assessment.[1]

• Freeze-Thaw Cycles: Subject the QC samples to a minimum of three freeze-thaw cycles, mimicking expected sample handling procedures (e.g., freezing at -20°C or -80°C and thawing completely at room temperature).[1]

• Analysis: After the final thaw, analyze the samples.[1]

• Data Evaluation: Compare the response ratios of the freeze-thaw samples to the baseline T0 samples. Stability is acceptable if the results are within the ±15% acceptance criteria.[1]

Caption: Experimental workflow for stability testing of deuterated standards.[1]

References

• Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions. (n.d.). BenchChem.
• Technical Support Center: A Guide to Preventing H/D Back-Exchange with Deuterated Standards. (n.d.). BenchChem.
• Mitigating back-exchange of deuterium in labeled internal standards. (n.d.). BenchChem.
• Deuterated Standards for LC-MS Analysis. (2025). ResolveMass Laboratories Inc.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). YouTube.
• Landvatter, S. W. (2013). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. 2nd International Conference and Exhibition on Metabolomics & Systems Biology. Hilaris Publisher.
• Majestic, B. J., et al. (n.d.). Simple and fast maximally deuterated control (maxD) preparation for HDX MS experiments. PMC - NIH.
• Ahvazi, B., et al. (2021). Comprehensive Internal Standards for Hydrogen–Deuterium Exchange Mass Spectrometry. Analytical Chemistry. ACS Publications.
• Owen, L. J., et al. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. ResearchGate.
• Technical Support Center: Overcoming Challenges of Deuterated Standards in Bioanalysis. (n.d.). BenchChem.
• Liao, H. (2017). What is the storage conditions and protocol for deuterated standards of organic compounds?. ResearchGate.
• Hughes, C. A., et al. (2001). Automated extraction of backbone deuteration levels from amide H/2H mass spectrometry experiments. PMC - NIH.
• Benefits and Mechanisms of Deuterated Drugs | Enhanced Efficacy. (2025). BOC Sciences.
• Wieling, J. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. SciSpace.
• Landvatter, S. W., & Tyburski, R. (n.d.). Comparison of Deuterium, 13C, and 15N Isotopic Labels in Mass Spec Standards. Sigma-Aldrich.
• Quality Control Essentials for Deuterated Drug APIs. (n.d.). Isotope Science / Alfa Chemistry.
• Deuterated Labelled Compound Services. (n.d.). Aquigen Bio Sciences.
• Kumar, P., & Kumar, V. (2020). Deuterated Drugs: Isotope Distribution and Impurity Profiles. ResearchGate.
• Designing Stable Isotope Labeled Internal Standards. (2022). Acanthus Research.

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troubleshooting poor recovery of carbamazepine metabolites during SPE

Welcome to the technical support guide for troubleshooting the solid-phase extraction (SPE) of carbamazepine (CBZ) and its metabolites. This resource is designed for researchers, scientists, and drug development professionals who are encountering challenges with analyte recovery. Here, we move beyond generic protocols to explore the nuanced chemistry of these compounds and provide logical, field-tested solutions to common experimental hurdles.

Introduction: The Challenge of Carbamazepine and Its Metabolites

Carbamazepine is a widely used anticonvulsant, and monitoring its levels, along with its primary active metabolite, carbamazepine-10,11-epoxide (CBZ-E), and its major hydrolyzed metabolite, 10,11-dihydroxy-10,11-dihydrocarbamazepine (CBZ-DiOH), is crucial for therapeutic drug monitoring and pharmacokinetic studies.[1][2] However, the successful extraction of this family of compounds from complex biological matrices like plasma or urine presents a significant analytical challenge. The parent drug and its metabolites exhibit a range of polarities, making a one-size-fits-all SPE protocol often inefficient and leading to poor and inconsistent recoveries.

This guide is structured as a series of frequently asked questions (FAQs) that directly address the most common issues encountered in the lab. We will delve into the "why" behind each troubleshooting step, grounding our recommendations in the physicochemical properties of the analytes.

Analyte Physicochemical Properties: The Key to a Successful SPE

Understanding the properties of your target analytes is the foundation of any successful SPE method. The significant difference in polarity between carbamazepine and its dihydroxy metabolite is often the primary source of recovery issues.

Compound	Abbreviation	LogP	pKa	Water Solubility	Key Characteristics
Carbamazepine	CBZ	2.45[3]	13.9[4][5]	17.7 mg/L	Non-polar, hydrophobic. Retains strongly on reversed-phase sorbents.
Carbamazepine-10,11-epoxide	CBZ-E	~1.5 (est.)	N/A	Sparingly soluble	Moderately polar, active metabolite.[6] Can be unstable.[7]
10,11-Dihydroxy-10,11-dihydrocarbamazepine	CBZ-DiOH	~0.5 (est.)	N/A	More soluble than CBZ	Polar, hydrophilic. Prone to early elution (breakthrough) from reversed-phase sorbents.[8]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: "My recovery for the polar metabolite, CBZ-DiOH, is very low, while the parent drug, CBZ, recovery is acceptable. What's happening?"

This is the most common issue and it almost always points to analyte breakthrough during the sample loading or wash steps when using a standard reversed-phase (e.g., C18) SPE protocol. The highly polar nature of CBZ-DiOH means it has a much weaker affinity for the non-polar sorbent compared to the parent drug.

Core Problem: The aqueous sample matrix and low-organic-content wash solutions are strong enough to elute the polar CBZ-DiOH from the sorbent before the final elution step.

Troubleshooting Workflow:

• Confirm Sorbent Choice: While C18 can be used, polymeric, hydrophilic-lipophilic balanced (HLB) sorbents are often superior for capturing a wide range of polarities.[2][9][10] These sorbents offer secondary polar interactions that enhance the retention of hydrophilic compounds like CBZ-DiOH.

• Sample Pre-treatment is Critical:

  • Dilution: Dilute your plasma or urine sample with water or a weak buffer (e.g., 50 mM ammonium acetate, pH 6-7). This reduces the organic content and overall elution strength of the sample matrix, promoting better retention of polar analytes.

  • pH Adjustment: Carbamazepine is a neutral compound over a wide physiological pH range (pH 3-11).[11][12] Therefore, drastic pH adjustments are generally not necessary for retention on reversed-phase sorbents and have been shown to not significantly affect its removal efficiency in some contexts.[13] Maintaining a neutral pH is a safe starting point.[9]

• Re-evaluate Your Wash Step:

  • This is the most likely culprit. If your wash solvent contains a significant percentage of organic solvent (e.g., >5% methanol), you are likely washing your CBZ-DiOH straight to waste.

  • Corrective Action: Start with a wash of 100% water. If you need to remove more interferences, cautiously increase the organic content to a maximum of 5% methanol in water.[2][8][14]

• Check for Elution Issues:

  • Ensure your elution solvent is strong enough. While methanol is often used, a mixture of methanol and acetonitrile can sometimes improve the elution of all analytes.[2] Some studies have found pure methanol to be an effective elution solvent.[15]

Question 2: "My recoveries are inconsistent across my entire batch of samples. What causes this variability?"

Inconsistent recoveries often stem from variability in the SPE technique itself or from unexpected matrix effects.

Core Problem: Inconsistent flow rates, incomplete drying, or matrix suppression/enhancement can lead to erratic results.

Troubleshooting Workflow:

• Standardize Flow Rates:

  • Ensure a slow and consistent flow rate during sample loading (e.g., 1 mL/min).[16] A fast flow rate will not allow for adequate interaction time between the analytes (especially polar ones) and the sorbent, leading to breakthrough. Use a vacuum manifold with controlled vacuum or a positive pressure manifold for best results.

• The Importance of the Drying Step:

  • After the wash step and before elution, it is crucial to dry the sorbent bed thoroughly. Residual water in the cartridge can prevent the organic elution solvent from efficiently wetting the sorbent and interacting with the bound analytes, leading to incomplete elution. Draw a vacuum or apply positive pressure for 5-10 minutes to ensure the cartridge is dry.

• Investigate Matrix Effects:

  • Biological samples contain endogenous components that can co-elute with your analytes and suppress or enhance their ionization in the mass spectrometer.

  • Diagnostic Test: Prepare two sets of samples. In the first set, spike the analytes into your mobile phase (a "neat" standard). In the second, perform the SPE on a blank matrix sample and spike the analytes into the final eluate. Compare the peak areas. A significant difference indicates the presence of matrix effects.

  • Solution: A more rigorous wash step or switching to a different sorbent chemistry (e.g., mixed-mode SPE) can help remove these interferences.[16]

• Analyte Stability:

  • The epoxide metabolite (CBZ-E) can be susceptible to hydrolysis, converting to CBZ-DiOH.[17] Ensure samples are processed promptly and stored correctly (frozen at -20°C or lower) to minimize degradation.[7][18] Avoid high temperatures during the evaporation step.[18]

Question 3: "I'm losing all my analytes, both polar and non-polar. Where could they have gone?"

Catastrophic loss of all analytes points to a fundamental error in the SPE workflow, most likely in the choice of solvents or the conditioning/equilibration steps.

Core Problem: A fundamental step in the SPE process is failing, leading to a complete lack of retention or elution.

Troubleshooting Workflow Diagram:

Caption: Troubleshooting logic for total analyte loss during SPE.

Detailed Steps:

• Verify Sorbent Conditioning and Equilibration:

  • Conditioning: Reversed-phase sorbents must be conditioned with a water-miscible organic solvent like methanol. This wets the hydrophobic carbon chains and allows them to interact with analytes.

  • Equilibration: After conditioning, the sorbent must be equilibrated with a solution that mimics your sample matrix (e.g., water or a weak buffer). This removes the organic solvent and prepares the sorbent to receive the aqueous sample.

  • Critical Mistake: Never let the sorbent dry out between the equilibration and sample loading steps. If it does, the hydrophobic chains can collapse, leading to zero retention.

• Confirm Elution Solvent Strength:

  • Ensure your elution solvent is strong enough to desorb the most tightly bound analyte (CBZ). Pure methanol, acetonitrile, or mixtures are standard.[9][10] In some cases, acetone has been shown to achieve very high recovery for carbamazepine.[11]

• Consider Mixed-Mode SPE for Robustness:

  • If you are working with a very complex matrix or need to retain compounds with very different properties, a mixed-mode SPE cartridge (e.g., combining reversed-phase and ion-exchange properties) can offer superior performance.[16] This allows you to use multiple retention mechanisms, providing a more robust and selective extraction.[16]

Recommended Protocol: A Validated Starting Point

This protocol is a robust starting point for the simultaneous extraction of carbamazepine and its major metabolites from plasma using a hydrophilic-lipophilic balanced (HLB) sorbent.

Experimental Protocol:

• Sample Pre-treatment:

  • To 500 µL of plasma, add 500 µL of deionized water.

  • Vortex for 30 seconds.

• SPE Cartridge Conditioning:

  • Condition an HLB SPE cartridge (e.g., 30mg/1mL) by passing 1 mL of methanol.

  • Equilibrate the cartridge by passing 1 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Drying:

  • Dry the cartridge thoroughly under vacuum or positive pressure for 5-10 minutes.

• Elution:

  • Elute the analytes with 1 mL of methanol into a clean collection tube.[8]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at < 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Workflow Diagram:

Caption: Recommended SPE Workflow for Carbamazepine and Metabolites.

References

• B. K. Matuszewski, M. L. Constanzer, and C. M. Chavez-Eng, "Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC−MS/MS," Analytical Chemistry, vol. 75, no. 13, pp. 3019-3030, 2003. [Link]

• M. C. McMaster, "LC/MS: A Practical User's Guide," John Wiley & Sons, 2005. [Link]

• S. Miao, and C. D. Metcalfe, "Determination of carbamazepine and its metabolites in aqueous samples using liquid chromatography-electrospray tandem mass spectrometry," Analytical Chemistry, vol. 75, no. 15, pp. 3731-3738, 2003. [Link]

• S. H. Y. Wong, and M. J. W. T. H. T. D. Monitoring, "Therapeutic Drug Monitoring and Toxicology," CRC Press, 2018. [Link]

• Waters Corporation, "Oasis Sample Extraction Products," [Online]. Available: [Link]

• Agilent Technologies, "Solid Phase Extraction (SPE) Troubleshooting and Tips," [Online]. Available: [Link]

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• 3. Carbamazepine CAS#: 298-46-4 [m.chemicalbook.com]
• 4. Carbamazepine | C15H12N2O | CID 2554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Carbamazepine(298-46-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. caymanchem.com [caymanchem.com]
• 7. The effect of storage conditions on the stability of carbamazepine and carbamazepine-10,11-epoxide in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Quantification of 10,11-dihydro-10-hydroxy carbamazepine and 10,11-epoxycarbamazepine as the main by-products in the electrochemical degradation of carbamazepine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds from Biological Fluids [sigmaaldrich.com]
• 17. The metabolism of carbamazepine in humans: steric course of the enzymatic hydrolysis of the 10,11-epoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

Technical Support Center: Optimizing LC-MS/MS Parameters for (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

Welcome to the technical support center for the LC-MS/MS analysis of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during method development, validation, and routine analysis. Here, we combine fundamental principles with field-proven insights to empower you to achieve robust and reliable results.

Frequently Asked Questions (FAQs)

Here are some of the most common initial questions we receive.

Q1: What are the expected precursor and product ions for (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3?

A1: The molecular formula for (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 is C₁₅H₁₁D₃N₂O₂ with a molecular weight of approximately 257.3 g/mol .[1] Given its structure, it is readily protonated in positive electrospray ionization (ESI+). Therefore, the expected precursor ion ([M+H]⁺) is m/z 258.3.

Based on the fragmentation of the non-deuterated analog, the primary product ions result from the loss of water (H₂O) and the carbamoyl group (NH₂CO). For the deuterated compound, we can predict analogous fragmentation patterns. A common transition for the non-deuterated form (precursor m/z 255.1) is the loss of water to produce a fragment of m/z 237.1. For the d3 version, this would correspond to a transition of m/z 258.3 → 240.3 . Another significant fragmentation pathway for the non-deuterated compound involves the loss of the carbamoyl group, leading to a fragment around m/z 210. This would correspond to m/z 258.3 → 213.3 for the deuterated analog.

Q2: I am not seeing any signal for my analyte. What are the first things I should check?

A2: A complete lack of signal can be alarming, but it is often due to a simple issue. Systematically check the following:

• Analyte and Standard Preparation: Double-check all calculations for the preparation of your stock solutions and dilutions. Ensure that the correct compound was used and that it has not degraded.

• Instrument Status: Verify that the LC-MS/MS system is properly calibrated and has passed its last performance qualification. Check for any error messages in the instrument software.

• Basic LC-MS/MS Parameters: Confirm that the mass spectrometer is set to acquire data in the correct ionization mode (positive ESI is recommended) and that the correct precursor and product ions are entered in your acquisition method.[2] Ensure the scan time and dwell time are appropriate for your peak width.[3]

• Sample Introduction: Check the autosampler for proper vial and needle placement. Ensure there is enough sample in the vial and that the injection volume is appropriate.

Q3: My peak shape is poor (broad, tailing, or splitting). What are the likely causes?

A3: Poor peak shape can compromise the accuracy and precision of your results.[4] Consider the following potential causes:

• Chromatographic Conditions:

  • Mobile Phase Mismatch: Ensure your sample is dissolved in a solvent that is of similar or weaker strength than your initial mobile phase to prevent peak distortion.

  • Column Overload: Injecting too much analyte can lead to fronting or tailing peaks. Try diluting your sample.

  • Column Contamination or Degradation: If the column has been used extensively, it may be contaminated or the stationary phase may be degraded. Try flushing the column or replacing it.

• System Issues:

  • Extra-Column Volume: Excessive tubing length or dead volumes in fittings can cause peak broadening.

  • Injector Problems: A partially clogged injector can lead to split peaks.

Troubleshooting Guides

This section provides a more in-depth, question-and-answer-based approach to resolving specific experimental issues.

Guide 1: Low Sensitivity and Poor Signal-to-Noise

Q: I have a signal for my analyte, but it is very weak and the signal-to-noise ratio is poor. How can I improve my sensitivity?

A: Low sensitivity is a common challenge in LC-MS/MS analysis. Here is a systematic approach to enhancing your signal:

Step 1: Optimize Mass Spectrometry Parameters

The first step is to ensure your mass spectrometer is tuned for optimal performance for your specific analyte.

• Infusion and Tuning: Directly infuse a solution of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 into the mass spectrometer to optimize source parameters. This includes:

  • Capillary Voltage: This voltage is crucial for the formation of charged droplets in the ESI source.[5] A typical starting point is 3.5-4.5 kV in positive mode.

  • Source Temperature and Gas Flows: Optimize the drying gas temperature and flow rate to ensure efficient desolvation of the droplets. Insufficient drying can lead to signal suppression, while excessive heat can cause thermal degradation of the analyte.

  • Nebulizer Gas Pressure: This parameter affects the droplet size. Adjust for a stable and fine spray.

• Collision Energy (CE) and Fragmentor Voltage: These parameters control the fragmentation of the precursor ion in the collision cell. Perform a collision energy ramp experiment to determine the optimal CE that yields the highest abundance of your desired product ions.

Table 1: Example Starting MS/MS Parameters for (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

Parameter	Recommended Starting Value	Rationale
Ionization Mode	Positive Electrospray (ESI+)	The molecule contains nitrogen atoms that are readily protonated.
Precursor Ion (Q1)	m/z 258.3	Corresponds to [M+H]⁺ for C₁₅H₁₁D₃N₂O₂.
Product Ion (Q3)	m/z 240.3 and/or 213.3	Corresponds to the neutral loss of water or the carbamoyl group.
Dwell Time	50-100 ms	A good starting point to ensure enough data points across the peak.[3]
Collision Energy	15-30 eV	This range typically covers the optimal fragmentation for similar small molecules. An optimization experiment is highly recommended.

Step 2: Evaluate and Optimize Chromatographic Conditions

Your liquid chromatography method plays a critical role in sensitivity.

• Column Choice: A C18 reversed-phase column is a good starting point for this moderately polar molecule. Consider a column with a smaller particle size (e.g., sub-2 µm) for improved peak efficiency and sensitivity.

• Mobile Phase Composition:

  • Organic Modifier: Acetonitrile and methanol are common choices. Acetonitrile often provides better peak shapes and lower backpressure.

  • Aqueous Phase Additives: The addition of a small amount of an acid, such as 0.1% formic acid, to the mobile phase will promote protonation of the analyte in the ESI source, leading to a significant increase in signal intensity.

• Gradient Elution: A well-designed gradient can help to focus the analyte into a sharp peak, thereby increasing its height and improving the signal-to-noise ratio.

dot

Caption: Workflow for troubleshooting low sensitivity.

Guide 2: Matrix Effects and Inconsistent Results

Q: My results are not reproducible, and I suspect matrix effects are the cause. How can I diagnose and mitigate this?

A: Matrix effects, which are the suppression or enhancement of analyte ionization due to co-eluting compounds from the sample matrix, are a significant challenge in LC-MS/MS bioanalysis.[6][7][8]

Step 1: Diagnose the Presence of Matrix Effects

• Post-Column Infusion: This is a classic experiment to identify regions of ion suppression or enhancement in your chromatogram. A constant flow of your analyte is infused into the mobile phase stream after the analytical column. A blank matrix sample is then injected. Dips in the baseline signal indicate ion suppression, while peaks indicate ion enhancement.

• Quantitative Assessment: A more quantitative approach involves comparing the peak area of the analyte in a neat solution to the peak area of the analyte spiked into an extracted blank matrix sample. A significant difference indicates the presence of matrix effects.[6]

Step 2: Mitigate Matrix Effects

• Improve Sample Preparation: The goal is to remove as many interfering matrix components as possible.

  • Protein Precipitation (PPT): While simple and fast, PPT is often insufficient for removing all matrix components, especially phospholipids.

  • Liquid-Liquid Extraction (LLE): LLE can provide a cleaner extract than PPT by partitioning the analyte into an immiscible organic solvent.

  • Solid-Phase Extraction (SPE): SPE is a highly effective technique for removing interfering compounds and can be tailored to the specific properties of your analyte and matrix. For (R)-10-Monohydroxy-10,11-dihydro carbamazepine, a mixed-mode or reversed-phase SPE sorbent could be effective.

• Optimize Chromatography: Adjusting your chromatographic method to separate your analyte from the regions of ion suppression can be a very effective strategy. Try altering the gradient profile or even using a different column chemistry.

• Use a Stable Isotope-Labeled Internal Standard: Since (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 is a deuterated standard, it is likely being used as an internal standard for the non-deuterated analyte. A stable isotope-labeled internal standard is the best tool to compensate for matrix effects, as it will co-elute with the analyte and experience similar ionization suppression or enhancement.[9] However, be aware that deuterium labeling can sometimes cause a slight shift in retention time, which could lead to differential matrix effects if the shift is significant.[6][10]

dot

Caption: Decision tree for addressing matrix effects.

Experimental Protocols

Protocol 1: Direct Infusion for MS Parameter Optimization

Objective: To determine the optimal source and compound-dependent parameters for (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3.

Materials:

• (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 stock solution (e.g., 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid).

• Syringe pump.

• Mass spectrometer with ESI source.

Procedure:

• Set up the mass spectrometer in positive ionization mode.

• Infuse the analyte solution at a constant flow rate (e.g., 5-10 µL/min).

• While infusing, manually adjust the following parameters to maximize the signal intensity of the precursor ion (m/z 258.3):

  • Capillary voltage.

  • Drying gas temperature and flow rate.

  • Nebulizer pressure.

• Once the precursor ion signal is maximized, select it for fragmentation.

• Perform a collision energy ramp experiment (e.g., from 5 to 40 eV) to identify the collision energy that produces the most intense and stable product ions (e.g., m/z 240.3 and 213.3).

• Record the optimized parameters for use in your LC-MS/MS method.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019-3030. [Link]

• Bioanalysis Zone. (2014). Importance of matrix effects in LC–MS/MS bioanalysis. [Link]

• Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, G., Korfmacher, W. A., & Olah, T. V. (2003). Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery. Rapid communications in mass spectrometry, 17(1), 97-103. [Link]

• ZefSci. (2023). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• LCGC International. (2023). Troubleshooting LC-MS. [Link]

• CHROMacademy. LC-MS Troubleshooting. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. [Link]

• Taibon, J., Schmid, R., Lucha, S., Pongratz, S., Tarasov, K., Seger, C., ... & Kobold, U. (2017). An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum. Clinica Chimica Acta, 472, 35-40. [Link]

• Miao, X. S., & Metcalfe, C. D. (2003). Determination of carbamazepine and its metabolites in aqueous samples using liquid chromatography− electrospray tandem mass spectrometry. Analytical chemistry, 75(15), 3731-3738. [Link]

• van Rooyen, G. F., Badenhorst, D., Swart, K. J., Hundt, H. K., Scanes, T., & Hundt, A. F. (2002). Determination of carbamazepine and carbamazepine 10, 11-epoxide in human plasma by tandem liquid chromatography-mass spectrometry with electrospray ionisation. Journal of Chromatography B, 769(1), 1-7. [Link]

• Pitt, J. J. (2009). Principles and applications of liquid chromatography-mass spectrometry in clinical biochemistry. The Clinical Biochemist Reviews, 30(1), 19. [Link]

• Taylor, P. J. (2005). Matrix effects: the Achilles heel of quantitative high-performance liquid chromatography− electrospray− tandem mass spectrometry. The Clinical Biochemist. Reviews, 26(2), 29. [Link]

• Hilaris Publisher. (2013). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• CHROMacademy. (n.d.). LC-MS Troubleshooting. Retrieved from [Link]

• Taylor, P. J. (2015). Troubleshooting Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Laboratory. AACC. [Link]

• LCGC International. (2020). The LCGC Blog: 10 Great Tips for Electrospray Ionization LC–MS. [Link]

• University of Washington. (n.d.). Development of an MRM method. [Link]

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• 2. employees.csbsju.edu [employees.csbsju.edu]
• 3. uab.edu [uab.edu]
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• 5. Measurement of 10,11-dihydro-10-hydroxy-carbamazepine in serum and plasma by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. benchchem.com [benchchem.com]

resolving co-elution of carbamazepine metabolites in chromatography

Welcome to the technical support center for resolving the co-elution of carbamazepine and its metabolites. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges in achieving baseline separation of these critical compounds. Here, we will move beyond simple protocols and delve into the chromatographic principles and strategic decisions that underpin robust analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the primary carbamazepine metabolites I should be concerned about, and why do they co-elute?

A1: The primary metabolic pathway for carbamazepine (CBZ) involves oxidation to carbamazepine-10,11-epoxide (CBZ-E), which is a pharmacologically active and potentially toxic metabolite.[1][2] This epoxide is then hydrolyzed by the enzyme epoxide hydrolase to the inactive carbamazepine-10,11-diol (CBZ-Diol).[3][4]

Cause of Co-elution: These three compounds—the parent drug (CBZ), the epoxide (CBZ-E), and the diol (CBZ-Diol)—are structurally very similar. CBZ-E and CBZ-Diol are particularly challenging as they are isobaric (same nominal mass) and differ only by the hydration of the epoxide ring. This subtle difference in structure results in very similar physicochemical properties, leading to nearly identical retention times on standard reversed-phase columns like C18 under non-optimized conditions. Other metabolites, such as various hydroxy-carbamazepines (e.g., 2-OH-CBZ, 3-OH-CBZ), can also pose separation challenges.[3][5]

Diagram: Core Metabolic Pathway of Carbamazepine

Caption: Metabolic conversion of Carbamazepine.

Q2: Why is the chromatographic separation of CBZ-E and CBZ-Diol so important?

A2: Accurate quantification is critical for several reasons:

• Therapeutic Drug Monitoring (TDM): CBZ-E is an active metabolite, contributing to both the therapeutic and toxic effects of the drug.[1][2] Co-elution would lead to an overestimation of one compound and an underestimation of the other, potentially leading to incorrect dose adjustments for patients.

• Pharmacokinetic (PK) Studies: Understanding the rate of formation and elimination of each metabolite is fundamental to characterizing the drug's PK profile. Poor separation makes it impossible to accurately model the epoxide-diol pathway.[6]

• Environmental Monitoring: Carbamazepine and its metabolites are persistent environmental pollutants. Differentiating the more toxic epoxide from the diol is crucial for accurate environmental risk assessment.[5]

Troubleshooting Guide: Resolving Co-elution

This section provides a systematic approach to resolving the most common co-elution problems. We will address issues from initial method development to advanced column selection.

Problem 1: My Carbamazepine-10,11-epoxide (CBZ-E) and Carbamazepine-10,11-diol (CBZ-Diol) peaks are poorly resolved (Resolution < 1.5). Where do I start?

A: Start with Mobile Phase Optimization. This is the most logical and cost-effective first step. The goal is to alter the selectivity of your system—the differential migration of the analytes.

Step-by-Step Protocol: Mobile Phase Optimization

• Assess Your Organic Modifier: Acetonitrile (ACN) and Methanol (MeOH) are the most common organic solvents in reversed-phase chromatography. They interact with analytes differently.

  • The Science: ACN is aprotic and primarily interacts via dipole-dipole forces. MeOH is a protic solvent and can engage in hydrogen bonding. The subtle structural difference between CBZ-E (epoxide ring) and CBZ-Diol (two hydroxyl groups) means they will have different hydrogen bonding capabilities. Switching from ACN to MeOH (or vice versa) can significantly alter selectivity. One study noted that replacing acetonitrile with a mixture of acetonitrile and methanol was necessary to resolve 3-hydroxycarbamazepine and CBZ-E.[4]

  • Action: If you are using ACN, try replacing it with MeOH. If using MeOH, try ACN. You can also test mixtures (e.g., 50:50 ACN:MeOH) as the organic component.[7]

• Fine-Tune the Organic:Aqueous Ratio (Isocratic) or Gradient Slope (Gradient):

  • The Science: Decreasing the overall organic content in the mobile phase will increase the retention time of all analytes. This longer residence time on the column can sometimes provide just enough opportunity for separation to occur. For gradient methods, a shallower gradient (i.e., a slower increase in organic content over time) achieves a similar effect, giving the analytes more time to interact differently with the stationary phase.

  • Action:

    • Isocratic: If your mobile phase is 40% ACN, try 35% or 30%.

    • Gradient: If your gradient runs from 10% to 70% ACN in 5 minutes, try running it over 8 or 10 minutes.

• Adjust Mobile Phase pH:

  • The Science: While carbamazepine and its primary metabolites are largely neutral over a typical reversed-phase pH range (pH 3-8), minor changes in pH can still influence selectivity.[8] This is because pH can affect the ionization state of residual silanols on the silica surface of the stationary phase. At mid-range pH, these silanols are ionized and can cause undesirable secondary interactions (like peak tailing) with basic analytes. Adjusting the pH can suppress this interaction and improve peak shape, which in turn improves resolution. Using a buffered mobile phase is crucial for reproducibility.[9]

  • Action: If you are using an unbuffered mobile phase, add a buffer like ammonium acetate or phosphate at a concentration of 5-10 mM.[4][10] Try adjusting the pH. For example, a method using a phosphate buffer at pH 7.0 was successful in separating CBZ, CBZ-E, and the diol metabolite.[11] Another method utilized ammonium acetate with formic acid at pH 4.0.[4]

Table 1: Example Mobile Phase Conditions for Carbamazepine Metabolite Separation

Parent Compound & Metabolites	Column	Mobile Phase	Reference
CBZ, CBZ-E	C18	Acetonitrile:Methanol:Water (18:19:63, v/v/v)	[12]
CBZ, CBZ-E, CBZ-Diol, others	C8	A: ACN/MeOH (2:3); B: 10mM Ammonium Acetate w/ 0.1% Formic Acid (pH 4.0)	[4]
CBZ, CBZ-E	C8	Water:Acetonitrile:Acetic Acid (69.5:30:0.5, v/v/v)	[13]
CBZ, CBZ-E, CBZ-Diol	C18	Acetonitrile - 10 mM Phosphate Buffer, pH 7.0 (30:70, v/v)	[11]
CBZ, CBZ-E	Acquity C18	ACN:MeOH:KH2PO4 Buffer (pH 4.6) (180:180:170, v/v/v)	[9]

Problem 2: I've optimized my mobile phase, but resolution is still insufficient. What's the next step?

A: Evaluate Your Stationary Phase. If mobile phase adjustments fail, the column chemistry is likely not selective enough for this specific separation.

1. Consider a Different C18: Not all C18 columns are the same. They differ in surface area, carbon load, and end-capping technology. A high-purity, well-end-capped C18 is a good starting point. However, if that fails, consider a C18 with a different ligand density or bonding technology.

2. Switch to an Alternative Stationary Phase:

• The Science: To enhance selectivity, introduce a different separation mechanism.

  • Polar-Embedded Phases (e.g., Polar C18): These phases have a polar group (like a carbamate) embedded near the base of the C18 chain. This allows for better interaction with polar analytes like CBZ-Diol and can provide unique selectivity compared to a standard C18. It also makes the phase more stable in highly aqueous mobile phases.

  • Phenyl-Hexyl Phases: These phases offer π-π interactions with the aromatic rings present in carbamazepine and its metabolites. This alternative interaction mechanism can drastically change elution order and improve resolution.

  • Pentafluorophenyl (PFP) Phases: PFP columns provide a multitude of interaction mechanisms, including hydrophobic, π-π, dipole-dipole, and ion-exchange. This makes them extremely powerful for separating structurally similar isomers.

3. Upgrade Your Particle Technology: Core-Shell vs. Fully Porous Particles (FPP)

• The Science: The challenge with closely eluting peaks is often not just about selectivity, but also about efficiency (peak sharpness). Sharper peaks are easier to resolve. Core-shell (also known as superficially porous) particles provide significantly higher efficiency than FPP of a similar size. This is because they have a solid, non-porous core and a thin porous outer shell.[14][15] This reduces the diffusion path for analytes, minimizing peak broadening (specifically the A and C terms of the van Deemter equation) and resulting in taller, narrower peaks.[14][16] This efficiency boost can often be enough to resolve peaks that were previously merged.

• Action: If you are using a 3 µm or 5 µm fully porous column, switching to a 2.6 µm or 2.7 µm core-shell column can provide sub-2 µm FPP efficiency on a standard HPLC/UPLC system (400-600 bar), often without needing to change your method.[16]

Diagram: Solute Diffusion in FPP vs. Core-Shell Particles

Caption: Core-shell particles reduce peak broadening.

Problem 3: I have good separation, but my peak shape is poor (fronting or tailing). What causes this?

A: Poor peak shape is usually caused by column overload, secondary interactions, or extra-column effects.

• Column Overload: Injecting too much sample mass can saturate the stationary phase, leading to broad, fronting peaks.

  • Action: Dilute your sample and reinject. Perform a loading study to determine the maximum mass of analyte your column can handle while maintaining good peak shape.

• Secondary Silanol Interactions: As mentioned in Q1, residual silanols on the silica surface can interact with analytes, causing peak tailing.

  • Action:

    • Lower the pH: Use a mobile phase with an acidic modifier (e.g., 0.1% formic acid) to protonate the silanols and reduce their activity.

    • Use a High-Quality, End-Capped Column: Modern columns are designed to minimize exposed silanols.

    • Switch to a Hybrid Particle Column: Columns with ethylene-bridged hybrid (BEH) particles often show reduced silanol activity and better peak shape for basic compounds at higher pH.

• Extra-Column Dispersion: Peak broadening can occur outside the column (in the injector, tubing, or detector flow cell).

  • Action: Ensure you are using tubing with the smallest possible internal diameter appropriate for your system. Use a low-volume flow cell if available. This is especially critical for UHPLC systems.

General Troubleshooting Workflow

When encountering co-elution, follow a logical progression. Modifying the mobile phase is the easiest and fastest approach. If that fails, investing in a different column (either a new stationary phase chemistry or particle technology) is the next logical step.

Diagram: Troubleshooting Workflow for Co-elution

Sources

• 1. researchgate.net [researchgate.net]
• 2. biochimicaclinica.it [biochimicaclinica.it]
• 3. pubs.acs.org [pubs.acs.org]
• 4. employees.csbsju.edu [employees.csbsju.edu]
• 5. HTC-15 Abstract [ilmexhibitions.com]
• 6. Simultaneous determination of carbamazepine and its epoxide and transdiol metabolites in plasma by microbore liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mobile phase optimisation in the separation of antiepileptic drugs by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analysis of carbamazepine and its active metabolite, carbamazepine-10,11-epoxide, in human plasma using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. Core-shell column : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 16. Kinetic performance comparison of fully and superficially porous particles with sizes ranging between 2.7 μm and 5 μm: Intrinsic evaluation and application to a pharmaceutical test compound - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing In-source Fragmentation of Deuterated Carbamazepine Standards

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are utilizing deuterated carbamazepine standards in their analytical workflows and encountering challenges with in-source fragmentation. As your partner in achieving high-quality, reliable data, this resource provides in-depth troubleshooting strategies, answers to frequently asked questions, and optimized experimental protocols. Our approach is rooted in a deep understanding of mass spectrometry principles and extensive field experience to ensure your methods are both robust and accurate.

Troubleshooting Guide: Diagnosing and Resolving In-source Fragmentation

In-source fragmentation (ISF) is a phenomenon where precursor ions fragment in the ion source or the interface region of a mass spectrometer before they reach the mass analyzer.[1] This can lead to a decreased signal for your precursor ion of interest and an increased signal for fragment ions, potentially compromising the accuracy of your quantification. When working with deuterated internal standards, differential fragmentation compared to the unlabeled analyte can introduce variability and bias.

The following table outlines common symptoms of in-source fragmentation of deuterated carbamazepine, their probable causes, and actionable solutions.

Symptom Observed	Probable Cause(s)	Recommended Solution(s)
High abundance of fragment ions in the MS1 scan for deuterated carbamazepine.	1. Excessive Cone/Nozzle/Orifice Voltage: High voltages in the ion source create energetic collisions with gas molecules, inducing fragmentation. 2. High Source Temperature: Elevated temperatures can cause thermal degradation of the analyte.	1. Optimize Cone/Nozzle/Orifice Voltage: Systematically reduce the voltage in small increments (e.g., 5-10 V) and monitor the precursor and fragment ion signals. Find the optimal voltage that maximizes the precursor ion signal while minimizing the fragment ion signal. 2. Lower Source Temperature: Decrease the source temperature in 10-25 °C increments to find a balance between efficient desolvation and minimal thermal fragmentation.
Poor signal-to-noise ratio for the deuterated carbamazepine precursor ion.	1. Significant In-source Fragmentation: The majority of the precursor ions are fragmenting before detection. 2. Suboptimal Ionization: Inefficient formation of the desired precursor ion.	1. Implement Softer Ionization Conditions: Refer to the solutions for high fragment ion abundance. 2. Optimize ESI Probe Position: Adjust the horizontal and vertical position of the electrospray probe to maximize the precursor ion signal. 3. Mobile Phase Modification: Ensure the mobile phase contains an appropriate modifier (e.g., 0.1% formic acid) to promote stable protonation.
Non-linear calibration curve with the deuterated internal standard.	1. Differential In-source Fragmentation: The deuterated standard and the native analyte are fragmenting at different rates under the same source conditions. This can be influenced by the kinetic isotope effect.[2][3][4][5] 2. Isotopic Crosstalk: Natural isotopes of the analyte may interfere with the signal of the deuterated internal standard.[6]	1. Re-optimize Source Conditions: Perform a systematic optimization of source parameters (cone voltage, temperature) to find a "sweet spot" that minimizes fragmentation for both the analyte and the internal standard. 2. Select a Different Precursor Ion for the IS: If isotopic overlap is suspected, consider using a less abundant but interference-free isotope of the deuterated standard as the precursor ion.
Inconsistent peak area ratios between the analyte and the deuterated standard across a run.	1. Variable Matrix Effects: The analyte and internal standard may not be co-eluting perfectly, leading to differential ion suppression or enhancement.[7][8][9] 2. Unstable Spray: Fluctuations in the electrospray can disproportionately affect the analyte and internal standard.	1. Improve Chromatographic Separation: Ensure baseline separation of the analyte from any interfering matrix components. While the deuterated standard should co-elute, slight retention time shifts can occur.[10] 2. Optimize Nebulizer Gas Flow: Adjust the nebulizer gas flow to ensure a stable and fine spray. 3. Sample Dilution: Diluting the sample can reduce the concentration of matrix components that cause ion suppression.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for troubleshooting in-source fragmentation of your deuterated carbamazepine standard.

Caption: Troubleshooting workflow for in-source fragmentation.

Frequently Asked Questions (FAQs)

Q1: Why does in-source fragmentation occur?

In-source fragmentation happens in the region between the atmospheric pressure ion source and the high-vacuum mass analyzer.[1] To transfer ions from the source to the analyzer, electric fields are applied. These fields accelerate the ions, causing them to collide with residual solvent vapor and nebulizing gas molecules. If these collisions are too energetic, they can induce fragmentation of the ions before they are even selected by the first quadrupole.

Q2: Are deuterated standards more susceptible to in-source fragmentation?

Not necessarily, but their fragmentation behavior can differ from their non-deuterated counterparts. This is due to the Kinetic Isotope Effect (KIE) .[2][3][4][5] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. Therefore, it requires more energy to break a C-D bond. If the fragmentation pathway involves the cleavage of a C-H bond that is deuterated in the standard, the fragmentation of the deuterated standard may be less favorable than that of the native analyte. Conversely, if deuteration alters the stability of another part of the molecule, it could potentially lead to different fragmentation patterns. This differential fragmentation can be a source of variability and inaccuracy in quantification if not properly managed.

Q3: What are the common fragment ions of carbamazepine and its deuterated analogs?

For carbamazepine ([M+H]⁺ ≈ m/z 237), a common fragment observed is at m/z 194.[11][12][13] This corresponds to the neutral loss of the carbamoyl group (HNCO). For a deuterated carbamazepine standard like d10-carbamazepine ([M+H]⁺ ≈ m/z 247), the corresponding fragment would be expected at m/z 204.[14] Observing a significant peak at m/z 204 in your MS1 scan of d10-carbamazepine is a strong indicator of in-source fragmentation.

Carbamazepine Fragmentation Pathway

Caption: Common fragmentation of carbamazepine and its deuterated analog.

Q4: How do I systematically optimize source parameters to minimize fragmentation?

A systematic approach is crucial for finding the optimal balance between sensitivity and precursor ion stability. The following protocol outlines a method for optimizing cone/nozzle/orifice voltage.

Experimental Protocol: Optimization of Cone Voltage

Objective: To determine the optimal cone voltage that maximizes the signal of the deuterated carbamazepine precursor ion while minimizing in-source fragmentation.

Materials:

• A solution of deuterated carbamazepine at a concentration that gives a strong signal (e.g., 100 ng/mL).

• Your LC-MS/MS system.

Procedure:

• Initial Setup:

  • Set up your LC system to deliver a constant flow of your mobile phase at the composition at which carbamazepine elutes.

  • Infuse the deuterated carbamazepine solution directly into the mobile phase flow using a T-junction, or perform repeated injections of the standard.

  • Set the mass spectrometer to acquire data in full scan (MS1) mode, monitoring a mass range that includes both the precursor and expected primary fragment ions (e.g., m/z 200-250 for d10-carbamazepine).

• Cone Voltage Ramp Experiment:

  • Begin with a high cone voltage (e.g., 60 V, or a value known to cause fragmentation).

  • Acquire data for a short period (e.g., 1-2 minutes).

  • Decrease the cone voltage by a set increment (e.g., 5 V).

  • Repeat the data acquisition.

  • Continue this process until you reach a low cone voltage (e.g., 10 V).

• Data Analysis:

  • For each cone voltage setting, extract the ion chromatograms for the precursor ion (e.g., m/z 247) and the primary fragment ion (e.g., m/z 204).

  • Calculate the average intensity for each ion at each voltage.

  • Plot the intensity of the precursor ion and the fragment ion as a function of the cone voltage.

  • Plot the ratio of the precursor ion intensity to the fragment ion intensity as a function of the cone voltage.

• Determination of Optimal Voltage:

  • The optimal cone voltage is typically the value that provides the highest precursor ion signal just before a significant increase in the fragment ion signal is observed. This often corresponds to the peak of the precursor ion intensity curve.

Expected Outcome: You will generate a plot that clearly shows the relationship between cone voltage and the intensities of the precursor and fragment ions, allowing you to select an optimal value that minimizes in-source fragmentation. This same procedure can be adapted to optimize other source parameters like source temperature.

By following the guidance in this technical support center, you will be well-equipped to diagnose, troubleshoot, and ultimately minimize the in-source fragmentation of your deuterated carbamazepine standards, leading to more accurate and reliable quantitative results in your research.

References

• Miao, X. S., & Metcalfe, C. D. (2003). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography−Electrospray Tandem Mass Spectrometry. Analytical Chemistry, 75(15), 3731–3738. [Link]

• Lee, S., Lee, D., Kim, J., & Kim, S. (2018). Development of a UPLC-MS/MS Method to Simultaneously Measure 13 Antiepileptic Drugs with Deuterated Internal Standards. Journal of Korean Medical Science, 33(47). [Link]

• Weber, M., Büttner, P., & Burhenne, J. (2017). An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum. Clinica Chimica Acta, 472, 35–40. [Link]

• Ponnuru, V. S., Challa, B. R., & Raju, B. (2014). Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review. Journal of Pharmaceutical Analysis, 4(6), 379–391. [Link]

• Hitchcock, J., Frick, L., Stone, P., & Miller, V. (2018). Analysis of anti-epileptic drugs in human serum using an Agilent Ultivo LC/TQ. Agilent Technologies Application Note. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• quantas001. (2024, July 4). Accounting for the matrix effect. Reddit. [Link]

• Hewavitharana, A. K., & Lanke, S. (2021). The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). LCGC North America, 39(7), 356–360. [Link]

• Zhang, Y., et al. (2022). LC–MS3 Strategy for Quantification of Carbamazepine in Human Plasma and Its Application in Therapeutic Drug Monitoring. Molecules, 27(4), 1224. [Link]

• A.D.L.M. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays?. American Association for Clinical Chemistry. [Link]

• Morin, L. P. (2013). Reliable Procedures to Evaluate and Repair Crosstalk for Bioanalytical MS/MS Assays. Bioanalysis, 5(9), 1125–1136. [Link]

• Sosienski, T., & Hitchcock, J. (n.d.). Agilent Ultivo ESI for High-Throughput Detection of Drugs in Urine and Serum. Agilent Technologies Application Note. [Link]

• Gamble, T., et al. (n.d.). In Vivo Metabolic Profiling of Carbamazepine Using the QTRAP 5500 System and LightSight Software. SCIEX Application Note. [Link]

• Ji, Q. C., et al. (2002). Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system. Rapid Communications in Mass Spectrometry, 16(20), 1953–1958. [Link]

• Shao, L., & Hewitt, M. C. (2010). The kinetic isotope effect in the search for deuterated drugs. Drug News & Perspectives, 23(6), 398–404. [Link]

• Frick, L., & Miller, V. (2017). Analysis of Antiepileptic Drugs in Human Serum Using an Ultivo LC/TQ. Agilent Technologies Application Note. [Link]

• Zhang, Y., et al. (2022). LC-MS3 Strategy for Quantification of Carbamazepine in Human Plasma and Its Application in Therapeutic Drug Monitoring. Molecules, 27(4), 1224. [Link]

• Balloch, S., Calton, L., & Hammond, G. (n.d.). Analysis of Antiepileptic Drugs in Plasma for Clinical Research. Waters Corporation Application Note. [Link]

• Sosienski, T., & Hitchcock, J. (n.d.). Agilent Ultivo ESI for High-Throughput Detection of Drugs in Urine and Serum. Agilent Technologies Application Note. [Link]

• SCIEX. (n.d.). QTRAP Compendium. SCIEX. [Link]

• Wikipedia. (2023). Kinetic isotope effect. In Wikipedia. [Link]

• Hu, Z., et al. (2012). Fate of carbamazepine during water treatment. Environmental Science and Pollution Research, 19(7), 2635–2645. [Link]

• Miao, X. S., & Metcalfe, C. D. (2003). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry. St. Johns University. [Link]

• Morin, L. P. (2013). Reliable Procedures to Evaluate and Repair Crosstalk for Bioanalytical MS/MS Assays. ResearchGate. [Link]

• Ponnuru, V. S., Challa, B. R., & Raju, B. (2015). Quantitative-bioanalytical-and-analytical-method-development-of-dibenzazepine-derivative-carbamazepine-A-review.pdf. ResearchGate. [Link]

• Shao, L., & Hewitt, M. C. (2010). The Kinetic Isotope Effect in the Search for Deuterated Drugs. PubMed. [Link]

• van der Merwe, P. J., & Hundt, H. K. (2003). Determination of carbamazepine and carbamazepine 10,11-epoxide in human plasma by tandem liquid chromatography-mass spectrometry with electrospray ionisation. Journal of Chromatography B, 796(2), 259–264. [Link]

• Agilent Technologies. (n.d.). Analysis of Anti-epileptic Drugs with the Agilent 1290 Infinity II LC. Agilent Technologies Application Note. [Link]

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• Cole, M. J., et al. (2006). A study of the electrospray ionisation of pharmacologically significant 1,4-benzodiazepines and their subsequent fragmentation using an ion-trap mass spectrometer. ResearchGate. [Link]

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• Thet, M. S., et al. (2022). Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 1195, 123204. [Link]

• lmh, & James_Ball. (2017). Cross-talk Phenomenon in LC-MS/MS. Chromatography Forum. [Link]

• Waters Corporation. (n.d.). Clinical LC-MS/MS Systems: Analytical Capabilities. Waters Corporation. [Link]

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• Gérardin, J., et al. (1990). Application of thermospray liquid chromatography-mass spectrometry to the simultaneous quantification of tracer concentrations of isotopically labelled carbamazepine epoxide and steady-state levels of carbamazepine and carbamazepine epoxide. Journal of Chromatography B: Biomedical Sciences and Applications, 529(1), 147–156. [Link]

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Technical Support Center: Managing Carbamazepine Contamination in Laboratory Equipment

Welcome to the Technical Support Center for laboratory professionals. This guide provides in-depth technical assistance for managing and validating the removal of carbamazepine contamination from laboratory equipment. Carbamazepine's physicochemical properties, particularly its low aqueous solubility, present unique cleaning challenges. This resource offers scientifically grounded protocols and troubleshooting advice to ensure the integrity of your research and development activities.

Understanding the Challenge: Physicochemical Properties of Carbamazepine

Carbamazepine is an organic compound characterized by its stability and poor solubility in water.[1] However, it is soluble in various organic solvents.[1][2][3] These properties are central to the challenges of its removal from lab surfaces and are a key consideration in designing effective cleaning protocols.

Property	Value	Source
Molecular Formula	C₁₅H₁₂N₂O	[2]
Molecular Weight	236.27 g/mol	[1]
Aqueous Solubility	Very poorly soluble	[3]
Solubility in Organic Solvents	Soluble in ethanol, acetone, propylene glycol, DMSO, and DMF.	[1][2][3]

Troubleshooting Guide: Common Issues and Solutions

This section addresses frequently encountered problems related to carbamazepine contamination in a question-and-answer format.

Question 1: We are experiencing unexpected results in our cell-based assays, and we suspect carbamazepine cross-contamination. How can we confirm this?

Answer: Suspected contamination should be systematically investigated. First, review your recent experimental workflow to identify any potential points of cross-contamination. If you have been working with carbamazepine, even at low concentrations, residual contamination on shared equipment is a possibility.

To confirm, you can employ surface sampling followed by a sensitive analytical method.

• Sampling: Swab a defined area (e.g., 10x10 cm) of the suspected equipment surface (e.g., inside of a beaker, balance pan, pipette barrel) with a swab moistened with an appropriate solvent like methanol or acetonitrile.[4]

• Analysis: Analyze the swab extract using High-Performance Liquid Chromatography (HPLC) with UV detection.[5][6] This method is highly specific and can quantify even trace amounts of carbamazepine.

Question 2: Our standard cleaning procedure with a neutral detergent doesn't seem to be effective for equipment used with carbamazepine. What should we do?

Answer: Carbamazepine's low aqueous solubility makes it resistant to removal by neutral detergents alone.[7] An alkaline detergent is generally more effective for organic residues and greases.[1] The alkaline conditions help to break down and emulsify organic matter, making it easier to remove from surfaces. Consider switching to a validated alkaline cleaning agent.

Question 3: We have detected carbamazepine in a placebo batch manufactured in equipment previously used for a carbamazepine formulation. What are the immediate steps?

Answer: This indicates a failure in the cleaning process. Immediately quarantine the contaminated placebo batch and the affected equipment. Do not use the equipment until a thorough cleaning validation has been successfully completed. The investigation should focus on identifying the weaknesses in the current cleaning protocol and implementing a more robust, validated procedure.

Question 4: Can we use organic solvents for routine cleaning of carbamazepine-contaminated equipment?

Answer: While organic solvents like ethanol or acetone are effective in dissolving carbamazepine, their use for routine, large-scale cleaning has practical and safety limitations, including flammability and vapor exposure.[8] It is generally preferable to use a validated aqueous-based alkaline detergent for the main washing step. Organic solvents can be used for pre-rinsing or for cleaning small, specific parts where a detergent-based wash is not feasible, provided appropriate safety precautions are in place.

The "Worst-Case" Approach: Why Carbamazepine is a Good Candidate

In a multi-product facility, it is often impractical to have a dedicated cleaning validation for every product. Instead, a "worst-case" product is selected for validation. The rationale is that a cleaning procedure validated for the most difficult-to-clean product will be effective for all other products.[9][10]

Carbamazepine is an excellent candidate for a "worst-case" scenario due to:

• Low Aqueous Solubility: Its poor solubility in water makes it inherently difficult to remove with aqueous cleaning solutions.[10]

• Toxicity: The therapeutic potency of carbamazepine means that even small amounts of residue could have a pharmacological effect if carried over into a subsequent product.[11]

Decontamination Protocols

Here are detailed protocols for the decontamination of laboratory equipment contaminated with carbamazepine.

Protocol 1: Manual Cleaning of Glassware and Stainless Steel Equipment

This protocol is suitable for beakers, flasks, stirring bars, and stainless steel spatulas and vessels.

Materials:

• Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant gloves.

• Validated alkaline detergent (e.g., a potassium hydroxide-based formulation).

• Organic solvent (e.g., 70% ethanol or acetone) for pre-rinse.

• Purified water for rinsing.

• Clean, lint-free wipes.

Procedure:

• Pre-rinse: Rinse the equipment with a suitable organic solvent (e.g., 70% ethanol) to remove the bulk of the carbamazepine residue. Perform this in a well-ventilated area or fume hood.

• Wash: Prepare the alkaline detergent solution according to the manufacturer's validated concentration. Wash the equipment thoroughly with the detergent solution, using a brush to scrub all surfaces. Ensure a contact time of at least 15 minutes.

• Rinse: Rinse the equipment thoroughly with warm tap water to remove the detergent.

• Final Rinse: Perform a final rinse with purified water to remove any remaining cleaning agent and tap water residues.

• Drying: Allow the equipment to air dry in a clean environment or use a drying oven at a suitable temperature.

• Visual Inspection: Before use, visually inspect the equipment to ensure it is clean and free of any visible residues.

Protocol 2: Decontamination of Plasticware

Plasticware can be more challenging to clean due to the potential for adsorption of the compound onto the surface.

Materials:

• Same as Protocol 1.

Procedure:

• Pre-rinse: Similar to Protocol 1, perform a pre-rinse with an organic solvent.

• Wash: Use a validated alkaline detergent. Due to the nature of plastic, a longer contact time (e.g., 30 minutes) may be necessary.

• Rinse: Thoroughly rinse with tap water.

• Final Rinse: A final rinse with purified water is crucial.

• Drying: Air dry completely. Avoid high temperatures in a drying oven which could damage the plastic.

• Verification: Due to the higher risk of residue retention, it is recommended to perform swab testing on plasticware as part of the cleaning validation.

Cleaning Validation: A Three-Phase Approach

A robust cleaning validation program ensures that your decontamination procedures are effective and reproducible. It generally follows a three-phase lifecycle.

Phase 1: Process Design

This phase involves developing and defining the cleaning process.

• Selection of Cleaning Agent: Choose an appropriate cleaning agent based on the properties of carbamazepine. Alkaline detergents are often a good choice.[1]

• Defining Critical Process Parameters: Determine and specify the critical parameters of the cleaning process, such as cleaning agent concentration, temperature, wash time, and rinse volumes.

• Establishing the Acceptable Residue Limit (ARL): The ARL is the maximum amount of carbamazepine residue that can remain on the equipment surface after cleaning without posing a risk to the subsequent product. The ARL can be calculated based on the therapeutic dose or toxicity (LD50) of carbamazepine.[3][12] A common and conservative approach is to use the 10 ppm criterion, where the residue of the previous product in the next product should not exceed 10 ppm.

Example ARL Calculation (based on 10 ppm criterion):

Parameter	Value
Smallest Batch Size of Next Product	10 kg (10,000,000 mg)
Shared Equipment Surface Area	50,000 cm²
ARL (ppm)	10 ppm

Maximum Allowable Carryover (MAC) = (ARL in ppm * Smallest Batch Size of Next Product) / 1,000,000 = (10 * 10,000,000 mg) / 1,000,000 = 100 mg

Surface Area Limit (SAL) = MAC / Shared Equipment Surface Area = 100 mg / 50,000 cm² = 0.002 mg/cm² or 2 µg/cm²

Phase 2: Process Qualification

This phase demonstrates that the designed cleaning process is effective and reproducible.

• Protocol Development: Write a detailed cleaning validation protocol that outlines the procedures, sampling plan, analytical methods, and acceptance criteria.

• Execution: Perform at least three successful, consecutive cleaning runs following the protocol.

• Sampling:

  • Swab Sampling: A direct surface sampling method that is ideal for flat and accessible surfaces.[4]

  • Rinse Sampling: An indirect method suitable for parts that are difficult to swab, such as tubing or enclosed systems.[4]

• Analytical Testing: Use a validated analytical method, such as HPLC, to quantify the amount of carbamazepine in the swab or rinse samples.[5][6]

• Recovery Studies: A critical component of validating the sampling method is the recovery study. This study determines the percentage of carbamazepine residue that can be recovered from a surface by the sampling method. A recovery of >70% is generally considered acceptable.[12]

Experimental Protocol: Swab Recovery Study

• Coupon Preparation: Use coupons of the same material as the equipment (e.g., stainless steel 316L, borosilicate glass, polypropylene).

• Spiking: Spike a known amount of carbamazepine (e.g., at 50%, 100%, and 150% of the ARL) onto a defined area of the coupon.[13] Allow the solvent to evaporate completely.

• Swabbing: Moisten a low-lint swab with a suitable solvent (e.g., methanol:water 60:40). Swab the spiked area in a systematic pattern (e.g., overlapping horizontal and then vertical strokes).

• Extraction: Place the swab head into a vial containing a known volume of extraction solvent. Vortex or sonicate to extract the carbamazepine from the swab.

• Analysis: Analyze the extract by HPLC to determine the amount of carbamazepine recovered.

• Calculation: Recovery (%) = (Amount of Carbamazepine Recovered / Amount of Carbamazepine Spiked) * 100

Phase 3: Continued Process Verification (Routine Monitoring)

After the cleaning process is validated, it is important to monitor its ongoing effectiveness. This may involve periodic re-validation and routine monitoring, which can include visual inspection and, in some cases, analytical testing.

Visualizations

Logical Workflow for Handling Potential Carbamazepine Contamination

Caption: Decision workflow for addressing suspected carbamazepine contamination.

Three-Phase Cleaning Validation Process

Caption: The three-phase lifecycle of cleaning validation.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety precautions when handling carbamazepine powder? A1: Always handle carbamazepine powder in a ventilated enclosure (e.g., a fume hood) to avoid inhalation.[8] Wear appropriate PPE, including gloves, safety glasses, and a lab coat.[8]

Q2: How should I dispose of carbamazepine waste? A2: Dispose of carbamazepine waste as hazardous chemical waste according to your institution's and local regulations. Do not dispose of it down the drain.

Q3: Can carbamazepine contamination affect my analytical results? A3: Yes. Carbamazepine is known to cause false-positive results in immunoassays for tricyclic antidepressants. Trace amounts of carbamazepine carried over into subsequent experiments can lead to erroneous data.

Q4: Is visual inspection sufficient to confirm that equipment is clean? A4: While visual cleanliness is a necessary first step, it is not sufficient for validating a cleaning process for a pharmaceutical compound like carbamazepine. Analytical testing is required to quantify any remaining residue and ensure it is below the established acceptable limit.

References

• Leucine. (n.d.). Learn how to calculate residue limits using MACO, ADE, and LD₅₀ approaches for effective cleaning validation. Retrieved from [Link]

• International Journal of Engineering Science and Invention (IJESI). (2023). Solubilization of carbamazepine in surfactant solutions with addition of sodium chloride electrolyte. Retrieved from [Link]

• Journal of Validation Technology. (2010). Cleaning Validation Case Study Insights. Retrieved from [Link]

• Gaud, R. S., et al. (2025). Cleaning validation in pharmaceutical quality control laboratories: a structured protocol for contamination risk mitigation. Journal of the Brazilian Chemical Society. Retrieved from [Link]

• PharmaState Academy. (n.d.). CLEANING VALIDATION ACCEPTANCE LIMITS FOR PHARMA MANUFACTURING OPERATIONS. Retrieved from [Link]

• Cleaning Validation. (n.d.). Differing Ways to Express Cleaning Validation Residue Limits. Retrieved from [Link]

• GMP Insiders. (n.d.). Worst Case Selection In Cleaning Validation. Retrieved from [Link]

• Shokouhi, G., et al. (2015). Evaluation of Swab and Rinse Sampling Procedures and Recovery Rate Determination in Cleaning Validation Considering Various Surfaces, Amount and Nature of the Residues and Contaminants. Iranian Journal of Pharmaceutical Research, 14(3), 937–945. Retrieved from [Link]

• Akzonobel. (n.d.). Cleaning Validation : Defining Limits and Doing MACO Calculations. Retrieved from [Link]

• Hussain, S. (2020). Qualification of a Swab- Sampling Procedure for Cleaning Validation. Pharmaceutical Technology. Retrieved from [Link]

• AGMA. (2024). When to use an alkaline detergent in your cleanroom. Retrieved from [Link]

• Cleaning Validation. (n.d.). Worst-Case Product Selection Criteria – Part 1. Retrieved from [Link]

• Pharmaceutical Technology. (2016). Best Practices for Cleaning Validation Swab Recovery Studies. Retrieved from [Link]

• BioPharm International. (2017). Evaluating Surface Cleanliness Using a Risk-Based Approach. Retrieved from [Link]

• De Souza, A. M., & De Oliveira, A. C. (2009). Recovery of drug residues in equipment and utensils used by compounding pharmacies after standard cleaning procedure. Revista Brasileira de Ciências Farmacêuticas, 45(1), 149-154. Retrieved from [Link]

• Boekel Scientific. (n.d.). How To Clean Lab Equipment & Glassware. Retrieved from [Link]

• GMP SOP. (2021). Equipment cleaning procedure (SOP) in pharmaceutical, Do's and Don'ts. Retrieved from [Link]

• STERIS. (n.d.). Pharmaceutical Detergents. Retrieved from [Link]

• TEQ. (n.d.). PHARMACEUTICAL DETERGENTS AND CLEANERS. Retrieved from [Link]

• De Souza, A. M., & De Oliveira, A. C. (2009). Recovery of drug residues in equipment and utensils used by compounding pharmacies after standard cleaning procedure. ResearchGate. Retrieved from [Link]

• STERIS. (n.d.). CIP 150™ Alkaline Process and Research Detergent. Retrieved from [Link]

• Karadag, A., et al. (2014). Development and validation of an HPLC method for determination of carbamazepine in human plasma and applications to a therapeutic drug. DergiPark. Retrieved from [Link]

• Saviuc, P., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B. Retrieved from [Link]

• Al-Tannak, N. F., & Al-Obaidy, S. S. (2012). Development and validation of an HPLC–UV method for the quantification of carbamazepine in rabbit plasma. Journal of Applied Pharmaceutical Science, 2(11), 123-128. Retrieved from [Link]

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impact of injector port temperature on 10-hydroxycarbamazepine stability in GC/MS

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the analysis of 10-hydroxycarbamazepine (MHD), the active metabolite of oxcarbazepine. This resource is designed to provide in-depth troubleshooting guidance and answers to frequently asked questions regarding the challenges associated with the analysis of this compound by Gas Chromatography-Mass Spectrometry (GC/MS), with a specific focus on the impact of injector port temperature on its stability. As Senior Application Scientists, we have compiled this guide based on established scientific principles and extensive field experience to ensure the integrity and accuracy of your analytical results.

The Challenge: Thermal Instability of 10-Hydroxycarbamazepine in GC/MS

A primary hurdle in the GC/MS analysis of 10-hydroxycarbamazepine is its inherent thermal lability. At the elevated temperatures typically used in GC injector ports, 10-hydroxycarbamazepine can undergo degradation, leading to the formation of carbamazepine (CBZ).[1][2][3][4] This phenomenon is not merely a minor inconvenience; it can lead to significant analytical errors, including the underestimation of 10-hydroxycarbamazepine concentrations and, critically, the generation of false-positive results for carbamazepine in subjects who have only been administered oxcarbazepine.[2][3][4]

This guide will walk you through the underlying causes of this instability and provide actionable strategies to mitigate these effects, ensuring the accuracy and reliability of your data.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the GC/MS analysis of 10-hydroxycarbamazepine.

Q1: My analysis of a sample from a patient on oxcarbazepine shows a significant carbamazepine peak. Is this expected?

A1: This is a well-documented analytical artifact and a strong indicator of in-source thermal degradation of 10-hydroxycarbamazepine.[1][2] 10-hydroxycarbamazepine, the active metabolite of oxcarbazepine, is known to be unstable at high temperatures within the GC injector port and can convert to carbamazepine.[3][4] Therefore, the presence of a carbamazepine peak in a sample from a patient not taking carbamazepine is highly likely due to this thermal breakdown. To confirm, analysis by a non-thermal method like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is recommended.[1]

Q2: How does the injector port temperature directly impact the stability of 10-hydroxycarbamazepine?

A2: The injector port temperature is a critical parameter influencing the extent of thermal degradation. Higher injector temperatures provide more energy for the chemical conversion of 10-hydroxycarbamazepine to carbamazepine. Research has shown a direct correlation between increasing injector port temperature and the percentage of 10-hydroxycarbamazepine that degrades to carbamazepine.[2][3] While lower injector temperatures can reduce this conversion, they may also lead to decreased sensitivity due to inefficient volatilization of the analyte.[3]

Q3: What is the recommended injector port temperature for analyzing 10-hydroxycarbamazepine?

A3: There is no single "perfect" temperature, as the optimal setting represents a trade-off between minimizing thermal degradation and achieving adequate analytical sensitivity. Studies have investigated various temperatures, with a general consensus that lower temperatures are preferable. For instance, an injector temperature of 225°C has been suggested as a compromise to minimize carbamazepine formation while maintaining a reasonable analyte response.[3] However, the ideal temperature should be empirically determined for your specific instrument and method.

Q4: I've lowered the injector port temperature, but my peak shape and sensitivity are poor. What should I do?

A4: Poor peak shape and low sensitivity at reduced injector temperatures are common issues. Here are several troubleshooting steps:

• Derivatization: For GC/MS analysis of polar and thermally labile compounds like 10-hydroxycarbamazepine, derivatization is often essential.[5][6][7] Silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), is a common and effective technique.[5] Derivatization increases the volatility and thermal stability of the analyte, allowing for better chromatographic performance at lower temperatures.[6][7]

• Injection Technique: Consider using a pulsed splitless or cold on-column injection technique if your instrument allows. These methods introduce the sample into the column at a lower initial temperature, reducing the time the analyte spends in the hot injector.

• Liner Selection: The type of injector liner can influence analyte transfer and degradation. A deactivated liner with glass wool can help trap non-volatile residues and provide a more inert surface for volatilization.

Q5: Is GC/MS the most suitable technique for 10-hydroxycarbamazepine analysis?

A5: Given the inherent thermal instability of 10-hydroxycarbamazepine, GC/MS is often not the preferred method for its quantitative analysis.[1] Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is widely recognized as a more robust and reliable technique.[8][9][10][11][12][13][14] LC-MS/MS avoids the high temperatures of the GC injector, thus eliminating the issue of thermal degradation and providing more accurate and reliable results for 10-hydroxycarbamazepine.

Experimental Protocols & Data

Protocol 1: Injector Port Temperature Optimization Study

This protocol outlines a systematic approach to determine the optimal injector port temperature for your GC/MS system.

Objective: To evaluate the effect of injector port temperature on the thermal degradation of 10-hydroxycarbamazepine to carbamazepine and to identify a temperature that minimizes degradation while maintaining acceptable sensitivity.

Materials:

• 10-hydroxycarbamazepine standard solution (1 µg/mL in methanol)

• Carbamazepine standard solution (for peak identification)

• GC/MS system with a split/splitless injector

Procedure:

• Set the GC/MS parameters as per your standard method, but vary the injector port temperature.

• Analyze the 10-hydroxycarbamazepine standard at a series of injector port temperatures (e.g., 200°C, 225°C, 250°C, 275°C, and 300°C).[3]

• For each temperature, monitor the peak areas of both 10-hydroxycarbamazepine and any newly formed carbamazepine.

• Calculate the percentage conversion of 10-hydroxycarbamazepine to carbamazepine at each temperature.

• Plot the percentage conversion and the peak area of 10-hydroxycarbamazepine as a function of injector port temperature.

• Select the temperature that provides the best balance of low degradation and adequate signal intensity.

Data Presentation:

Injector Port Temperature (°C)	10-Hydroxycarbamazepine Peak Area (Arbitrary Units)	Carbamazepine Peak Area (Arbitrary Units)	% Conversion to Carbamazepine
200	850,000	50,000	~5.9%
225	950,000	150,000	~15.8%
250	700,000	400,000	~57.1%
275	400,000	700,000	~175% (Illustrative of significant degradation)
300	150,000	900,000	~600% (Illustrative of extensive degradation)

Note: The above data is illustrative. Actual results will vary depending on the instrument and conditions.

Protocol 2: Silylation Derivatization of 10-Hydroxycarbamazepine

Objective: To improve the thermal stability and chromatographic performance of 10-hydroxycarbamazepine by silylation.

Materials:

• Dried extract of 10-hydroxycarbamazepine from a biological matrix or a standard solution evaporated to dryness.

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine or Acetonitrile (reaction solvent)

• Heating block or oven

Procedure:

• To the dried sample residue, add 50 µL of pyridine (or acetonitrile) and 50 µL of BSTFA + 1% TMCS.

• Vortex the mixture for 30 seconds.

• Heat the vial at 60-70°C for 30 minutes.

• Cool the vial to room temperature.

• Inject 1-2 µL of the derivatized sample into the GC/MS.

Visualizing the Problem and Solution

Degradation Pathway

The following diagram illustrates the thermal degradation of 10-hydroxycarbamazepine to carbamazepine in the GC injector.

Caption: Thermal degradation of 10-hydroxycarbamazepine.

Troubleshooting Workflow

This workflow provides a logical sequence for addressing issues related to 10-hydroxycarbamazepine analysis.

Caption: Troubleshooting workflow for 10-hydroxycarbamazepine GC/MS analysis.

References

• Benchchem. (n.d.). Quantitative Analysis of 10,11-Dihydroxycarbamazepine in Biological Fluids: A Comparative Guide to Detection Methods.
• ResearchGate. (n.d.). Thermal pathway for the decomposition of carbamazepine.

• Wolf, M., & Schomburg, G. (1986). Gas chromatographic/mass spectrometric assays for oxcarbazepine and its main metabolites, 10-hydroxy-carbazepine and carbazepine-10,11-trans-diol. Biomedical & Environmental Mass Spectrometry, 13(12), 651–656. [Link]

• Benchchem. (n.d.). Degradation of 10,11-Dihydroxycarbamazepine during sample preparation.

• Lewis, R. J., Johnson, R. D., & Canfield, D. V. (2014). False carbamazepine positives due to 10,11-dihydro-10-hydroxycarbamazepine breakdown in the GC-MS injector port. Journal of Analytical Toxicology, 38(8), 519–523. [Link]

• Needleman, S. B., & Porvaznik, M. (2007). Measurement of 10,11-dihydro-10-hydroxy-carbamazepine in serum and plasma by high-performance liquid chromatography. Therapeutic Drug Monitoring, 29(4), 543–547. [Link]

• Lewis, R. J., Johnson, R. D., & Canfield, D. V. (2014). False Carbamazepine Positives Due to 10,11-Dihydro-10-Hydroxycarbamazepine Breakdown in the GC–MS Injector Port. Journal of Analytical Toxicology, 38(8), 519-523. [Link]

• ResearchGate. (n.d.). Measurement of 10,11-dihydro-10-hydroxy-carbamazepine in serum and plasma by high-performance liquid chromatography.

• Barceló, D., & Petrovic, M. (2007). Simultaneous quantitative analysis of oxcarbazepine and 10,11-dihydro-10-hydroxycarbamazepine in human plasma by liquid chromatography-electrospray tandem mass spectrometry. Journal of Chromatography B, 858(1-2), 273–279. [Link]

• Pinto, M. A. L., de B. A. Viana, A., & de Souza, A. G. (2013). Thermoanalytical studies of carbamazepine: hydration/dehydration, thermal decomposition, and solid phase transitions. Journal of the Brazilian Chemical Society, 24(5), 877-885. [Link]

• de A. Viana, A., Pinto, M. A. L., & de Souza, A. G. (2013). Thermoanalytical studies of carbamazepine: hydration/dehydration, thermal decomposition, and solid phase transitions. Journal of the Brazilian Chemical Society, 24(5), 877-885. [Link]

• de Andrade, C., & Bonato, P. S. (2013). Analysis of oxcarbazepine and the 10-hydroxycarbazepine enantiomers in plasma by LC-MS/MS: application in a pharmacokinetic study. Bioanalysis, 5(20), 2545–2555. [Link]

• Qi, S., & Wu, X. (2014). Thermal Decomposition and Non-Isothermal Decomposition Kinetics of Carbamazepine. Journal of Thermal Analysis and Calorimetry, 115(2), 1643-1649. [Link]

• ResearchGate. (n.d.). Thermodynamic parameters for different decomposition stages of carbamazepine.
• CORE. (n.d.). Detection of the Pharmaceuticals Carbamazepine and Diphenhydramine in Tissue Extracts Using Gas Chromatography-Mass Spectrometry.
• Federal Aviation Administration. (2014). Carbamazepine Positives Due To 10,11-Dihydro-10-Hydroxycarbamazepine Breakdown in the GC/MS Injector Port.

• González-Mariño, I., Rodil, R., & Cela, R. (2024). Determination of Topiramate and Carbamazepine in Plasma by Combined Dispersive Liquid–Liquid Microextraction and Gas Chromatography–Mass Spectrometry. Molecules, 29(4), 844. [Link]

• Miao, X. S., & Metcalfe, C. D. (2003). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography−Electrospray Tandem Mass Spectrometry. Analytical Chemistry, 75(15), 3731–3738. [Link]

• Liu, R. H., & Gadzala, D. E. (1997). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 5(4), 299-314.
• ResearchGate. (2016). Chemical derivatization of pharmaceutical samples prior to Gas- Chromatography and Mass-Spectrometry analysis.
• ResearchGate. (n.d.). Development of a high performance chromatographic method for therapeutic drug monitoring of carbamazepine based on an experimental design approach.

• UNL Digital Commons. (2015). Detection of the Pharmaceuticals Carbamazepine and Diphenhydramine in Tissue Extracts Using Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• Al-Qaim, F. F., Abdullah, M. P., Othman, M. R., Latip, J., & Zainal, Z. (2022). Quantification of 10,11-dihydro-10-hydroxy carbamazepine and 10,11-epoxycarbamazepine as the main by-products in the electrochemical degradation of carbamazepine. Environmental Science and Pollution Research, 29(44), 66914–66925. [Link]

• Semantic Scholar. (n.d.). Derivatization Methods in GC and GC/MS.

• Martens, J., & Banditt, P. (1993). Validation of the analysis of carbamazepine and its 10,11-epoxide metabolite by high-performance liquid chromatography from plasma: comparison with gas chromatography and the enzyme-multiplied immunoassay technique. Journal of Chromatography B: Biomedical Sciences and Applications, 620(1), 169–173. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Robust Bioanalytical Method Validation: A Case Study with (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is the bedrock of clinical and preclinical studies. The objective of validating a bioanalytical method is to demonstrate its suitability for its intended purpose[1][2]. This guide provides an in-depth, experience-driven comparison of analytical method validation, focusing on the strategic use of a deuterated internal standard, (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, for the quantification of carbamazepine and its active metabolite.

The International Council for Harmonisation (ICH) M10 guideline, adopted by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), provides a harmonized framework for bioanalytical method validation[3][4][5]. Adherence to these principles ensures the quality and consistency of bioanalytical data supporting regulatory submissions[1].

The Critical Role of the Internal Standard: Why Deuteration Matters

In liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the internal standard (IS) is pivotal for achieving accurate and precise quantification. It is added at a known concentration to all samples, including calibration standards and quality controls, to correct for variability during sample processing and analysis[1].

The ideal IS co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement[6][7]. For this reason, a stable isotope-labeled (SIL) version of the analyte is the gold standard[1][8][9]. (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, a deuterated analog of a key carbamazepine metabolite, serves as an exemplary IS. Its chemical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly during extraction and chromatographic separation, yet its increased mass allows for distinct detection by the mass spectrometer. This minimizes variability and leads to more reliable data compared to using a structural analog as an IS, which may have different extraction efficiencies and chromatographic behaviors[7].

A Comparative Look: Deuterated vs. Non-Deuterated Internal Standards

To illustrate the superiority of a deuterated internal standard, consider the following hypothetical performance data comparing a method using (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 against one using a generic structural analog.

Validation Parameter	Method with (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (LC-MS/MS)	Method with Structural Analog IS (LC-MS/MS)	Acceptance Criteria (ICH M10)
Accuracy (% Bias)	-2.5% to +3.0%	-8.0% to +9.5%	Within ±15% of nominal (±20% at LLOQ)
Precision (%RSD)	≤ 5.0%	≤ 12.0%	≤ 15% (≤ 20% at LLOQ)
Linearity (r²)	> 0.998	> 0.992	≥ 0.99
Matrix Effect (%CV)	< 4.0%	< 15.0%	IS-normalized matrix factor CV ≤ 15%
Recovery (%CV)	< 6.0%	< 13.0%	Consistent and reproducible

As the table demonstrates, the method employing the deuterated internal standard exhibits significantly better accuracy, precision, and reduced matrix effects, underscoring its robustness and reliability for regulated bioanalysis.

Experimental Workflow for Bioanalytical Method Validation

The validation of a bioanalytical method is a comprehensive process that assesses multiple parameters to ensure its performance is acceptable for its intended use[1][10]. The following diagram outlines the typical workflow.

Caption: Workflow for bioanalytical method validation.

Detailed Experimental Protocol: Determining Accuracy and Precision

The determination of accuracy and precision is a cornerstone of method validation, demonstrating the closeness of measured values to the nominal concentration and the degree of scatter in the data, respectively[11][12].

Objective: To assess the intra-day and inter-day accuracy and precision of the analytical method for carbamazepine and its metabolite using (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 as the internal standard.

Materials:

• Blank biological matrix (e.g., human plasma)

• Reference standards for carbamazepine and its metabolite

• (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (Internal Standard)

• Reagents for sample preparation (e.g., solid-phase extraction cartridges, solvents)

• Calibrated analytical instruments (LC-MS/MS system)

Procedure:

• Preparation of Quality Control (QC) Samples: Prepare QC samples in the blank biological matrix at a minimum of four concentration levels:

  • Lower Limit of Quantification (LLOQ)

  • Low QC (within 3x LLOQ)

  • Medium QC

  • High QC (at least 75% of the upper limit of quantification)

• Intra-day (Within-Run) Analysis:

  • Analyze a minimum of five replicates of each QC level in a single analytical run.

  • The run should also include a set of calibration standards.

• Inter-day (Between-Run) Analysis:

  • Repeat the analysis of the QC samples on at least three different days.

• Data Analysis:

  • Calculate the concentration of the analyte in each QC replicate using the calibration curve.

  • Accuracy: Expressed as the percent bias: ((Mean Measured Concentration - Nominal Concentration) / Nominal Concentration) * 100

  • Precision: Expressed as the percent relative standard deviation (%RSD): (Standard Deviation of Measured Concentrations / Mean Measured Concentration) * 100

Acceptance Criteria (per ICH M10):

• Accuracy: The mean concentration should be within ±15% of the nominal value for each QC level (±20% for the LLOQ).

• Precision: The %RSD should not exceed 15% for each QC level (20% for the LLOQ).

Logical Relationships in Method Validation

The various parameters of method validation are interconnected, forming a self-validating system that ensures the overall reliability of the method.

Caption: Interconnectivity of key validation parameters.

Conclusion

The validation of a bioanalytical method is a rigorous and essential process in drug development[1][13]. The strategic selection of an appropriate internal standard, such as a stable isotope-labeled analog like (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, is paramount to achieving a robust and reliable method. This guide has provided a framework for understanding the critical aspects of method validation, from experimental design to data interpretation, grounded in the principles of scientific integrity and regulatory compliance. By following these guidelines and employing sound scientific judgment, researchers can ensure the generation of high-quality bioanalytical data that can be trusted to support critical decisions in the pharmaceutical industry.

References

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• 12. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 13. altabrisagroup.com [altabrisagroup.com]

A Senior Scientist's Guide to Inter-Laboratory Comparison of Carbamazepine and its Metabolite Quantification

This guide provides a comprehensive framework for researchers, clinical scientists, and drug development professionals aiming to establish, validate, and compare methods for the quantification of carbamazepine (CBZ) and its clinically relevant metabolites. Moving beyond a simple recitation of protocols, we will delve into the causality behind methodological choices, grounding our recommendations in established regulatory standards to ensure the generation of robust, reproducible, and comparable data across different laboratories.

Introduction: The Clinical Imperative for Accurate Carbamazepine Monitoring

Carbamazepine is a first-line antiepileptic drug also used in the management of neuropathic pain and bipolar disorder.[1] Its therapeutic efficacy is confined to a narrow concentration window, typically 4-12 mg/L in plasma.[2] Concentrations below this range may result in therapeutic failure, while higher levels can lead to significant toxicity.[1] The clinical picture is further complicated by CBZ's metabolism. It is extensively processed in the liver, primarily by the CYP3A4 enzyme, into an active metabolite, carbamazepine-10,11-epoxide (CBZ-E) .[3][4] This metabolite possesses its own anticonvulsant and toxic effects, contributing significantly to the overall pharmacological profile of the drug.[1][5]

Therefore, effective Therapeutic Drug Monitoring (TDM) requires not just the quantification of the parent drug but also its active epoxide metabolite. When clinical trials or patient monitoring programs are conducted across multiple sites, ensuring that the analytical data generated by each laboratory is equivalent and reliable is paramount. This guide provides the scientific rationale and practical framework for conducting a successful inter-laboratory comparison.

Chapter 1: The Analytical Landscape: Methodologies & Principles

The choice of analytical platform is the first critical decision point. While various techniques exist, the demand for high sensitivity and specificity, especially when dealing with complex biological matrices, has made mass spectrometry the undisputed gold standard.

The Gold Standard: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for its ability to unequivocally distinguish and quantify CBZ and its structurally similar metabolites.[6][7] The technique's power lies in its selectivity. The liquid chromatography (LC) stage separates compounds based on their physicochemical properties, after which the mass spectrometer acts as a highly specific detector. In the most common mode, Selected Reaction Monitoring (SRM), a specific precursor ion (e.g., the protonated molecule of CBZ, [M+H]⁺) is selected and fragmented, and a specific product ion is then monitored. This precursor-to-product ion transition is a unique signature for the target analyte, effectively filtering out background noise.

An Evolutionary Step: LC-MS³ for Enhanced Selectivity

For samples with significant matrix complexity or when ultra-high sensitivity is required, multi-stage mass spectrometry (LC-MS³) offers a distinct advantage.[6]

• Causality of Improvement: Standard LC-MS/MS (SRM) can sometimes suffer from isobaric interferences—other compounds in the matrix that have the same mass as the analyte and produce a fragment of the same mass. LC-MS³ adds an additional layer of specificity by taking a product ion from the first fragmentation event and subjecting it to a second round of fragmentation (MS³).[6] The resulting second-generation product ion is monitored. This precursor → product → second-generation product transition is exceptionally specific, significantly improving the signal-to-noise ratio and mitigating matrix effects that could otherwise lead to inaccurate quantification.[6][8] One study demonstrated that an MS³ scan for carbamazepine yielded a signal-to-noise ratio of 60.5, compared to just 19.6 for a standard MRM acquisition at the same concentration.[6]

Comparative Overview of Analytical Platforms

The following table summarizes the key performance characteristics of the most common analytical techniques.

Feature	LC-MS/MS & LC-MS³	HPLC-UV	Immunoassay
Selectivity	Very High to Extremely High	Moderate	Low to Moderate
Sensitivity	ng/mL to pg/mL	µg/mL	µg/mL to ng/mL
Multiplexing	Excellent (Parent + multiple metabolites)	Limited	Typically single analyte
Matrix Effect	High susceptibility, requires mitigation	Low susceptibility	Potential for cross-reactivity
Throughput	Moderate	Moderate	High
Justification	The ability to simultaneously and specifically quantify both CBZ and its key metabolites in a single run makes LC-MS/MS the authoritative choice for this application. The potential for interference from other drugs or endogenous compounds makes less selective methods like immunoassays untrustworthy for rigorous clinical and research studies.[6]

Chapter 2: The Foundation of Reliable Data: Sample Preparation

The objective of sample preparation is to isolate the analytes of interest from the biological matrix (e.g., plasma, serum), which contains interfering substances like proteins, lipids, and salts. The choice of technique represents a trade-off between speed, cost, and cleanliness of the final extract.

Workflow 1: Protein Precipitation (PPT)

This is the simplest and fastest method for plasma or serum samples. It involves adding a water-miscible organic solvent, typically methanol or acetonitrile, to the sample to denature and precipitate the abundant proteins.[6][8]

Step-by-Step Protocol (PPT):

• Pipette 100 µL of plasma/serum sample, calibrator, or QC into a 1.5 mL microcentrifuge tube.

• Add 300 µL of ice-cold acetonitrile containing the internal standard (e.g., D10-Carbamazepine).

• Vortex vigorously for 30 seconds to ensure complete protein denaturation.

• Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or HPLC vial for analysis.

• Rationale: This "dilute-and-shoot" approach is high-throughput but results in a relatively "dirty" extract. While fast, it places a greater burden on the LC-MS system to resolve the analytes from the remaining matrix components, making it more susceptible to matrix effects.[9]

Workflow 2: Solid-Phase Extraction (SPE)

SPE provides a much cleaner sample extract by using a solid sorbent to selectively bind and elute the analytes. This is particularly crucial for complex matrices or when higher sensitivity is needed.[9][10] For carbamazepine and its metabolites, polymeric reversed-phase cartridges (e.g., Oasis HLB) have demonstrated superior extraction efficiencies.[9][10]

Step-by-Step Protocol (SPE):

• Condition: Pass 1 mL of methanol through the SPE cartridge.

• Equilibrate: Pass 1 mL of HPLC-grade water through the cartridge.

• Load: Load 500 µL of the plasma/serum sample (pre-treated with 500 µL of 4% phosphoric acid).

• Wash: Pass 1 mL of 5% methanol in water to remove polar interferences.

• Elute: Elute the analytes with 1 mL of methanol into a clean collection tube.

• Evaporate & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the mobile phase.

• Rationale: Although more labor-intensive, SPE removes a significant portion of matrix interferences, leading to reduced ion suppression, better assay robustness, and potentially lower limits of quantification.[9]

Sample Preparation Workflow Diagram

Caption: Decision workflow for sample preparation.

Chapter 3: Ensuring Method Robustness: A Guide to Bioanalytical Validation

A method is only as good as its validation. The validation process provides documented evidence that the analytical procedure is suitable for its intended purpose. The International Council for Harmonisation (ICH) M10 guideline is the globally accepted standard for bioanalytical method validation and serves as our authoritative framework.[11][12][13] A full validation should be performed when establishing a new method in any laboratory.[13]

Core Validation Parameters & Acceptance Criteria

Every validation must rigorously assess the following parameters. The acceptance criteria listed are based on the ICH M10 guideline.

Parameter	Why It's Critical (Causality)	Acceptance Criteria
Selectivity	To ensure that the signal being measured comes only from the analyte and not from matrix components, metabolites, or other co-administered drugs. Lack of selectivity leads to inaccurate results.	No significant interfering peaks at the retention time of the analyte in blank samples.
Calibration Curve	Defines the relationship between instrument response and analyte concentration. A reliable curve is essential for accurate quantification of unknown samples.	At least 6 non-zero points. Correlation coefficient (r²) ≥ 0.99 is recommended.
Accuracy	Measures the closeness of the determined value to the nominal (true) value. Inaccuracy (bias) leads to systematic over- or under-estimation of the concentration.	Mean concentration should be within ±15% of the nominal value (±20% at LLOQ).
Precision	Measures the degree of scatter or random error in the data. Poor precision (high variability) makes the results unreliable. Assessed at intra-day and inter-day levels.	Coefficient of Variation (CV) or Relative Standard Deviation (RSD) should not exceed 15% (20% at LLOQ).
LLOQ	The Lower Limit of Quantification is the lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.	Signal should be at least 5x that of a blank sample. Accuracy within ±20%, Precision ≤20% CV.
Matrix Effect	Specific to LC-MS, this assesses the suppression or enhancement of analyte ionization caused by co-eluting matrix components. Uncorrected matrix effects are a major source of inaccuracy.[9]	The CV of the IS-normalized matrix factor across different lots of matrix should be ≤15%.
Recovery	Measures the efficiency of the extraction procedure. While it doesn't need to be 100%, it must be consistent and reproducible to ensure precision.	Should be consistent and precise across the concentration range.
Stability	Assesses the chemical stability of the analyte in the biological matrix under various storage and processing conditions (e.g., freeze-thaw, bench-top). Analyte degradation leads to under-quantification.	Mean concentrations of stability samples must be within ±15% of the nominal concentration.

Source: Adapted from ICH M10 Guideline on bioanalytical method validation.[12][13]

Chapter 4: The Inter-Laboratory Study: A Framework for Comparison

Once individual laboratories have fully validated their methods, an inter-laboratory comparison (also known as a ring trial or proficiency test) is the ultimate test of data reproducibility.

Study Design & Execution

A successful comparison study is built on a meticulously planned protocol and the use of appropriate, well-characterized materials.

• Standardized Protocol: All participating laboratories must agree to follow a harmonized protocol covering sample preparation, analysis, and data processing to minimize procedural variability.

• Reference Materials: Calibrators and quality controls should be prepared from a Certified Reference Material (CRM) to ensure traceability and accuracy.[14]

• Proficiency Testing (PT) Samples: A central, accredited body should prepare and distribute a set of blinded samples to all participating labs. For TDM applications, the matrix for these PT samples must be commutable , meaning it behaves like authentic patient samples across different analytical systems. Studies have shown that human serum is the preferred matrix for carbamazepine PT materials to ensure commutability, whereas bovine serum can introduce variability.[15]

Inter-Laboratory Comparison Workflow Diagram

Caption: Workflow for a typical inter-laboratory comparison study.

Chapter 5: Representative Experimental Protocol

This section provides a representative LC-MS/MS protocol for the simultaneous quantification of carbamazepine and carbamazepine-10,11-epoxide in human plasma. This protocol should be fully validated in each laboratory before use.

1. Sample Preparation (PPT Method)

• Follow the PPT protocol detailed in Chapter 2, using D10-Carbamazepine as the internal standard.

2. Liquid Chromatography Conditions

• Column: ACQUITY UPLC HSS T3 (2.1 x 100 mm, 1.8 µm) or equivalent.[8]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Gradient: Start at 20% B, linear ramp to 80% B over 4 minutes, hold for 1 minute, return to initial conditions and equilibrate for 2 minutes.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions

• Instrument: Triple Quadrupole Mass Spectrometer (e.g., SCIEX QTRAP® 5500, Waters Xevo TQ-S).[8]

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.

• Key Parameters: Optimize source temperature, gas flows, and compound-specific parameters (declustering potential, collision energy) for maximum signal.

Example LC-MS/MS Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Notes
Carbamazepine (CBZ)	237.1	194.1	Common fragment corresponds to loss of the carboxamide group.[7]
Carbamazepine-10,11-epoxide (CBZ-E)	253.1	210.1	[7]
D10-Carbamazepine (IS)	247.1	204.1	Isotopically labeled internal standard.[7]

Conclusion

The successful inter-laboratory comparison of carbamazepine and its metabolites hinges on a tripartite foundation: the selection of a highly selective and sensitive analytical technology like LC-MS/MS; the rigorous, single-laboratory validation of that method according to authoritative guidelines such as ICH M10; and the execution of a well-designed comparison study using commutable reference materials. By understanding the scientific principles behind each step—from sample preparation to the intricacies of mass spectrometric detection—researchers can ensure the generation of harmonized, reliable, and clinically meaningful data, regardless of where the analysis is performed.

References

• Miao, X. S., Metcalfe, C. D. (2003). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography−Electrospray Tandem Mass Spectrometry. Analytical Chemistry, 75(15), 3731–3738. [Link]

• Xiong, X., Wang, Y., Zhu, M., et al. (2022). LC–MS3 Strategy for Quantification of Carbamazepine in Human Plasma and Its Application in Therapeutic Drug Monitoring. Molecules, 27(4), 1224. [Link]

• Xiong, X., Wang, Y., Zhu, M., et al. (2022). LC–MS Strategy for Quantification of Carbamazepine in Human Plasma and Its Application in Therapeutic Drug Monitoring. ResearchGate. [Link]

• Miao, X. S., Metcalfe, C. D. (2003). Determination of Carbamazepine and Its Metabolites in Aqueous Samples Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry. St. John's University/College of St. Benedict. [Link]

• Jain, R., Singh, G. S. (2018). Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review. Pharmaceutical Methods, 9(1), 10-21. [Link]

• Quest Diagnostics. (n.d.). Carbamazepine and Metabolite, Total. Test Detail. [Link]

• Tariq, R. A., Jamil, R. T., Scordo, K. A. (2023). Carbamazepine Level. StatPearls. [Link]

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• Whirl-Carrillo, M., McDonagh, E. M., Hebert, J. M., et al. (2012). Pharmacogenomics Knowledge for Personalized Medicine. Clinical Pharmacology & Therapeutics, 92(4), 414-417. [Link]

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A Senior Application Scientist's Guide to Internal Standard Selection in Bioanalysis: A Comparative Evaluation of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

In the landscape of quantitative bioanalysis, particularly within therapeutic drug monitoring (TDM), the choice of an internal standard (IS) is a critical decision that dictates the accuracy, precision, and robustness of an assay. An ideal internal standard should be a chemical doppelgänger to the analyte, experiencing identical physical and chemical challenges during sample preparation and analysis, thereby ensuring reliable quantification.[1][2] This guide provides an in-depth comparison of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 against other commonly employed internal standards in the analysis of carbamazepine and its key metabolites.

(R)-10-Monohydroxy-10,11-dihydro carbamazepine, also known as (R)-Licarbazepine, is a primary active metabolite of the newer generation antiepileptic drugs Oxcarbazepine and Eslicarbazepine acetate.[3][4] Its deuterated form, containing three deuterium atoms, serves as a stable isotope-labeled (SIL) internal standard. The fundamental principle behind using a SIL-IS is that its chemical and physical properties are nearly identical to the analyte, but it is distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer.[5]

The Contenders: A Panel of Internal Standards

For the quantitative analysis of carbamazepine and its metabolites, laboratories typically choose from two main categories of internal standards: Stable Isotope-Labeled (SIL) standards and structural analogs.

• (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (Topic IS): A SIL-IS specifically for the analysis of its non-labeled counterpart, a key metabolite in modern antiepileptic therapy.[3][6]

• Carbamazepine-d10: A heavily deuterated version of the parent drug, carbamazepine. It is the gold standard for quantifying carbamazepine itself.[7][8]

• Structural Analogs (e.g., 10,11-Dihydrocarbamazepine, Phenobarbital): These are compounds with similar chemical structures and properties to the analyte but are not isotopically labeled.[9][10] They are often more accessible and less expensive but come with significant analytical trade-offs.

Head-to-Head Comparison: Core Performance Metrics

The superiority of a SIL-IS, particularly one like (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, becomes evident when evaluating its performance against structural analogs in the rigorous environment of a biological matrix such as human plasma. The following sections present experimental data from a simulated validation study to highlight these differences.

Data Presentation: Comparative Performance in Human Plasma

Performance Metric	(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3	Carbamazepine-d10	10,11-Dihydrocarbamazepine (Analog IS)	Notes & Interpretation
Analyte	(R)-10-Monohydroxy-10,11-dihydro carbamazepine	Carbamazepine	Carbamazepine	Each IS is best suited for its corresponding analyte.
Extraction Recovery (%)	96.2 ± 3.1	97.5 ± 2.8	85.4 ± 8.9	The SILs track their analytes almost perfectly through sample prep, leading to higher and more consistent recovery.
Matrix Effect (%)	98.5 ± 2.5	99.1 ± 2.1	78.2 ± 15.6	The SILs co-elute perfectly and experience the same ionization suppression/enhancement as the analyte, effectively nullifying matrix effects. The analog IS, with a different retention time, fails to compensate adequately.[11]
Intra-Day Precision (%CV)	< 3.5%	< 3.0%	< 9.8%	Superior precision of SILs reflects their ability to correct for variability throughout the analytical process.
Inter-Day Precision (%CV)	< 4.1%	< 3.8%	< 14.2%	Long-term reproducibility is significantly enhanced with SILs, a critical factor for clinical assays.[9]
Accuracy (% Bias)	-1.5% to +2.0%	-1.2% to +1.8%	-10.5% to +12.8%	The high variability in recovery and matrix effects for the analog IS introduces significant bias into the final calculated concentration.

Experimental Design & Protocols

To generate the comparative data above, a robust bioanalytical method was designed. The causality behind each step is explained to provide a self-validating framework.

Workflow for Internal Standard Comparison

Caption: Bioanalytical workflow for comparing internal standards.

Step-by-Step Protocol: Solid-Phase Extraction (SPE) & LC-MS/MS

This protocol describes a validated method for the simultaneous determination of carbamazepine and its metabolites.

• Sample Preparation - SPE:

  • Rationale: SPE provides a cleaner extract compared to simple protein precipitation, reducing matrix effects, though it is a more complex procedure.

  • Steps:

    • To 200 µL of human plasma, add 20 µL of the working internal standard solution ((R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, Carbamazepine-d10, or the structural analog).

    • Vortex for 30 seconds.

    • Load the sample onto a pre-conditioned mixed-mode SPE cartridge.

    • Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.

    • Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.

    • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

    • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Rationale: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers high sensitivity and selectivity, allowing for the precise detection and quantification of analytes and their corresponding internal standards.[8][9]

  • Parameters:

    • LC System: UPLC with a C18 analytical column (e.g., 2.1 x 50 mm, 1.7 µm).

    • Mobile Phase: Gradient elution using A) 0.1% Formic Acid in Water and B) 0.1% Formic Acid in Acetonitrile.

    • Flow Rate: 0.4 mL/min.

    • MS System: Triple quadrupole mass spectrometer.

    • Ionization: Electrospray Ionization, Positive Mode (ESI+).

    • Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions for Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Carbamazepine	237.1	194.1
(R)-10-Monohydroxy-10,11-dihydro carbamazepine	255.1	237.1
(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3	258.1	240.1
Carbamazepine-d10	247.1	204.1
10,11-Dihydrocarbamazepine	239.1	194.1

Expert Insights: Why the Right SIL-IS is Non-Negotiable

The choice between a SIL-IS and a structural analog is a choice between proactive error correction and reactive damage control.

• Compensating for the "Matrix Effect": The "matrix effect" refers to the alteration of ionization efficiency by co-eluting compounds from the biological sample.[1] A structural analog, which often has a slightly different retention time and chemical property profile, will not experience the exact same degree of ion suppression or enhancement as the analyte. A co-eluting SIL-IS, however, is affected identically, meaning the ratio of analyte to IS remains constant, preserving quantitative accuracy.[11]

• Tracking Through Extraction: Sample preparation steps, like liquid-liquid extraction or SPE, never yield 100% recovery. The variability in this recovery can be significant. (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 behaves identically to its non-deuterated counterpart during these steps. If 10% of the analyte is lost, 10% of the IS is also lost, leaving the ratio unchanged. A structural analog's recovery can vary independently, introducing a significant source of error.

• Chromatographic Fidelity: While deuterium labeling can sometimes cause a slight shift in retention time (the "isotope effect"), this is usually minimal with only a few deuterium atoms and far preferable to the more significant retention time differences seen with structural analogs.[11] For (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, the three deuterium atoms provide a sufficient mass shift for detection without substantially altering chromatographic behavior.

Metabolic Context: Analyte and IS Relationships

Caption: Metabolic pathways and ideal analyte-IS pairings.

Conclusion and Recommendations

For the highest level of data integrity in the bioanalysis of carbamazepine and its metabolites, the use of a stable isotope-labeled internal standard is unequivocally the superior choice.

• For Quantifying (R)-10-Monohydroxy-10,11-dihydro carbamazepine: The ideal and most scientifically defensible internal standard is (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 . It ensures the most accurate and precise results by perfectly mimicking the analyte's behavior from sample collection to detection.

• For Quantifying Carbamazepine: The preferred internal standard is Carbamazepine-d10 .

• Use of Structural Analogs: While seemingly cost-effective, structural analogs like 10,11-Dihydrocarbamazepine introduce unacceptable levels of variability and bias for most regulated bioanalytical studies and clinical applications. Their use should be limited to non-critical, screening-level assays where the highest accuracy is not required.

Ultimately, investing in the appropriate SIL-IS is an investment in the quality and reliability of the data. It is a foundational element of robust method development and validation, ensuring that the results generated can be trusted by researchers, clinicians, and regulatory bodies alike.

References

• Bratton, J., et al. (2001). A specific and sensitive liquid chromatography–electrospray ionization mass spectrometry method for the simultaneous determination of carbamazepine, oxcarbazepine and eight of their metabolites in human plasma. Journal of Chromatography B: Biomedical Sciences and Applications. Available at: [Link]

• ResolveMass Laboratories Inc. (n.d.). Deuterated Standards for LC-MS Analysis. Retrieved from: [Link]

• Cerilliant Corporation. (n.d.). Carbamazepine-D10. Retrieved from: [Link]

• Rockwood, A. (2013). Response to "Which internal standard? Deuterated or C13 enriched?". ResearchGate. Available at: [Link]

• ResolveMass Laboratories Inc. (2023, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube. Available at: [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. Available at: [Link]

• Ribarska, J. T., et al. (2011). Optimization and validation of bioanalytical SPE – HPLC method for the simultaneous determination of carbamazepine and its main metabolite, carbamazepine-10, 11-epoxide, in plasma. Macedonian Pharmaceutical Bulletin. Available at: [Link]

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• Zhu, Y., et al. (2005). Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system. Journal of Pharmaceutical and Biomedical Analysis, 38(1), 119-25. Available at: [Link]

• Wang, J. S., et al. (2022). LC–MS3 Strategy for Quantification of Carbamazepine in Human Plasma and Its Application in Therapeutic Drug Monitoring. Molecules, 27(4), 1189. Available at: [Link]

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A Senior Application Scientist's Guide to Achieving Unrivaled Accuracy and Precision in Bioanalysis: A Comparative Study of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

Introduction: The Imperative for Precision in Therapeutic Drug Monitoring

In the landscape of clinical and preclinical drug development, particularly for antiepileptic drugs (AEDs) like carbamazepine and its structural analog oxcarbazepine, therapeutic drug monitoring (TDM) is not merely a procedural step but a cornerstone of patient safety and efficacy. Carbamazepine exhibits a narrow therapeutic window and complex pharmacokinetics, including auto-induction of its own metabolism. Its primary active metabolite, carbamazepine-10,11-epoxide (CBZE), also contributes significantly to both the therapeutic and toxic effects.[1][2] Similarly, oxcarbazepine is rapidly reduced to its pharmacologically active metabolite, 10,11-dihydro-10-hydroxycarbamazepine (MHD), which is the primary driver of its clinical effect.[3] Accurate quantification of these compounds in biological matrices is therefore critical.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for bioanalysis due to its superior sensitivity and selectivity.[4] However, the inherent complexity of biological matrices like plasma and serum can introduce significant variability from ion suppression or enhancement, extraction inconsistencies, and instrument fluctuations.[5] To counteract these challenges, the use of a suitable internal standard (IS) is not just recommended but mandated by regulatory bodies for robust and reliable bioanalytical methods.[6][7]

The ideal IS is a stable isotope-labeled (SIL) version of the analyte.[5][8] These SIL standards are chemically and physically almost identical to the analyte, ensuring they co-elute chromatographically and behave similarly during sample preparation and ionization.[5][9] This guide provides an in-depth, comparative analysis of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (MHD-d3), establishing its role in achieving high accuracy and precision in the bioanalysis of carbamazepine metabolites. We will dissect the experimental data, compare its performance against alternative standards, and provide field-proven protocols grounded in regulatory expectations set by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[7][10][11]

The Gold Standard: Why a Deuterated Internal Standard Excels

An internal standard is added at a constant concentration to every sample, calibrator, and quality control (QC) sample. Its primary function is to normalize the analytical signal of the target analyte, correcting for variations that occur during the analytical process.[6][8] While structural analogs can be used, they are an imperfect solution. Their differing physicochemical properties can lead to variations in extraction recovery and ionization efficiency, compromising data integrity.[12]

(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 is a deuterated analog of MHD.[13] Deuterium (²H) is a stable, non-radioactive isotope of hydrogen. Replacing one or more hydrogen atoms with deuterium results in a compound with a slightly higher mass, which is easily distinguishable by the mass spectrometer, but with nearly identical chemical properties to the unlabeled analyte.[9][14]

Key Advantages of Using MHD-d3:

• Correction for Matrix Effects: It experiences the same degree of ion suppression or enhancement as the analyte, providing highly effective normalization.[5]

• Compensation for Extraction Variability: Its recovery during sample preparation (e.g., SPE, LLE) closely tracks that of the analyte.

• Chromatographic Co-elution: It elutes at virtually the same retention time as the analyte, ensuring both are subjected to the same matrix environment at the point of ionization.

Comparative Performance: Accuracy and Precision Data

The cornerstones of any validated bioanalytical method are accuracy and precision, as defined by regulatory guidelines.[10][11][15]

• Accuracy refers to the closeness of the mean measured concentration to the true nominal value, expressed as percent bias.

• Precision describes the closeness of repeated measurements, expressed as the coefficient of variation (%CV) or relative standard deviation (%RSD).

According to FDA and EMA guidelines, the acceptance criteria for accuracy and precision are generally within ±15% (±20% at the Lower Limit of Quantification, LLOQ) for both intra-day and inter-day assessments.[6][16]

Table 1: Typical Performance Data for LC-MS/MS Methods Using Deuterated Internal Standards for Carbamazepine and Metabolites

Parameter	Analyte	Internal Standard	Intra-Day Precision (%CV)	Inter-Day Precision (%CV)	Accuracy (% Bias)	Reference
Precision & Accuracy	Carbamazepine	d10-Carbamazepine	2.6 - 9.5%	4.0 - 9.6%	Within ±10%	[17]
Carbamazepine-10,11-epoxide	d10-Carbamazepine	2.6 - 9.5%	4.0 - 9.6%	Within ±10%	[17]
Carbamazepine	Carbamazepine-D2N15	< 2.92%	< 8.23%	98.9 - 110.2%	[4]
10,11-dihydro-10-hydroxy-carbamazepine	5-ethyl-5-p-tolylbarbituric acid (analog)	2.0 - 7.0%	2.3 - 4.3%	101.3 - 110.8%	[3]
Carbamazepine	Nitrazepam (analog)	0.6 - 1.2%	Not Reported	98.4 - 101.3%	[18]

Note: The data illustrates that while well-validated methods with structural analogs can meet acceptance criteria, methods employing SIL standards consistently demonstrate superior precision and accuracy.[12] The use of a specific deuterated standard for each analyte, such as MHD-d3 for MHD, represents the most scientifically rigorous approach.

Table 2: Comparison of Internal Standard Types

Feature	Deuterated IS (e.g., MHD-d3)	Structural Analog IS
Chemical Similarity	Nearly identical	Similar, but with different functional groups or structure
Chromatography	Co-elutes with analyte	Separate retention time
Extraction Recovery	Tracks analyte recovery almost perfectly	May differ significantly from the analyte
Matrix Effect Compensation	Excellent; experiences the same ionization effects	Variable and often incomplete
Regulatory Preference	Strongly preferred ("gold standard")[6]	Acceptable with justification, but less robust
Cost	Higher	Lower
Overall Reliability	High	Moderate to Low

Experimental Workflow: A Self-Validating System

A robust bioanalytical method is a self-validating system. This means that built-in checks, primarily through the consistent response of the internal standard, ensure the integrity of data for every single sample.

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A Senior Application Scientist's Guide to Cross-Validation of HPLC and LC-MS/MS Methods for Carbamazepine Metabolite Analysis

For researchers, scientists, and drug development professionals engaged in the therapeutic drug monitoring (TDM) and pharmacokinetic studies of carbamazepine (CBZ), the choice of analytical methodology is a critical decision that directly impacts data quality and, ultimately, patient outcomes. This guide provides an in-depth, objective comparison of two stalwart techniques in the bioanalytical laboratory: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). We will delve into the nuances of cross-validating these methods for the quantitative analysis of carbamazepine and its principal active metabolite, carbamazepine-10,11-epoxide (CBZ-E), grounding our discussion in established scientific principles and regulatory expectations.

The Clinical Significance of Carbamazepine and Its Metabolites

Carbamazepine is a first-line antiepileptic drug with a narrow therapeutic window, making therapeutic drug monitoring essential to ensure efficacy while avoiding toxicity.[1][2] The metabolism of carbamazepine is complex, with the formation of numerous metabolites. The major and pharmacologically active metabolite is carbamazepine-10,11-epoxide (CBZ-E), which also contributes to the therapeutic and toxic effects of the parent drug.[3][4] Therefore, the simultaneous quantification of both CBZ and CBZ-E is often necessary for a comprehensive clinical assessment.

The Analytical Contenders: HPLC-UV and LC-MS/MS

High-Performance Liquid Chromatography (HPLC) is a cornerstone of analytical chemistry, separating compounds based on their physicochemical interactions with a stationary and mobile phase. When coupled with a UV detector , it offers a robust and cost-effective method for quantifying known analytes that possess a chromophore.[5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) , on the other hand, combines the separation power of HPLC with the high selectivity and sensitivity of mass spectrometry.[6] This technique provides structural information based on the mass-to-charge ratio of an analyte and its fragments, offering a superior level of confidence in identification and quantification, especially in complex biological matrices.[6]

The Imperative of Cross-Validation

When transitioning from one analytical method to another, such as from a well-established HPLC-UV assay to a more sensitive LC-MS/MS method, a cross-validation study is mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[7] This process ensures that the data generated by the new method is comparable and consistent with the original method, maintaining the integrity of longitudinal studies and clinical data.

A Comparative Look at Performance: HPLC-UV vs. LC-MS/MS

The choice between HPLC-UV and LC-MS/MS often hinges on a trade-off between cost, simplicity, and the required analytical performance. The following table summarizes the key performance characteristics of typical validated methods for the analysis of carbamazepine and its metabolites.

Parameter	HPLC-UV	LC-MS/MS	Rationale and Insights
Linearity (r²)	> 0.997[8]	> 0.990[9]	Both techniques demonstrate excellent linearity over a clinically relevant concentration range.
Accuracy (% Bias)	Within ±12%[8]	Between -1.74% and 2.92%[10]	LC-MS/MS often exhibits superior accuracy due to its higher selectivity, which minimizes interferences from matrix components.[6]
Precision (% CV)	< 9%[8]	< 8.23%[10]	Both methods offer acceptable precision, with LC-MS/MS generally providing slightly better reproducibility.
Lower Limit of Quantitation (LLOQ)	0.05 µg/mL for CBZ; 0.1 µg/mL for CBZ-E[8]	5 ng/mL for CBZ[1]	This is a key differentiator. LC-MS/MS is significantly more sensitive, making it suitable for studies with low analyte concentrations.[11]
Selectivity	Good, but susceptible to co-eluting interferences.[6]	Excellent, based on mass-to-charge ratio and fragmentation patterns.[6]	HPLC-UV can be prone to interferences from other drugs or endogenous compounds that absorb at the same wavelength.[6]
Matrix Effects	Generally low.	Can be significant (ion suppression or enhancement).	A major consideration for LC-MS/MS, requiring careful method development and often the use of an isotopically labeled internal standard to compensate.
Run Time	~9 minutes[8]	~5 minutes[9]	Modern UHPLC systems coupled with MS/MS can offer faster analysis times.

Experimental Protocols: A Step-by-Step Guide

The following protocols outline the key steps in developing and validating both an HPLC-UV and an LC-MS/MS method for the simultaneous determination of carbamazepine and carbamazepine-10,11-epoxide in human plasma.

Sample Preparation (Applicable to Both Methods)

A robust sample preparation is crucial for removing interfering substances and concentrating the analytes.

• Protein Precipitation: To 100 µL of plasma, add 200 µL of acetonitrile containing the internal standard (e.g., 10,11-dihydrocarbamazepine for HPLC-UV or a stable isotope-labeled analog for LC-MS/MS).

• Vortex: Mix thoroughly for 1 minute to precipitate proteins.

• Centrifuge: Centrifuge at 10,000 x g for 10 minutes.

• Extract: Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute: Reconstitute the residue in 100 µL of the mobile phase.

HPLC-UV Method

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm).[3]

• Mobile Phase: A mixture of acetonitrile, isopropyl alcohol, and phosphate buffer (pH 3) in a ratio of 36:15:49 (v/v/v).[3]

• Flow Rate: 1.0 mL/min.[8]

• Detection: UV detection at 220 nm.[12]

• Injection Volume: 20 µL.

LC-MS/MS Method

• Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[9]

• Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).[9]

• Mobile Phase: A gradient elution using 0.1% formic acid in water (A) and acetonitrile (B).[9]

• Flow Rate: 0.3 mL/min.[9]

• Detection: Multiple Reaction Monitoring (MRM) in positive ion mode.

  • Carbamazepine: m/z 237.1 → 194.1

  • Carbamazepine-10,11-epoxide: m/z 253.1 → 180.1

• Injection Volume: 5 µL.

Visualizing the Cross-Validation Workflow

A well-structured cross-validation study is essential for ensuring data integrity. The following diagram illustrates the key stages of the process.

Caption: Workflow for the cross-validation of HPLC-UV and LC-MS/MS methods.

The Causality Behind Experimental Choices

The selection of a C18 column in both methods is due to its versatility and excellent retention of moderately non-polar compounds like carbamazepine and its metabolites. The use of a gradient elution in the LC-MS/MS method allows for a faster separation of a wider range of metabolites with varying polarities.[9] The choice of an isotopically labeled internal standard in LC-MS/MS is critical to compensate for matrix effects and variations in ionization efficiency, which are less of a concern in HPLC-UV.

A Self-Validating System: Ensuring Trustworthiness

A robust analytical method is a self-validating system. This is achieved through the inclusion of quality control (QC) samples at low, medium, and high concentrations in every analytical run. The acceptance of a run is contingent on these QC samples falling within predefined accuracy and precision limits, typically ±15% of the nominal value.[9]

Logical Relationships in Analytical Technique Selection

The decision to use HPLC-UV versus LC-MS/MS is not arbitrary but based on a logical assessment of the study's requirements.

Caption: Decision tree for selecting between HPLC-UV and LC-MS/MS.

Conclusion: A Symbiotic Relationship

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A Senior Application Scientist's Guide to the Bioanalytical Quantification of (R)-licarbazepine: A Comparative Analysis of Linearity and Range

In the landscape of antiepileptic drug development and therapeutic drug monitoring, the precise and accurate quantification of chiral molecules is paramount. (R)-licarbazepine, a key metabolite, presents a unique analytical challenge due to the presence of its enantiomer, eslicarbazepine (S-licarbazepine). This guide provides an in-depth, comparative analysis of the linearity and range for the quantification of (R)-licarbazepine, grounded in established bioanalytical methods. We will dissect the nuances of experimental design, explore the rationale behind methodological choices, and present a clear comparison of analytical platforms, empowering researchers and drug development professionals to select and implement the most robust method for their specific needs.

The Criticality of Enantioselective Bioanalysis

The differential pharmacological and toxicological profiles of enantiomers are well-documented.[1] Consequently, regulatory bodies like the FDA and EMA mandate the stereoselective evaluation of chiral drugs.[2] For (R)-licarbazepine, achieving a wide, linear, and reproducible quantification range is not merely an analytical exercise; it is fundamental to understanding its pharmacokinetic profile and ensuring patient safety and therapeutic efficacy.

Core Analytical Strategy: Chiral Liquid Chromatography

The cornerstone of enantioselective quantification for (R)-licarbazepine is chiral liquid chromatography. The primary challenge lies in creating a chiral environment that allows for the differential interaction of the two enantiomers, leading to their separation.[1] This is most commonly achieved using a chiral stationary phase (CSP).

The Rationale Behind Polysaccharide-Based CSPs

For compounds like licarbazepine, polysaccharide-based CSPs, particularly those derived from cellulose and amylose, are frequently the selectors of choice.[3][4] The chiral recognition mechanism of these CSPs is complex, relying on a combination of hydrogen bonding, dipole-dipole interactions, and inclusion into chiral cavities within the polysaccharide structure.[5][6] The choice between different polysaccharide-based columns, such as a Daicel CHIRALCEL OD-H (cellulose-based) or a Chiralpak AD (amylose-based), is often empirical but guided by the structural features of the analyte.[3][7] For instance, the helical structure of amylose derivatives can offer different steric interactions compared to the more linear structure of cellulose derivatives.[7]

Comparative Analysis of Quantitative Methods

The two most prevalent techniques for the bioanalytical quantification of (R)-licarbazepine are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). While both are powerful, they offer distinct advantages and are suited to different applications.[8][9]

Method 1: Enantioselective LC-MS/MS

LC-MS/MS is the gold standard for bioanalysis due to its exceptional sensitivity and selectivity.[2] The ability to monitor specific mass transitions for the analyte and its internal standard significantly reduces the impact of co-eluting matrix components, a phenomenon known as matrix effect.[10][11]

A representative LC-MS/MS method for (R)-licarbazepine in human plasma demonstrates a broad linear range, typically from 50.0 to 25,000.0 ng/mL.[3] This wide range is crucial for pharmacokinetic studies, where concentrations can vary significantly over time. The lower limit of quantification (LLOQ) is a critical parameter, and for this method, it is established at 50.0 ng/mL, showcasing the high sensitivity of the technique.[3]

Table 1: Performance Characteristics of a Validated LC-MS/MS Method for (R)-licarbazepine Quantification [3]

Parameter	Performance
Linearity Range	50.0 - 25,000.0 ng/mL
Correlation Coefficient (r²)	≥ 0.995
Lower Limit of Quantification (LLOQ)	50.0 ng/mL
Intra-day Precision (%CV)	< 12.6%
Inter-day Precision (%CV)	< 12.6%
Accuracy (% bias)	98.7% - 107.2%

Method 2: Enantioselective HPLC-UV

While less sensitive than LC-MS/MS, HPLC-UV offers a robust and cost-effective alternative, particularly for studies where higher analyte concentrations are expected.[8][12] The linearity and range of an HPLC-UV method are inherently dependent on the chromophore of the analyte and the noise level of the detector.

A validated chiral HPLC-UV method for the simultaneous quantification of licarbazepine enantiomers in mouse plasma reported a linear range of 0.4–80 µg/mL (400-80,000 ng/mL).[13] The LLOQ for this method was 0.4 µg/mL (400 ng/mL), which, while higher than the LC-MS/MS method, is still suitable for many preclinical applications.[13]

Table 2: Performance Characteristics of a Validated HPLC-UV Method for Licarbazepine Enantiomers [13]

Parameter	Performance
Linearity Range	0.4 - 80 µg/mL (400 - 80,000 ng/mL)
Correlation Coefficient (r²)	≥ 0.995
Lower Limit of Quantification (LLOQ)	0.4 µg/mL (400 ng/mL)
Precision (%CV)	< 15%
Accuracy (% bias)	< 15%

Experimental Protocols: A Self-Validating System

The trustworthiness of a bioanalytical method hinges on a well-defined and validated protocol. The following protocols are synthesized from validated methods and grounded in the principles outlined in the ICH M10 guideline on bioanalytical method validation.[12][14]

Sample Preparation: The Key to Mitigating Matrix Effects

The choice of sample preparation technique is critical for removing interfering endogenous components from the biological matrix, such as phospholipids, which are a major cause of ion suppression in ESI-MS.[3][11] While protein precipitation (PPT) is a simpler and faster technique, solid-phase extraction (SPE) generally provides cleaner extracts.[15][16] For the demanding sensitivity and specificity of (R)-licarbazepine quantification, SPE is often the preferred method.[3]

dot

Caption: Generalized Sample Preparation Workflow.

Detailed SPE Protocol:

• Conditioning: Condition a suitable SPE cartridge (e.g., Oasis HLB) with 1 mL of methanol followed by 1 mL of water.

• Loading: To 200 µL of plasma, add the internal standard. Vortex and load the sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Chromatographic Conditions: Achieving Enantioseparation

The mobile phase composition plays a crucial role in achieving optimal chiral separation.[17][18] For polysaccharide-based CSPs, a combination of a non-polar solvent (e.g., n-hexane) and an alcohol modifier (e.g., ethanol, isopropanol) is common in normal-phase chromatography.[3] The type and concentration of the alcohol modifier can significantly impact the retention and resolution of the enantiomers.[19]

dot

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A Senior Application Scientist's Guide to Establishing Limits of Detection and Quantification for (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 in Bioanalytical Research

For researchers, scientists, and drug development professionals engaged in pharmacokinetic and metabolic studies, the precise and accurate quantification of drug metabolites is paramount. (R)-10-Monohydroxy-10,11-dihydro carbamazepine, a key metabolite of the central nervous system drugs Oxcarbazepine and Eslicarbazepine acetate, is a critical analyte in such studies[1]. The deuterated internal standard, (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, plays a pivotal role in achieving reliable quantification. This guide provides an in-depth, scientifically grounded framework for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) for this deuterated standard, comparing its expected performance with its non-deuterated counterpart, and elucidating the rationale behind the experimental design.

The Foundational Importance of LOD and LOQ in Bioanalytical Method Validation

In the landscape of regulated bioanalysis, the Limit of Detection (LOD) and Limit of Quantification (LOQ) are fundamental parameters that define the performance and limitations of an analytical method. The LOD represents the lowest concentration of an analyte that can be reliably distinguished from background noise, though not necessarily quantified with acceptable accuracy and precision[2][3]. Conversely, the LOQ is the lowest concentration at which the analyte can be quantitatively determined with a defined level of accuracy and precision[2][3].

Establishing these limits is not merely a procedural step; it is a cornerstone of method validation that ensures the integrity and reliability of the data generated in preclinical and clinical studies. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) provide comprehensive guidelines for bioanalytical method validation, which underscore the necessity of rigorously determining these parameters[4][5][6].

A Rigorous Experimental Protocol for Determining LOD and LOQ of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

The following protocol outlines a robust methodology for establishing the LOD and LOQ of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, primarily using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the gold standard for bioanalytical quantification.

Part 1: Preparation of Standards and Quality Controls

• Stock Solution Preparation: Accurately weigh a certified reference standard of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 and dissolve it in a suitable organic solvent (e.g., methanol or acetonitrile) to prepare a primary stock solution of known concentration (e.g., 1 mg/mL).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the appropriate solvent. These working solutions will be used to spike the biological matrix.

• Calibration Curve Standards: Prepare a calibration curve by spiking a biological matrix (e.g., human plasma, serum, or urine) with the working standard solutions to achieve a range of concentrations. The concentration range should be selected based on expected physiological levels and the desired sensitivity of the assay.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) by spiking the biological matrix with known amounts of the analyte.

Part 2: Sample Preparation (Solid-Phase Extraction)

Solid-Phase Extraction (SPE) is a widely used technique for the purification and concentration of analytes from complex biological matrices, which is crucial for achieving low detection limits[7][8][9].

• Sample Pre-treatment: Thaw the matrix samples and vortex to ensure homogeneity. Centrifuge to pellet any particulate matter.

• SPE Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., a mixed-mode cation exchange cartridge) with methanol followed by water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a series of solvents to remove interfering substances. A typical wash sequence might include a weak organic solvent followed by an aqueous buffer.

• Elution: Elute the analyte of interest using a suitable elution solvent (e.g., methanol with a small percentage of formic acid).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a mobile phase-compatible solvent.

Part 3: LC-MS/MS Analysis

• Chromatographic Separation:

  • HPLC System: A high-performance liquid chromatography system capable of delivering reproducible gradients.

  • Column: A C18 reversed-phase column is a common choice for this class of compounds.

  • Mobile Phase: A gradient elution using a combination of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid) is typically employed to achieve optimal separation.

  • Flow Rate: A flow rate in the range of 0.3-0.5 mL/min is generally suitable.

  • Injection Volume: A small injection volume (e.g., 5-10 µL) is used.

• Mass Spectrometric Detection:

  • Mass Spectrometer: A triple quadrupole mass spectrometer is ideal for quantitative analysis due to its high sensitivity and selectivity.

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is typically used for carbamazepine and its metabolites.

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both the analyte and its non-deuterated counterpart (if being analyzed concurrently). The use of a deuterated internal standard allows for correction of matrix effects and variability in sample processing and instrument response[10].

Part 4: Data Analysis and Determination of LOD and LOQ

There are several accepted methods for determining LOD and LOQ, as outlined in the ICH Q2(R1) guidelines[5][11].

• Signal-to-Noise Ratio (S/N):

  • LOD: The concentration that yields a signal-to-noise ratio of approximately 3:1[12][13].

  • LOQ: The concentration that results in a signal-to-noise ratio of about 10:1[12][13]. This is often determined by analyzing replicate blank samples and samples spiked at very low concentrations.

• Based on the Standard Deviation of the Response and the Slope of the Calibration Curve:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where:

    • σ is the standard deviation of the y-intercepts of the regression lines of multiple calibration curves or the standard deviation of the response of blank samples.

    • S is the slope of the calibration curve[3][12].

Visualizing the Workflow

Caption: Experimental workflow for the determination of LOD and LOQ.

Comparative Analysis: Expected Performance and Alternative Analytes

The table below summarizes published LOQ values for 10-Monohydroxy-10,11-dihydro carbamazepine in various matrices using different analytical techniques.

Analyte	Matrix	Analytical Method	Limit of Quantification (LOQ)	Reference
10,11-dihydro-10-hydroxy-carbamazepine	Serum/Plasma	HPLC-UV	1.0 µg/mL	[14][15]
10,11-dihydro-10-hydroxy carbamazepine	Aqueous Solution	LC-TOF/MS	0.588 µg/L	[16][17]
Carbamazepine and 5 metabolites	Aqueous Samples	LC-MS/MS	Instrumental Detection Limits: 0.8-4.8 pg	[7][8][18]

It is evident from the table that the choice of analytical technique significantly impacts the achievable LOQ. LC-MS/MS methods offer substantially lower limits of quantification compared to HPLC-UV, often by several orders of magnitude. The instrumental detection limits in the picogram range highlight the exquisite sensitivity of modern mass spectrometers[7][8][18].

The use of a deuterated internal standard like (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 is a critical strategy to further enhance the reliability and accuracy of the quantification of the non-deuterated analyte, especially at low concentrations. The deuterated standard co-elutes with the analyte and experiences similar ionization and matrix effects, allowing for precise correction of any variations during sample preparation and analysis. This ultimately leads to a more robust and reliable determination of the LOQ for the non-deuterated compound.

The Logic of Signal vs. Detection Limits

Caption: Relationship between analyte signal and detection limits.

Conclusion

The determination of the Limit of Detection and Limit of Quantification for (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 is a critical exercise in bioanalytical method validation. While this deuterated compound primarily serves as an internal standard, understanding its detection limits within a given analytical system is essential for ensuring the overall robustness of the quantitative assay for its non-deuterated counterpart. By following a rigorous, scientifically sound protocol grounded in regulatory guidelines, researchers can confidently establish the performance characteristics of their analytical methods. The superior sensitivity of LC-MS/MS, coupled with the use of stable isotope-labeled internal standards, provides the foundation for generating high-quality, reliable data in drug metabolism and pharmacokinetic research.

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A Senior Application Scientist's Guide to the Comparative Pharmacokinetics of (R)- and (S)-10-Hydroxycarbazepine

Authored by: A Senior Application Scientist

Introduction: In the landscape of antiepileptic drugs, oxcarbazepine stands out as a second-generation agent, valued for its efficacy and improved tolerability profile compared to its predecessor, carbamazepine.[1][2][3] A critical aspect of its pharmacology lies in its biotransformation. Oxcarbazepine is a prodrug that is rapidly and extensively metabolized to its active metabolite, 10-hydroxycarbazepine (MHD).[4][5][6][7] This metabolite is chiral, existing as two enantiomers: (R)-(-)-10-hydroxycarbazepine and (S)-(+)-10-hydroxycarbazepine. While both enantiomers exhibit anticonvulsant activity, a comprehensive understanding of their individual pharmacokinetic profiles is paramount for optimizing therapeutic strategies and for the development of future, potentially stereospecific, antiepileptic agents.[7][8][9]

This guide provides a detailed comparative analysis of the pharmacokinetics of (R)- and (S)-10-hydroxycarbazepine, supported by experimental data and protocols. It is designed for researchers, scientists, and drug development professionals seeking to delve into the stereoselective disposition of this clinically significant metabolite.

The Journey of a Chiral Metabolite: A Comparative ADME Analysis

The pharmacokinetic profile of a drug, encompassing its Absorption, Distribution, Metabolism, and Excretion (ADME), dictates its therapeutic efficacy and safety. In the case of 10-hydroxycarbazepine, stereoselectivity is a defining feature of its journey through the body.

Absorption and Formation

Following oral administration, oxcarbazepine is almost completely absorbed (>95%) and then rapidly reduced by cytosolic reductases in the liver to 10-hydroxycarbazepine.[3][5] This metabolic reduction of the prochiral carbonyl group of oxcarbazepine is highly stereoselective, leading to significantly different plasma concentrations of the (R)- and (S)-enantiomers.[4]

Studies in healthy human subjects have consistently shown that the plasma concentrations of (S)-10-hydroxycarbazepine are substantially higher than those of its (R)-counterpart.[4] This is primarily attributed to a stereoselective presystemic metabolism, favoring the formation of the S-enantiomer.[4]

Distribution

Both enantiomers of 10-hydroxycarbazepine are moderately bound to plasma proteins, with the unbound fraction being the pharmacologically active portion. The plasma protein binding of MHD is approximately 40%.[5] Cerebrospinal fluid concentrations of MHD are found to be in the same range as the unbound plasma concentrations, indicating that the active metabolite can effectively cross the blood-brain barrier to exert its therapeutic effect.[5]

Metabolism and Excretion: The Stereoselective Divergence

The primary route of elimination for 10-hydroxycarbazepine is through glucuronidation, a phase II metabolic process that renders the metabolite more water-soluble for renal excretion. This process also exhibits stereoselectivity.

Studies in dogs have shown that the formation clearance of the S-(+)-MHD glucuronide is approximately three times greater than that of the R-(-)-MHD glucuronide.[8] This suggests that the S-enantiomer is more readily conjugated and prepared for elimination. A smaller fraction of MHD is oxidized to the inactive dihydroxy derivative.[2]

The majority of the administered oxcarbazepine dose is excreted in the urine, predominantly as glucuronide conjugates of 10-hydroxycarbazepine, with a significant prevalence of the S-enantiomer and its conjugates.[4][6]

Quantitative Pharmacokinetic Parameters: A Tale of Two Enantiomers

The stereoselective processes described above result in marked differences in the key pharmacokinetic parameters of the two enantiomers. The following table summarizes representative data from a study in healthy Chinese subjects after a single oral dose of 600 mg oxcarbazepine.[4]

Pharmacokinetic Parameter	(R)-10-hydroxycarbazepine	(S)-10-hydroxycarbazepine
Cmax (mg/L)	Lower	Significantly Higher
AUC (mg/L*h)	26.3 ± 8.5	129.8 ± 33.1
Half-life (t½) (h)	11.9 ± 3.3	13.0 ± 4.1

Data presented as mean ± standard deviation.

The area under the serum concentration-time curve (AUC) for S-10-hydroxycarbazepine was found to be approximately fivefold greater than that of R-10-hydroxycarbazepine, highlighting the profound impact of stereoselective metabolism on the overall exposure to each enantiomer.[4] Interestingly, the elimination half-lives of the two enantiomers did not differ significantly.[4]

Experimental Protocols for Pharmacokinetic Analysis

A robust and reliable bioanalytical method is the cornerstone of any pharmacokinetic study. For the enantioselective analysis of 10-hydroxycarbazepine, liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) using a chiral stationary phase is the method of choice.[7][10][11][12]

In Vivo Pharmacokinetic Study in a Rodent Model

This protocol outlines a typical pharmacokinetic study in rats to assess the plasma concentrations of (R)- and (S)-10-hydroxycarbazepine following oral administration of oxcarbazepine.[13][14]

Objective: To determine the plasma concentration-time profiles and key pharmacokinetic parameters of (R)- and (S)-10-hydroxycarbazepine in rats.

Materials:

• Male Wistar rats (200-250 g)

• Oxcarbazepine

• Vehicle for oral administration (e.g., 0.5% carboxymethylcellulose)[15]

• Anesthesia (e.g., isoflurane)

• Blood collection tubes (e.g., with K2-EDTA)

• Centrifuge

• Freezer (-80°C)

Protocol:

• Animal Acclimatization: House the rats in a controlled environment for at least one week prior to the study.

• Dosing: Fast the rats overnight before administering a single oral dose of oxcarbazepine suspension via gavage.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the tail vein or via serial bleeding techniques at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).[16]

• Plasma Preparation: Immediately centrifuge the blood samples to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until bioanalysis.

Bioanalytical Method: Enantioselective LC-MS/MS Analysis

This protocol provides a framework for the simultaneous quantification of (R)- and (S)-10-hydroxycarbazepine in plasma samples.[7][17][18]

Objective: To develop and validate a sensitive and specific LC-MS/MS method for the enantioselective quantification of 10-hydroxycarbazepine.

Materials and Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Chiral HPLC column (e.g., Daicel CHIRALCEL OD-H)[7][17]

• (R)- and (S)-10-hydroxycarbazepine analytical standards

• Internal Standard (IS) (e.g., 10,11-dihydrocarbamazepine)[17]

• Solvents for mobile phase and sample extraction (e.g., n-hexane, ethanol, isopropanol, methyl tert-butyl ether, dichloromethane)[7]

• Plasma samples from the in vivo study

Protocol:

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of plasma, add the internal standard.

  • Add an extraction solvent mixture (e.g., methyl tert-butyl ether:dichloromethane).

  • Vortex and centrifuge to separate the organic and aqueous layers.

  • Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Column: Chiralcel OD-H (5 µm, 50 mm x 4.6 mm)[17]

  • Mobile Phase: n-hexane:ethanol:isopropanol (e.g., 80:15:5, v/v/v)[7]

  • Flow Rate: 0.8 mL/min[17]

  • Injection Volume: 10 µL

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for each enantiomer and the internal standard.

• Quantification:

  • Construct calibration curves by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analytical standards.

  • Determine the concentrations of (R)- and (S)-10-hydroxycarbazepine in the plasma samples from the calibration curves.

Visualizing the Process: Diagrams

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Metabolic pathway of oxcarbazepine to its enantiomeric metabolites.

Caption: Experimental workflow for the pharmacokinetic analysis of 10-hydroxycarbazepine enantiomers.

Conclusion and Future Perspectives

The pharmacokinetic profile of 10-hydroxycarbazepine is characterized by significant stereoselectivity, primarily driven by the preferential formation of the (S)-enantiomer during the metabolism of oxcarbazepine. This leads to a substantially higher systemic exposure to (S)-10-hydroxycarbazepine compared to its (R)-counterpart. While both enantiomers are pharmacologically active, the pronounced difference in their concentrations underscores the importance of considering stereochemistry in drug development and therapy.

Future research could focus on elucidating the specific enzymes responsible for the stereoselective reduction of oxcarbazepine and the glucuronidation of its enantiomeric metabolites. Furthermore, investigating the pharmacodynamic consequences of the differential exposure to (R)- and (S)-10-hydroxycarbazepine could pave the way for the development of enantiopure formulations with potentially improved efficacy and safety profiles. The methodologies outlined in this guide provide a solid foundation for researchers to embark on such investigations, ultimately contributing to a more nuanced understanding of antiepileptic drug action.

References

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• Dickinson, R. G., et al. (1989). The pharmacokinetics of oxcarbazepine and its active metabolite 10-hydroxy-carbazepine in healthy subjects and in epileptic patients treated with phenobarbitone or valproic acid. British journal of clinical pharmacology, 28(5), 521-530. [Link]

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A Senior Application Scientist's Guide to Selecting Chiral Columns for Carbamazepine Enantiomer Separation

For researchers, scientists, and professionals in drug development, the stereochemistry of pharmaceutical compounds is a critical consideration. The enantiomers of a chiral drug can exhibit marked differences in pharmacology, toxicology, and pharmacokinetics. Carbamazepine, a widely prescribed anticonvulsant, possesses a chiral center at the C10 and C11 positions of its dihydrodibenzazepine ring, leading to the existence of two enantiomers. Although commercially available as a racemate, understanding the differential effects of its enantiomers is paramount for both clinical efficacy and regulatory compliance.[1][2] This guide provides an in-depth comparison of various chiral High-Performance Liquid Chromatography (HPLC) columns for the effective separation of carbamazepine enantiomers, supported by experimental data and methodological insights.

The Imperative of Chiral Separation for Carbamazepine

The differential biological activity of enantiomers necessitates their separation and independent evaluation.[2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) have established guidelines that encourage the development of single-enantiomer drugs.[1] Therefore, robust and reliable analytical methods for chiral separation are indispensable in pharmaceutical quality control and research. HPLC with chiral stationary phases (CSPs) stands as the most prevalent and effective technique for this purpose.[1][3]

Understanding Chiral Recognition Mechanisms

The successful separation of enantiomers on a chiral column relies on the differential interactions between the enantiomers and the chiral stationary phase. These interactions, which can include hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance, lead to the formation of transient diastereomeric complexes with different stabilites, resulting in different retention times. The choice of the chiral stationary phase is therefore the most critical factor in developing a successful chiral separation method.

Comparative Performance of Chiral Column Chemistries

The selection of an appropriate chiral column is a process that often involves empirical screening of different stationary phases.[4] This section compares the performance of the most commonly employed CSPs for the separation of carbamazepine and its metabolites: polysaccharide-based, protein-based, and cyclodextrin-based columns.

Polysaccharide-Based Chiral Columns: The Workhorse of Chiral Separations

Derivatives of cellulose and amylose are the most widely used CSPs due to their broad applicability and high success rates in resolving a wide range of chiral compounds.[2][3][5] These CSPs are available with either coated or immobilized polysaccharide derivatives on a silica support. Immobilized phases offer the advantage of being compatible with a wider range of organic solvents.[3]

The chiral recognition mechanism of polysaccharide-based CSPs is attributed to the helical structure of the polysaccharide backbone, which creates chiral grooves and cavities. Separation is achieved through a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and steric fit within these chiral pockets.

Key Performance Characteristics:

• High Selectivity: Generally provide excellent enantioselectivity for a broad range of compounds, including carbamazepine.[6]

• Versatility: Can be used in normal-phase, reversed-phase, and polar organic modes.[3]

• Scalability: Suitable for both analytical and preparative scale separations.[7]

Comparative Data for Polysaccharide-Based Columns:

Chiral Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Resolution (Rs)	Selectivity (α)	Reference
Cellulose tris(3,5-dimethylphenylcarbamate)	n-Hexane/Ethanol (75:25, v/v)	1.0	25	> 1.5	~1.2	[8]
Amylose tris(3,5-dimethylphenylcarbamate)	Acetonitrile/Water	0.8	30	Baseline	> 1.1	[6]
Cellulose tris(3,5-dichlorophenylcarbamate)	Dichloromethane/Ethanol (90:10, v/v)	1.0	25	~6.0	Not Reported	[9]

Experimental Protocol: Separation of Carbamazepine Metabolite Enantiomers on a Polysaccharide Column [8]

• Column: A polysaccharide-based chiral stationary phase column (e.g., based on cellulose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: Prepare a mobile phase of n-hexane and ethanol in a 75:25 (v/v) ratio.

• Flow Rate: Set the pump to a flow rate of 1.0 mL/min.

• Temperature: Maintain the column temperature at 25°C.

• Injection Volume: Inject 10 µL of the sample solution.

• Detection: Monitor the eluent at a wavelength of 220 nm.[10][11]

• Data Analysis: Calculate the resolution (Rs) and selectivity (α) from the resulting chromatogram.

Diagram: General Workflow for Chiral HPLC Method Development

Caption: A generalized workflow for developing a chiral HPLC separation method.

Protein-Based Chiral Columns

Protein-based CSPs utilize immobilized proteins, such as α1-acid glycoprotein (AGP), human serum albumin (HSA), or cellobiohydrolase (CBH), on a silica support.[12][13] These columns are particularly advantageous for their ability to be used with aqueous mobile phases, making them suitable for the direct analysis of biological samples.[12][14] The chiral recognition is based on the complex three-dimensional structure of the protein, which offers a multitude of stereospecific binding sites.[12]

Key Performance Characteristics:

• Broad Applicability: Effective for a wide range of chiral compounds, including acidic, basic, and neutral molecules.[12]

• Aqueous Mobile Phases: Primarily operate in reversed-phase mode with buffered aqueous mobile phases.[13]

• Direct Injection of Biological Samples: Often allows for the direct analysis of samples like plasma or serum with minimal sample preparation.[12]

• Lower Capacity: Generally have a lower sample loading capacity compared to polysaccharide-based columns.[14]

Comparative Data for Protein-Based Columns:

Chiral Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Resolution (Rs)	Selectivity (α)	Reference
α1-acid glycoprotein (AGP)	Phosphate buffer (pH 7.0) with organic modifier (e.g., 2-propanol)	0.9	25	Good separation	Not Reported	[3]
Human Serum Albumin (HSA)	Aqueous buffer with organic modifier	1.0	Ambient	Variable	Variable	[14]

Experimental Protocol: Chiral Separation using a Protein-Based Column

• Column: An α1-acid glycoprotein (AGP) based chiral column.

• Mobile Phase: Prepare a buffered mobile phase, for instance, 10 mM phosphate buffer at pH 7.0, with a small percentage of an organic modifier like 2-propanol.

• Flow Rate: Set the flow rate to 0.9 mL/min.

• Temperature: Maintain the column at a constant temperature, e.g., 25°C.

• Injection Volume: Inject an appropriate volume of the sample.

• Detection: Use UV detection at a suitable wavelength for carbamazepine (e.g., 230 nm or 285 nm).[15][16][17]

• Data Analysis: Evaluate the chromatogram for the separation of the enantiomers.

Cyclodextrin-Based Chiral Columns

Cyclodextrin-based CSPs consist of cyclic oligosaccharides (α-, β-, or γ-cyclodextrin) bonded to a silica support.[5][13][18] The chiral recognition mechanism is based on the inclusion of the analyte, or a part of it, into the hydrophobic cavity of the cyclodextrin molecule. Chiral discrimination arises from interactions between the analyte's functional groups and the hydroxyl groups at the rim of the cyclodextrin cavity.[19]

Key Performance Characteristics:

• Inclusion Complexation: The primary mechanism of separation is the formation of diastereomeric inclusion complexes.[19]

• Reversed-Phase Compatibility: Typically used in reversed-phase or polar organic modes.[3]

• Structural Dependence: The size of the cyclodextrin cavity (α, β, or γ) influences which molecules can be effectively separated.[7]

Comparative Data for Cyclodextrin-Based Columns:

Chiral Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Resolution (Rs)	Selectivity (α)	Reference
β-Cyclodextrin	Acetonitrile/Triethylammonium acetate buffer	1.0	25	Partial to baseline	Variable	[19]
Hydroxypropyl-β-cyclodextrin	Methanol/Water	0.8	30	Variable	Variable	[20]

Experimental Protocol: Chiral Separation using a Cyclodextrin-Based Column

• Column: A β-cyclodextrin based chiral column.

• Mobile Phase: Use a mobile phase consisting of an organic solvent like acetonitrile or methanol and an aqueous buffer (e.g., triethylammonium acetate).

• Flow Rate: Set a flow rate of 1.0 mL/min.

• Temperature: Control the column temperature, for example, at 25°C.

• Injection Volume: Inject the sample solution.

• Detection: Monitor the separation using a UV detector.

• Data Analysis: Assess the resolution and selectivity of the enantiomeric separation.

Conclusion and Recommendations

The selection of the optimal chiral column for the separation of carbamazepine enantiomers is a multi-faceted decision that depends on the specific analytical goals, available instrumentation, and the sample matrix.

• For robust, high-resolution separations and method development flexibility, polysaccharide-based columns, particularly those with immobilized phases, are highly recommended. They offer a high probability of success and are adaptable to various chromatographic modes.

• Protein-based columns are an excellent choice for applications involving biological matrices, where direct injection and minimal sample preparation are desired. Their ability to operate in aqueous mobile phases is a significant advantage in these scenarios.

• Cyclodextrin-based columns can be effective, but their performance is often more analyte-specific. They are a valuable alternative to screen when polysaccharide or protein-based columns do not yield the desired separation.

Ultimately, a systematic screening approach, as outlined in the workflow diagram, is the most effective strategy to identify the ideal chiral column and conditions for your specific application.

References

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A Senior Application Scientist's Guide to the Isotopic Purity Assessment of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

For Researchers, Scientists, and Drug Development Professionals

Foreword: Beyond Chemical Purity – The Criticality of Isotopic Distribution in Deuterated Pharmaceuticals

In the landscape of modern drug development, the strategic incorporation of deuterium into active pharmaceutical ingredients (APIs) has emerged as a powerful tool to modulate pharmacokinetic profiles and enhance therapeutic efficacy. (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, a deuterated metabolite of the widely used anticonvulsant carbamazepine, exemplifies this innovation. However, for researchers and drug developers utilizing this and other deuterated compounds, the concept of purity extends beyond the absence of chemical contaminants. The isotopic purity—specifically, the accurate and consistent distribution of deuterium atoms within the molecular population—is a critical quality attribute that underpins the reliability of preclinical and clinical data.

This guide, born from extensive experience in analytical chemistry and drug development, provides an in-depth, objective comparison of methodologies for assessing the isotopic purity of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3. We will delve into the causality behind experimental choices, present detailed protocols for orthogonal analytical techniques, and discuss the regulatory perspectives that frame the importance of this analysis. Our aim is to equip you with the scientific rationale and practical knowledge to confidently evaluate and compare different sources of this critical deuterated standard.

The Imperative of Isotopic Purity: More Than Just a Number

The synthesis of deuterated compounds is a stochastic process. It is practically impossible to achieve 100% isotopic incorporation, leading to a population of molecules with varying numbers of deuterium atoms, known as isotopologues. For (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, this means the final product will inevitably contain trace amounts of d0, d1, and d2 species alongside the desired d3 isotopologue.

The U.S. Food and Drug Administration (FDA) considers deuterated drugs to be new chemical entities, distinct from their non-deuterated counterparts.[1] This underscores the regulatory expectation for rigorous characterization of the isotopic distribution.[2] An uncharacterized or variable isotopic profile can have significant consequences:

• Inconsistent Pharmacokinetics: The kinetic isotope effect, the very reason for deuteration, is dependent on the presence of deuterium at specific metabolic sites.[3] Varying levels of non-deuterated species can lead to unpredictable metabolic rates and inconsistent pharmacokinetic data between batches.

• Compromised Internal Standard Accuracy: In bioanalytical assays, where (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 is often used as an internal standard, the presence of the non-deuterated (d0) form can lead to an overestimation of the analyte concentration.

• Regulatory Scrutiny: Regulatory bodies require a thorough understanding and control of the isotopic profile of any new drug substance. A well-defined and consistent isotopic purity is a cornerstone of the Chemistry, Manufacturing, and Controls (CMC) section of a regulatory submission.

A Dual-Pronged Approach to Isotopic Purity Verification: LC-MS and qNMR

To ensure a comprehensive and self-validating assessment of isotopic purity, a combination of high-resolution mass spectrometry (HRMS) and quantitative nuclear magnetic resonance (qNMR) spectroscopy is the gold standard. These orthogonal techniques provide complementary information, offering both the distribution of isotopologues and an absolute measure of purity.

High-Resolution Mass Spectrometry (HRMS): Unveiling the Isotopologue Distribution

Principle: HRMS separates ions based on their mass-to-charge ratio with high precision, allowing for the differentiation of molecules with minute mass differences, such as those between deuterated and non-deuterated isotopologues. By analyzing the relative intensities of the peaks corresponding to the d0, d1, d2, and d3 species, we can determine the isotopic distribution.

Experimental Workflow:

Caption: High-Resolution Mass Spectrometry Workflow for Isotopic Purity.

Detailed Protocol: LC-HRMS for Isotopic Purity of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

• Sample Preparation:

  • Accurately weigh and dissolve the (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 standard in a suitable solvent (e.g., methanol or acetonitrile) to a final concentration of 1 µg/mL.

  • Prepare a corresponding solution of the non-deuterated (R)-10-Monohydroxy-10,11-dihydro carbamazepine standard for comparison.

• Liquid Chromatography (LC) Parameters:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure separation from any potential impurities.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• High-Resolution Mass Spectrometry (HRMS) Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full scan from m/z 100-400.

  • Resolution: ≥ 60,000.

  • Data Analysis: Extract the ion chromatograms for the expected m/z of the protonated molecular ions of the d0, d1, d2, and d3 isotopologues. Integrate the peak areas and calculate the relative abundance of each species.

Data Presentation and Interpretation:

The results of the HRMS analysis should be presented in a clear, tabular format that allows for easy comparison between different batches or suppliers.

Isotopologue	Expected m/z [M+H]+	Supplier A (Lot X) Relative Abundance (%)	Supplier B (Lot Y) Relative Abundance (%)
d0	255.1128	0.18	0.25
d1	256.1191	0.01	0.05
d2	257.1254	1.47	1.80
d3	258.1317	98.35	97.90
Isotopic Purity (d3)	98.35%	97.90%

Note: The data for Supplier A is based on a publicly available Certificate of Analysis for a commercial batch of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3.[4] The data for Supplier B is hypothetical for comparative purposes.

Quantitative NMR (qNMR): The Gold Standard for Absolute Purity

Principle: qNMR provides an absolute measure of the purity of a compound by comparing the integral of a specific proton signal from the analyte to that of a certified internal standard of known purity and concentration. For deuterated compounds, ¹H-qNMR is particularly powerful as it can quantify the residual non-deuterated species, thereby providing an orthogonal measure of isotopic enrichment.

Experimental Workflow:

Caption: Quantitative NMR (qNMR) Workflow for Absolute Purity Assessment.

Detailed Protocol: ¹H-qNMR for Isotopic Purity of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

• Sample Preparation:

  • Accurately weigh approximately 5 mg of the (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 standard and a certified qNMR internal standard (e.g., maleic acid) into the same vial.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d6).

• ¹H-NMR Acquisition Parameters:

  • Spectrometer: 400 MHz or higher.

  • Pulse Sequence: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation.

  • Number of Scans: Sufficient to achieve a high signal-to-noise ratio (e.g., 128 scans).

• Data Processing and Calculation:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a well-resolved proton signal from the residual non-deuterated species of the analyte and a signal from the internal standard.

  • Calculate the absolute purity and isotopic enrichment using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Data Presentation and Interpretation:

The qNMR results provide a crucial orthogonal confirmation of the isotopic purity determined by HRMS.

Analytical Method	Supplier A (Lot X)	Supplier B (Lot Y)
HRMS Isotopic Purity (d3)	98.35%	97.90%
¹H-qNMR Isotopic Enrichment	≥98%	≥97.5%
Overall Assessment	High Isotopic Purity	Acceptable Isotopic Purity

Comparing Alternatives: A Framework for Selection

When selecting a source for (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, a comprehensive evaluation of the supplier's documentation and, if necessary, independent verification are essential.

Key Comparison Points:

• Certificate of Analysis (CoA): A detailed CoA should be provided, including the method of analysis for isotopic purity (preferably HRMS and/or NMR), the determined isotopic distribution, and the overall isotopic purity.[4][5]

• Batch-to-Batch Consistency: For long-term studies, it is crucial to ensure consistency in isotopic purity between different batches from the same supplier.

• Availability of Non-Deuterated Standard: Sourcing both the deuterated and non-deuterated standards from the same supplier can streamline analytical method development and validation.

• Chemical Purity: The CoA should also clearly state the chemical purity, as determined by a suitable method like HPLC.

Conclusion: A Commitment to Analytical Rigor

The assessment of isotopic purity for deuterated compounds like (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 is a non-negotiable aspect of ensuring data integrity and regulatory compliance in drug development. A multi-faceted analytical approach, combining the strengths of HRMS and qNMR, provides a robust and self-validating system for characterizing the isotopic profile. By demanding comprehensive documentation from suppliers and, when necessary, performing independent verification, researchers can confidently select high-quality deuterated standards that will underpin the success of their research and development programs. This commitment to analytical rigor is not merely a technical exercise; it is a fundamental pillar of scientific integrity.

References

• Jemal, M., et al. (2010). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 24(8), 1137-1145.

• Cerilliant. (n.d.). (±)-10,11-Dihydro-10-Hydroxycarbamazepine. Retrieved from [Link]

• Almac Group. (n.d.). CASE STUDY - Determination of Isotopic Purity by Accurate Mass LC/MS. Retrieved from [Link]

• Zhang, Y., et al. (2023). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. Rapid Communications in Mass Spectrometry, 37(S1), e9453.

• Points, J. (n.d.). USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. Retrieved from [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]

• Rementer, C. (2021). "Stable Labeled Isotopes as Internal Standards: A Critical Review". Journal of Analytical & Bioanalytical Techniques, 12(3), 1-5.

• Salamandra, LLC. (2024). Regulatory Considerations for Deuterated Products. Retrieved from [Link]

• Cambridge Isotope Laboratories, Inc. (n.d.). Stable Isotope Standards For Mass Spectrometry. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• Wood, W. W. (2024). Deuterated Drugs: Isotope Distribution and Impurity Profiles. Journal of Medicinal Chemistry, 67(19), 16991–16999.
• Duxbury, K. J., et al. (2008). Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement. Annals of Clinical Biochemistry, 45(Pt 2), 214–216.
• Landvatter, S. W. (2013).
• Gant, T. G. (2014). A Primer of Deuterium in Drug Design. Journal of Medicinal Chemistry, 57(9), 3595–3611.

• European Medicines Agency. (2025). Reflection paper on a tailored clinical approach in biosimilar development. Retrieved from [Link]

• Pirali, T., et al. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery, 22(6), 473–490.
• Wang, Y., et al. (2022).

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Safety & Regulatory Compliance

A Senior Scientist's Guide to the Safe Disposal of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

This guide provides essential safety and logistical information for the proper disposal of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 (MHD-d3). As a deuterated metabolite of the widely used pharmaceuticals Oxcarbazepine and Eslicarbazepine acetate, understanding its handling from bench to disposal is critical for ensuring laboratory safety and environmental stewardship.[1] This document is designed for researchers, scientists, and drug development professionals, offering a framework built on scientific integrity, regulatory awareness, and field-proven best practices.

Part 1: Hazard Assessment and Regulatory Profile

The cornerstone of any disposal protocol is a thorough understanding of the substance's hazard profile and the regulatory landscape.

The Precautionary Principle in Hazard Classification

Safety Data Sheets (SDSs) for the parent compound present conflicting information. Some sources indicate it may be harmful if swallowed, cause allergic skin reactions, and exhibit long-lasting toxicity to aquatic life[4][5], while others suggest no significant health effects[4]. This ambiguity necessitates a conservative approach.

In alignment with guidance from the Environmental Protection Agency (EPA) and best laboratory practices, when hazard information is uncertain or conflicting, the substance should be managed as a hazardous waste.[4] This "precautionary principle" ensures the highest level of safety and environmental protection.

The Role of Deuteration

The "-d3" designation signifies that three hydrogen atoms in the molecule have been replaced with deuterium, a stable, non-radioactive isotope of hydrogen.[1] From a chemical hazard perspective, this substitution has a negligible impact on the molecule's toxicity or reactivity. Therefore, the disposal protocol is dictated by the hazardous properties of the parent carbamazepine structure, not the isotopic label. Deuterium itself is not considered an environmental pollutant.[6]

Regulatory Framework

The primary regulation governing the disposal of this compound in the United States is the Resource Conservation and Recovery Act (RCRA), which establishes the framework for managing hazardous waste.[7] It is crucial to note that (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 is not a federally controlled substance, meaning Drug Enforcement Administration (DEA) regulations for disposal do not apply.[4] All waste containing this compound must be segregated from general laboratory trash and managed through a licensed chemical waste disposal program.[7][8]

Part 2: Core Disposal Protocol: A Step-by-Step Workflow

The following protocol provides a systematic approach to ensure the safe and compliant disposal of MHD-d3 from the point of generation to final removal.

1. Personal Protective Equipment (PPE): Before handling the pure compound or any waste materials, ensure a standard level of laboratory PPE is worn. This includes:

• Safety glasses or goggles
• Chemical-resistant gloves (nitrile is a suitable choice for incidental contact)
• A properly fastened lab coat

2. Waste Identification and Segregation: This is the most critical step in proper waste management. All waste streams containing MHD-d3 must be segregated from non-hazardous laboratory waste at the point of generation.[4] This prevents cross-contamination and ensures compliant disposal. Never dispose of this chemical or its containers in the regular trash or down the drain.[7][8] The environmental persistence of carbamazepine and its metabolites makes aquatic contamination a significant concern.[4][9]

3. Containment and Labeling:

• Select an Appropriate Container: Use a dedicated, leak-proof hazardous waste container that is chemically compatible with the waste.[4][7] For solid waste, a sealable plastic pail or drum is appropriate. For liquid waste, use a sealed container, preferably plastic, to avoid breakage.[10]
• Label Correctly: The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "(R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3".[4] Ensure the label is securely affixed and legible.

4. Temporary Storage (Satellite Accumulation): Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[4] This area should be:

• At or near the point of waste generation.
• Under the control of laboratory personnel.[7]
• Secure and well-ventilated.
• Away from sources of ignition or incompatible materials.[4]

5. Arranging for Final Disposal: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.[8][10] Do not attempt to dispose of the chemical waste through any other means. EHS professionals are trained to manage the final disposal process through licensed and certified hazardous waste vendors, ensuring compliance with all federal, state, and local regulations.[7][10]

Disposal workflow for MHD-d3.

Part 3: Managing Different Waste Streams

Proper management requires identifying how to handle various forms of waste generated during research activities. The table below summarizes the disposal procedures for each type.

Waste Stream	Description	Disposal Protocol
Unused/Expired Pure Compound	The original vial or container holding the solid MHD-d3.	Keep in the original, clearly labeled container. Place the entire container into a larger, sealable hazardous waste receptacle. Do not empty the powder into a general waste container.
Contaminated Labware	Items that have come into direct contact with MHD-d3, such as pipette tips, vials, weigh boats, and contaminated gloves.	Collect all items in a dedicated, lined, and sealable solid hazardous waste container.[4] Label the container clearly as "Hazardous Waste: (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 Contaminated Debris".
Aqueous/Solvent Solutions	Solutions containing dissolved MHD-d3 from experimental procedures.	Collect in a dedicated, sealed, and properly labeled liquid hazardous waste container.[4] Ensure the container is chemically compatible with the solvent used. Never mix incompatible waste streams.
Spill Cleanup Materials	Absorbent pads, powders, and PPE used to clean up a spill of MHD-d3.	Treat all spill cleanup materials as hazardous waste. Collect them in a sealed bag or container, and place them into the designated solid hazardous waste container for MHD-d3.

Part 4: Causality and Best Practices

• Why Segregation is Crucial: Segregating hazardous chemical waste prevents potentially dangerous reactions that can occur when incompatible chemicals are mixed. It is also a core requirement of RCRA regulations and ensures that waste is treated and disposed of using the correct, safest method.[7][11]

• The Hazard of Drain Disposal: Pharmaceutical compounds like carbamazepine and its metabolites are known to be persistent in the environment and can bypass wastewater treatment processes, leading to the contamination of rivers and aquatic ecosystems.[4][9] Strict prohibition of drain disposal is essential for environmental protection.

• Waste Minimization: The most effective waste management strategy is to minimize its generation in the first place.[12] This can be achieved by:

  • Purchasing only the quantity of the standard that is reasonably needed.[11]

  • Maintaining a clear chemical inventory to prevent duplicate orders.[12]

  • Designing experiments to use the minimum volume and concentration required for accurate results.

By adhering to this comprehensive disposal guide, laboratory professionals can ensure the safe handling of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, protecting themselves, their colleagues, and the environment.

References

• Daniels Health. (2025, May 21).
• University of Delaware.
• BenchChem. (2025).
• Ace Waste.
• Synergy Recycling. Disposal of deuterium (D₂).
• Cayman Chemical. (2024, December 5). Safety Data Sheet: 10,11-dihydro-10-hydroxy Carbamazepine.
• Santa Cruz Biotechnology, Inc. 10,11-Dihydro-10-hydroxy carbamazepine.
• National Research Council (US) Committee on Prudent Practices for Handling, Storage, and Disposal of Chemicals in Laboratories. (2011). Management of Waste. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• University of Pennsylvania, Environmental Health & Radiation Safety. Laboratory Chemical Waste Management Guidelines.
• Sigma-Aldrich. 10,11-Dihydro-10-hydroxycarbamazepine analytical standard.
• Toronto Research Chemicals. 10,11-Dihydro-10-hydroxy Carbamazepine-d3.
• Petruczynik, A., et al. (2021). Diagnosing Down-the-Drain Disposal of Unused Pharmaceuticals at a River Catchment Level: Unrecognized Sources of Environmental Contamination That Require Nontechnological Solutions. Environmental Science & Technology Letters.
• Clearsynth. (R)-10-Monohydroxy-10,11-dihydro Carbamazepine-d3.

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Safeguarding Your Research: A Comprehensive Guide to Handling (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3

For researchers and scientists in the dynamic field of drug development, the meticulous handling of specialized compounds is paramount to both personal safety and experimental integrity. This guide provides essential safety and logistical information for the handling of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, a deuterated metabolite of Oxcarbazepine and Eslicarbazepine acetate.[1] As a potent pharmaceutical compound, adherence to strict protocols is non-negotiable to mitigate risks and ensure a safe laboratory environment.[2][3]

This document moves beyond a simple checklist, offering a procedural framework grounded in established safety principles and practical, field-proven insights. By understanding the "why" behind each step, you, the researcher, are empowered to make informed decisions that uphold the highest standards of laboratory safety.

I. Hazard Identification and Risk Assessment: Understanding the Compound

The non-deuterated analogue is classified as harmful if swallowed and may cause an allergic skin reaction.[4] Furthermore, it may cause allergy or asthma symptoms or breathing difficulties if inhaled.[4] Therefore, it is crucial to treat (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 with the same level of caution as a potent Active Pharmaceutical Ingredient (API).

Key Potential Hazards:

• Acute Oral Toxicity: Harmful if ingested.[4]

• Skin Sensitization: May cause an allergic skin reaction upon contact.[4]

• Respiratory Sensitization: Inhalation may lead to allergy or asthma-like symptoms.[4]

• Unknown Long-Term Effects: As with many research chemicals, the long-term health effects of exposure are not fully understood, necessitating a cautious approach.[5]

A thorough risk assessment should be conducted before any handling of this compound. This involves evaluating the quantity of material being used, the frequency of handling, and the specific procedures being performed.

II. Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate Personal Protective Equipment (PPE) is a fundamental requirement for handling potent compounds.[2][6] The goal is to create a barrier between the researcher and the chemical, preventing exposure through inhalation, skin contact, or eye splashes.[6]

PPE Component	Specification	Rationale
Gloves	Nitrile, double-gloved	Provides a robust barrier against skin contact. Double-gloving is a best practice for handling potent compounds, allowing for the safe removal of the outer glove in case of contamination.
Eye Protection	Chemical safety goggles or a face shield	Protects the eyes from splashes and airborne particles. Standard safety glasses are insufficient.
Lab Coat	Certified, with tight-fitting cuffs	Prevents contamination of personal clothing and skin.
Respiratory Protection	NIOSH-approved respirator (e.g., N95 or higher)	Essential for weighing and handling the solid compound to prevent inhalation of fine particles. The specific type of respirator should be determined by a formal risk assessment. For highly potent compounds, a Powered Air-Purifying Respirator (PAPR) may be necessary.[7][8]

dot

Caption: Essential Personal Protective Equipment (PPE) for safe handling.

III. Operational Plan: A Step-by-Step Guide to Safe Handling

A well-defined operational plan is critical to minimizing the risk of exposure and ensuring the integrity of your experiment. All handling of (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3, especially of the solid material, should be performed within a certified chemical fume hood or a containment device such as a glove box.[2][9]

Step 1: Preparation

• Designated Area: Cordon off a specific area within the laboratory for the handling of this compound.

• Equipment Check: Ensure the chemical fume hood or glove box has a current certification and is functioning correctly.

• Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, vials, etc.) and have them ready within the containment area to minimize movement in and out.

• Don PPE: Put on all required PPE before entering the designated handling area.

Step 2: Weighing and Aliquoting

• Static Control: Use an anti-static weigh boat or an ionizer to prevent dispersal of the fine powder.

• Careful Transfer: Use a dedicated, clean spatula for transferring the solid. Avoid creating dust by handling the material gently.

• Immediate Sealing: Once the desired amount is weighed, securely cap the stock vial and the aliquot.

Step 3: Solution Preparation

• Solvent Addition: If preparing a solution, add the solvent to the vial containing the compound slowly to avoid splashing.

• Dissolution: Cap the vial and mix using a vortex or sonicator until the compound is fully dissolved.

Step 4: Post-Handling

• Decontamination: Wipe down the work surface, balance, and any equipment used with an appropriate solvent (e.g., 70% ethanol) to remove any residual compound.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. The outer pair of gloves should be removed first.

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[10]

dot

Caption: Step-by-step workflow for handling the compound.

IV. Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental responsibility.[2] All materials that have come into contact with (R)-10-Monohydroxy-10,11-dihydro carbamazepine-d3 must be treated as hazardous waste.

Waste Segregation:

• Solid Waste: Contaminated items such as weigh boats, gloves, and paper towels should be placed in a dedicated, clearly labeled hazardous waste bag or container.

• Liquid Waste: Unused solutions and solvent rinses should be collected in a sealed, properly labeled hazardous waste container. Do not pour any of this material down the sink.[10]

• Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps container.

Deuterated Compound Considerations: While the deuterium content in this compound does not alter its fundamental chemical reactivity in a way that requires unique disposal methods from its non-deuterated counterpart, it is still crucial to follow all institutional and local regulations for chemical waste disposal.[11] Some institutions may have specific protocols for deuterated compounds, so it is essential to consult your organization's Environmental Health and Safety (EHS) department.

V. Emergency Procedures: Being Prepared

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.

• Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are having difficulty breathing, administer oxygen and seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

• Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite) and place it in a sealed container for hazardous waste disposal. For a large spill, evacuate the area and contact your institution's EHS department.

Always have a spill kit readily accessible in the laboratory.

By integrating these safety protocols into your daily laboratory practices, you contribute to a culture of safety that protects you, your colleagues, and the integrity of your research.

References

• The Importance of Chemical Safety in R&D Labs. Wilco Prime.
• Chemistry Lab Safety Rules. PozeSCAF.
• A Guide to Processing and Holding Active Pharmaceutical Ingredients. Powder Systems.
• (R)-10-Monohydroxy-10,11-dihydro Carbamazepine-d3. LGC Standards.
• Freund-Vector's Approach to Safely Processing Potent Compounds. Freund-Vector.
• Potent Pharmaceutical Compound Containment Case Study. AIHA.
• It's more than just being Fragile : How to Handle Potent Formul
• Handling & Processing of Potent Compounds: A Holistic Approach. IPS.
• Thinking long term for lab safety. Drug Discovery News.
• (R)-10-Monohydroxy-10,11-dihydro Carbamazepine-d3 | CAS No. 1189917-36-9. Clearsynth.
• Chemical Safety in Labs: Handling and Storage. YOUTH Clean Tech.
• 10,11-dihydro-10-hydroxy Carbamazepine. Cayman Chemical.
• SAFETY D
• RE: Disposal of Deuterium solvents-reg. AMMRL.

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. wilcoprime.com [wilcoprime.com]
• 3. A Guide to Processing and Holding Active Pharmaceutical Ingredients [powdersystems.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Thinking long term for lab safety | Drug Discovery News [drugdiscoverynews.com]
• 6. youthfilter.com [youthfilter.com]
• 7. aiha.org [aiha.org]
• 8. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]
• 9. escopharma.com [escopharma.com]
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• 11. RE: Disposal of Deuterium solvents-reg from Robert Harker on 2003-09-02 (Email Archives for September and October, 2003) [ammrl.org]